4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

• CAS: 3652-32-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Abstract

This technical guide provides a comprehensive overview of the synthesis, characterization, and potential applications of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of significant interest in medicinal chemistry. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a detailed, step-by-step synthetic protocol, in-depth analysis of characterization techniques, and a review of its biological significance. The guide emphasizes the rationale behind experimental choices and provides a framework for the successful preparation and validation of this target molecule.

Introduction: The Significance of 1,2,4-Triazoles in Modern Drug Discovery

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core structure of numerous therapeutic agents with a broad spectrum of pharmacological activities.[1] This five-membered heterocyclic ring, containing three nitrogen atoms, is a bioisostere for amide and ester groups, enhancing metabolic stability and receptor-binding affinity. The incorporation of a thiol group at the 3-position and a pyridyl moiety at the 5-position of the triazole ring further expands the potential for biological activity, including antimicrobial, antifungal, and anticancer properties.[2][3] The N-methylation at the 4-position can modulate the compound's physicochemical properties, such as solubility and lipophilicity, which are critical for pharmacokinetic profiles.

This guide focuses on the synthesis and characterization of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, a promising candidate for further investigation in drug discovery programs.

Synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol: A Proposed Protocol

The synthesis of the target molecule can be efficiently achieved through a two-step process, commencing with the formation of a thiosemicarbazide intermediate, followed by an intramolecular cyclization. This approach is well-documented for the synthesis of analogous 1,2,4-triazole-3-thiols.[4][5]

Overall Synthetic Scheme

Caption: Proposed two-step synthesis of the target molecule.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 1-Isonicotinoyl-4-methylthiosemicarbazide

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve isonicotinic acid hydrazide (0.1 mol) in absolute ethanol (100 mL).

• Addition of Reagent: To this solution, add methyl isothiocyanate (0.1 mol) dropwise at room temperature with continuous stirring.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation of Intermediate: After completion of the reaction, cool the mixture to room temperature. The white crystalline product of 1-isonicotinoyl-4-methylthiosemicarbazide will precipitate out of the solution.

• Purification: Filter the precipitate, wash with cold ethanol, and dry under vacuum. The product can be further purified by recrystallization from ethanol if necessary.

Step 2: Synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

• Reaction Setup: Suspend the synthesized 1-isonicotinoyl-4-methylthiosemicarbazide (0.05 mol) in an aqueous solution of sodium hydroxide (8%, 100 mL) in a 250 mL round-bottom flask fitted with a reflux condenser.

• Reflux: Heat the mixture to reflux for 6-8 hours. During this time, the solid will gradually dissolve.

• Acidification: After the reflux is complete, cool the reaction mixture in an ice bath. Carefully acidify the solution to a pH of 5-6 using concentrated hydrochloric acid with constant stirring.

• Isolation of Product: The target compound, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, will precipitate as a solid.

• Purification: Filter the precipitate, wash thoroughly with cold water to remove any inorganic impurities, and then dry under vacuum. The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol-water mixture.

Comprehensive Characterization of the Synthesized Compound

Thorough characterization is essential to confirm the identity and purity of the synthesized 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol. The following analytical techniques are recommended:

Spectroscopic Analysis

Technique	Expected Observations and Interpretation
¹H NMR	Pyridine Protons: Two sets of doublets in the aromatic region (typically δ 7.5-8.8 ppm), corresponding to the α and β protons of the 4-pyridyl ring. N-Methyl Protons: A singlet at approximately δ 3.5-4.0 ppm, integrating to three protons. Thiol Proton: A broad singlet, the chemical shift of which can be variable and may exchange with D₂O, typically in the range of δ 13-14 ppm for the thione tautomer.
¹³C NMR	Pyridine Carbons: Signals in the aromatic region (δ 120-155 ppm). Triazole Carbons: Two signals for the C3 (thione) and C5 carbons of the triazole ring, typically in the range of δ 145-170 ppm. N-Methyl Carbon: A signal in the aliphatic region (δ 30-35 ppm).
FTIR (KBr)	N-H Stretching: A broad band in the region of 3100-3400 cm⁻¹ (if the thiol-thione tautomerism exists). C=N Stretching: A sharp peak around 1600-1650 cm⁻¹. C=S Stretching: A peak in the region of 1200-1300 cm⁻¹. S-H Stretching: A weak absorption around 2550-2600 cm⁻¹ may be observed for the thiol tautomer.[6]
Mass Spectrometry	Molecular Ion Peak (M⁺): A prominent peak corresponding to the molecular weight of the compound (C₈H₈N₄S = 192.24 g/mol ). Fragmentation Pattern: Characteristic fragmentation of the triazole and pyridine rings.

Physical Properties

Property	Measurement
Melting Point	Determination of a sharp melting point range indicates the purity of the compound.
TLC	A single spot in multiple solvent systems confirms the purity.
Elemental Analysis	The calculated and found percentages of C, H, N, and S should be in close agreement (within ±0.4%).

Biological Significance and Potential Applications

The 1,2,4-triazole scaffold, particularly when functionalized with a 4-pyridyl group, has been extensively investigated for a variety of biological activities. This positions 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol as a molecule with considerable therapeutic potential.

Caption: Potential biological activities of the target molecule.

Antimicrobial and Antifungal Activity

Derivatives of 4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol have demonstrated significant in vitro activity against various bacterial and fungal strains.[2][4] The presence of the triazole ring is crucial for this activity, and modifications at the 4-position, such as the methyl group in the target molecule, can influence the spectrum and potency of this activity. The antifungal activity of triazole derivatives is often attributed to their ability to inhibit fungal cytochrome P450 enzymes.[3]

Anticancer Activity

Numerous studies have reported the anticancer potential of 1,2,4-triazole derivatives. The pyridine moiety, in particular, has been incorporated into various anticancer agents. The mechanism of action can vary, but often involves the inhibition of key enzymes or disruption of cellular signaling pathways.

Enzyme Inhibition

The structural features of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol make it a candidate for enzyme inhibition. The nitrogen atoms of the triazole and pyridine rings, along with the sulfur atom of the thiol group, can act as coordination sites for metal ions in the active sites of metalloenzymes.

Conclusion

This technical guide has outlined a robust and reproducible pathway for the synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol. The detailed characterization protocol provides a comprehensive framework for validating the structure and purity of the synthesized compound. The discussion of its biological significance highlights the potential of this molecule as a valuable building block for the development of novel therapeutic agents. It is our hope that this guide will serve as a valuable resource for researchers in the field and stimulate further investigation into the promising pharmacological properties of this and related 1,2,4-triazole derivatives.

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Unveiling the Molecular Architecture: A Spectroscopic Guide to 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Foreword: The Rationale of Spectroscopic Interrogation

In the landscape of drug discovery and materials science, the precise characterization of novel chemical entities is paramount. This guide provides an in-depth technical exploration of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of significant interest due to the prevalence of the 1,2,4-triazole moiety in a wide array of pharmacologically active agents. Our approach is not merely to present data, but to illuminate the logic behind the spectroscopic techniques employed. Each method—from nuclear magnetic resonance to mass spectrometry—offers a unique window into the molecule's structure, connectivity, and electronic environment. By synergistically interpreting the output from these techniques, we can construct a holistic and validated model of the target compound, a critical step in any research and development pipeline. This document is intended for researchers, scientists, and drug development professionals, providing both foundational knowledge and field-proven insights into the comprehensive spectroscopic analysis of this important class of molecules.

Synthesis and Structural Elucidation: Building the Foundation

The journey to understanding a molecule begins with its synthesis. The construction of the 4,5-disubstituted-4H-1,2,4-triazole-3-thiol core is a well-established route in heterocyclic chemistry, offering a robust platform for generating diverse derivatives.

Synthetic Strategy: A Logic-Driven Approach

The synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol typically proceeds through a multi-step sequence, beginning with readily available starting materials. A common and efficient method involves the base-catalyzed intramolecular cyclization of a substituted thiosemicarbazide. This approach is favored for its high yields and the ability to introduce desired substituents at specific positions.

Experimental Protocol: Synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols

• Formation of the Hydrazide: The synthesis often commences with the conversion of a carboxylic acid or its ester derivative (e.g., isonicotinic acid or its ester) to the corresponding hydrazide by reaction with hydrazine hydrate. This step introduces the key N-N bond required for the triazole ring.

• Thiosemicarbazide Formation: The resulting hydrazide is then reacted with an isothiocyanate (e.g., methyl isothiocyanate) to form a 1,4-disubstituted thiosemicarbazide. This reaction introduces the sulfur atom and the future N4-substituent of the triazole ring.

• Cyclization: The thiosemicarbazide intermediate is subsequently cyclized in the presence of a base, such as sodium hydroxide or potassium hydroxide. The base facilitates the intramolecular nucleophilic attack of one of the hydrazine nitrogens onto the thiocarbonyl carbon, followed by dehydration to yield the stable 4H-1,2,4-triazole-3-thiol ring system.

This stepwise approach provides excellent control over the final structure, ensuring the desired substituents are correctly placed on the triazole core.

Diagram of the Synthetic Workflow

Caption: Synthetic pathway for 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol.

The Thione-Thiol Tautomerism: A Key Structural Consideration

A critical aspect of the chemistry of 1,2,4-triazole-3-thiols is the potential for thione-thiol tautomerism. The molecule can exist in two interconverting forms: the thione form, characterized by a C=S double bond and an N-H bond, and the thiol form, which contains a C-S single bond and an S-H bond.

Quantum chemical calculations and extensive spectroscopic studies on similar 1,2,4-triazole-3-thione derivatives have consistently shown that the thione form is the more stable tautomer in both the gas phase and in solution[1][2]. This stability is a key factor in interpreting the spectroscopic data, as the observed spectra will reflect the properties of the predominant tautomer.

Diagram of Thione-Thiol Tautomerism

Caption: Equilibrium between the thione and thiol tautomers.

Spectroscopic Analysis: A Multi-faceted Approach to Structure Confirmation

A combination of spectroscopic techniques is employed to unequivocally confirm the structure of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol. Each method provides complementary information, and together they create a detailed molecular portrait.

Infrared (IR) Spectroscopy: Probing Functional Groups

Infrared spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The vibrational frequencies of bonds are sensitive to their environment, providing a molecular fingerprint.

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation: A small amount of the solid sample is intimately mixed with dry potassium bromide (KBr) powder.

• Pellet Formation: The mixture is pressed under high pressure to form a transparent pellet.

• Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer, and the spectrum is recorded over the range of 4000-400 cm⁻¹.

Data Interpretation:

The FT-IR spectrum of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol provides key evidence for the predominance of the thione tautomer.

Wavenumber (cm⁻¹)	Assignment	Significance
~3100-2800	N-H stretching	The presence of a broad N-H stretching band is indicative of the thione form.
~1600	C=N stretching (triazole and pyridine)	Confirms the presence of the heterocyclic rings.
~1285	C=S stretching (thiocarbonyl)	A strong band in this region is characteristic of the C=S double bond, further supporting the thione tautomer.
No S-H stretch	Absence of a sharp peak around 2550 cm⁻¹	The lack of a distinct S-H stretching vibration is strong evidence against the thiol tautomer being dominant.

The presence of a distinct C=S stretching vibration and the absence of a significant S-H stretching band are compelling evidence for the thione form being the major contributor to the tautomeric equilibrium[3].

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the chemical environment of individual protons (¹H NMR) and carbon atoms (¹³C NMR).

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in a deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

• Data Acquisition: The NMR tube is placed in the spectrometer, and the ¹H and ¹³C NMR spectra are acquired at a specific frequency (e.g., 300 MHz for ¹H).

¹H NMR Data Interpretation:

The ¹H NMR spectrum provides a wealth of information about the proton environments in the molecule.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~13.5-14.5	singlet	1H	N-H	The downfield chemical shift is characteristic of a proton on a nitrogen atom within a heterocyclic ring.
~8.7	doublet	2H	Pyridine H-2, H-6	Protons adjacent to the nitrogen in the pyridine ring are deshielded.
~7.8	doublet	2H	Pyridine H-3, H-5	Protons further from the nitrogen in the pyridine ring are less deshielded.
~3.5	singlet	3H	N-CH₃	The singlet multiplicity indicates no adjacent protons.

¹³C NMR Data Interpretation:

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~165-175	C=S	The thiocarbonyl carbon is highly deshielded and appears far downfield.
~150	Triazole C-5	The carbon atom attached to the pyridine ring.
~150	Pyridine C-2, C-6	Carbon atoms adjacent to the nitrogen in the pyridine ring.
~145	Triazole C-3	The carbon atom of the C=S group.
~122	Pyridine C-3, C-5	Carbon atoms further from the nitrogen in the pyridine ring.
~30-35	N-CH₃	The methyl carbon attached to the triazole nitrogen.

The predicted chemical shift of the C=S carbon is a particularly important diagnostic peak for confirming the thione tautomer.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of a compound and offers insights into its structure through fragmentation analysis.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: A dilute solution of the sample is introduced into the mass spectrometer, typically using an electrospray ionization (ESI) source.

• Ionization: The molecules are ionized, usually by protonation to form [M+H]⁺ ions.

• Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured.

• Fragmentation (MS/MS): The molecular ion can be selected and fragmented to provide structural information.

Data Interpretation:

The mass spectrum of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol is expected to show a prominent molecular ion peak [M+H]⁺ at m/z 193.05. The fragmentation pattern of 1,2,4-triazoles can be complex but often involves characteristic losses.

Diagram of a Potential Fragmentation Pathway

Caption: A simplified representation of potential mass spectral fragmentation.

Common fragmentation pathways for substituted 1,2,4-triazoles include cleavage of the triazole ring and loss of substituents[4]. Analysis of the fragmentation pattern can help to confirm the connectivity of the molecule.

UV-Visible (UV-Vis) Spectroscopy: Investigating Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The position and intensity of absorption bands are characteristic of the chromophores present.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent (e.g., ethanol or methanol).

• Data Acquisition: The absorbance of the solution is measured over a range of wavelengths (typically 200-400 nm).

Data Interpretation:

The UV-Vis spectrum of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol is expected to show absorption bands corresponding to π → π* transitions of the aromatic pyridine and triazole rings. Studies on similar triazole-thiones indicate that the thione tautomer typically exhibits an absorption maximum between 300 and 400 nm, attributed to the n → π* transition of the C=S group[1]. In contrast, the thiol tautomer would be expected to absorb below 300 nm. The observation of a significant absorption band in the 300-400 nm region would provide further corroborating evidence for the predominance of the thione form.

Conclusion: A Coherent Structural Narrative

The comprehensive spectroscopic analysis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol provides a self-validating and coherent picture of its molecular structure. The synthetic route ensures the correct regiochemistry, and the combined data from IR, NMR, Mass Spectrometry, and UV-Vis spectroscopy unequivocally confirm the identity of the compound. A crucial takeaway from this analysis is the predominance of the thione tautomer, a finding supported by multiple spectroscopic techniques. This in-depth understanding of the molecule's structure and properties is the bedrock upon which further research, such as the exploration of its biological activity or its application in materials science, can be confidently built.

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Biological activity of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol derivatives

An In-depth Technical Guide to the Biological Activity of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol Derivatives

Abstract

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of biological activities.[1][2][3] This guide focuses on a specific, highly potent subclass: 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol and its derivatives. These compounds, characterized by the presence of a pyridine ring and a reactive thiol group, have emerged as promising candidates in the development of novel antimicrobial, anticancer, and enzyme-inhibiting agents.[4][5][6] This document provides a comprehensive overview of the synthesis, key biological activities, and structure-activity relationships (SAR) of these derivatives. We will delve into the causality behind experimental designs, present detailed protocols for biological evaluation, and summarize key data to provide researchers and drug development professionals with a thorough understanding of this compound class's therapeutic potential.

The 1,2,4-Triazole Scaffold: A Cornerstone of Medicinal Chemistry

Five-membered heterocyclic rings containing three nitrogen atoms, such as 1,2,4-triazoles, are central to the development of modern pharmaceuticals.[7] Their unique chemical properties, including the ability to participate in hydrogen bonding and coordinate with metal ions, allow them to bind effectively to a wide range of biological targets.[7][8] The incorporation of a sulfur atom in the form of a thiol or thione group further enhances their biological potency and provides a reactive handle for synthetic modification.[2][9]

The specific inclusion of a 4-pyridyl moiety at the 5-position and a methyl group at the 4-position of the triazole ring introduces distinct electronic and steric features that have been shown to modulate biological activity significantly. This guide will explore the synthesis of this core and the diverse biological activities exhibited by its derivatives.

Core Synthesis Strategy and Derivative Elaboration

The synthesis of the 4-substituted-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol core is a well-established, multi-step process that offers high yields and accessible starting materials. The general pathway is a robust and reliable method for generating the central scaffold, which can then be derivatized at the thiol position.

Synthesis Protocol: 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

The synthesis begins with a commercially available starting material, isonicotinic acid hydrazide (isoniazid), and proceeds through the formation of a dithiocarbazate salt, followed by cyclization.

Step 1: Synthesis of Potassium 2-(Isonicotinoyl)hydrazine-1-carbodithioate

• Dissolve isonicotinic acid hydrazide (0.1 mol) in a solution of potassium hydroxide (0.15 mol) in absolute ethanol (100 mL). The use of a strong base like KOH is essential to deprotonate the hydrazide, making it a more potent nucleophile.

• Cool the mixture to below 10°C in an ice bath. This temperature control is critical to manage the exothermic reaction with carbon disulfide.

• Add carbon disulfide (CS₂) (0.15 mol) dropwise with constant stirring over 30 minutes.

• Continue stirring the reaction mixture for 4-6 hours at room temperature.

• Collect the precipitated potassium salt by filtration, wash with cold diethyl ether to remove unreacted starting materials, and dry under vacuum.[4]

Step 2: Cyclization to form 4-Amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

• Reflux a suspension of the potassium salt (0.1 mol) and hydrazine hydrate (0.2 mol) in water (50 mL) for 8-10 hours.[4][10] During this step, hydrogen sulfide gas (H₂S) is evolved, indicating the progress of the cyclization. This step must be performed in a well-ventilated fume hood.

• Cool the reaction mixture and acidify with concentrated HCl to a pH of 5-6.

• The resulting precipitate is filtered, washed thoroughly with cold water, and recrystallized from ethanol to yield the 4-amino triazole intermediate.[10]

Step 3: Synthesis of the Final Core (Hypothetical Methylation) While direct methylation of the 4-amino group is complex, a more common and versatile approach involves starting with methylhydrazine instead of hydrazine hydrate in the cyclization step, or by synthesizing the 4-alkyl-5-pyridyl-triazole-thiol from a 4-alkylthiosemicarbazide precursor. A general synthesis for a 4-alkyl derivative is outlined below.[1]

• React an acid hydrazide with an alkyl isothiocyanate to form a 1-acyl-4-alkylthiosemicarbazide.

• Cyclize the thiosemicarbazide intermediate by refluxing in an aqueous solution of sodium hydroxide (e.g., 2N NaOH) for 3-4 hours.[1][11]

• Cool the solution and acidify with a dilute acid (e.g., HCl) to precipitate the final 4-alkyl-5-substituted-4H-1,2,4-triazole-3-thiol.[11]

The thiol group (-SH) of the resulting triazole exists in tautomeric equilibrium with its thione form (-C=S). This reactive thiol is an excellent nucleophile, providing a key site for derivatization, typically through S-alkylation or condensation reactions.[12]

General synthesis workflow for 4-pyridyl-1,2,4-triazole-3-thiol derivatives.

Key Biological Activities and Evaluation Protocols

Derivatives of the 4-pyridyl-1,2,4-triazole-3-thiol scaffold exhibit a remarkable range of biological activities. The selection of substituents attached to the core structure, often at the thiol group or the 4-position amine, is a critical determinant of potency and selectivity.[4]

Antimicrobial and Antifungal Activity

A significant body of research highlights the potent activity of these compounds against various pathogenic bacteria and fungi.[7] The mechanism of antifungal action for triazoles is often attributed to the inhibition of cytochrome P450-dependent 14α-demethylase, an enzyme crucial for ergosterol biosynthesis in fungal cell membranes. The nitrogen atoms of the triazole ring are thought to coordinate with the heme iron atom in the enzyme's active site.

This protocol is a standard method for quantifying the in vitro antimicrobial activity of novel compounds. Its reliability stems from the use of standardized microbial inocula and positive controls, ensuring reproducible and comparable results.

• Preparation of Compound Stock: Dissolve the synthesized derivatives in dimethyl sulfoxide (DMSO) to a concentration of 10 mg/mL. DMSO is the solvent of choice for poorly water-soluble organic compounds, but a vehicle control (DMSO alone) is mandatory to rule out solvent-induced toxicity.

• Microplate Preparation: Dispense 100 µL of appropriate sterile broth (e.g., Mueller-Hinton for bacteria, RPMI-1640 for fungi) into each well of a 96-well microtiter plate.

• Serial Dilution: Add the compound stock solution to the first well and perform a two-fold serial dilution across the plate to achieve a range of concentrations.

• Inoculation: Prepare a standardized microbial suspension (e.g., 0.5 McFarland standard). Dilute this suspension and add it to each well to achieve a final concentration of approximately 5 x 10⁵ CFU/mL for bacteria or 0.5-2.5 x 10³ CFU/mL for fungi.

• Controls: Include a positive control (a known antibiotic/antifungal like streptomycin or ketoconazole), a negative control (broth with inoculum, no compound), and a vehicle control (broth with inoculum and the highest concentration of DMSO used).[13]

• Incubation: Incubate the plates at 37°C for 24 hours (bacteria) or 48 hours (fungi).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible microbial growth.

The following table summarizes the reported MIC values for various derivatives, illustrating the impact of different substituents.

Compound ID	Substituent (at 4-amino position)	S. aureus (MIC, µg/mL)	B. subtilis (MIC, µg/mL)	C. albicans (MIC, µg/mL)	A. niger (MIC, µg/mL)	Reference
4c	4-Hydroxybenzylidene	16	20	>100	>100	[4]
4e	4-Bromobenzylidene	60	65	24	32	[4]
Standard	Streptomycin / Ketoconazole	10	12	15	18	[4][13]

Expert Insight: The data suggests that electron-donating groups (like -OH) on the benzylidene moiety may enhance activity against Gram-positive bacteria, while electron-withdrawing halogens (like -Br) appear to confer better antifungal properties.[4] This highlights a common strategy in medicinal chemistry: fine-tuning the electronic properties of a lead compound to optimize its activity against different targets.

Anticancer Activity

Derivatives of this scaffold have demonstrated significant cytotoxic effects against various human cancer cell lines.[5][14][15] The proposed mechanisms are diverse and include the induction of apoptosis and inhibition of key cellular processes like tubulin polymerization.[10][16]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability. It is based on the principle that mitochondrial dehydrogenases in living cells can reduce the yellow MTT tetrazolium salt to a purple formazan product, the amount of which is directly proportional to the number of viable cells.

• Cell Seeding: Plate cancer cells (e.g., MCF-7 breast cancer, B16F10 melanoma) in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.[5][15]

• Compound Treatment: Treat the cells with various concentrations of the synthesized derivatives (dissolved in DMSO) for 48-72 hours. Include a positive control (e.g., doxorubicin) and a vehicle control (DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Calculate the cell viability as a percentage relative to the vehicle control. The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting a dose-response curve.

Workflow for the MTT cell viability assay.

Compound ID	Substituent (at thiol position)	Cell Line	IC₅₀ (µM)	Reference
TP6	4-Bromobenzyl	B16F10 (Melanoma)	41.12	[5][15]
TP(X)	Other Benzyl Derivatives	B16F10 (Melanoma)	43-61	[5][15]
C2	Fused Triazolo-thiadiazole	MCF-7 (Breast)	Promising Activity	[10]

Expert Insight: The presence of a bromo-substituted benzyl group attached via the thio-linker appears to be particularly effective against melanoma cells.[5][15] Further studies have shown that some derivatives can induce apoptosis by affecting the levels of key proteins like cytochrome C and activating caspases, suggesting a specific mechanism of action beyond general toxicity.[10]

Enzyme Inhibition

The 1,2,4-triazole-3-thiol moiety is an effective metal-chelating pharmacophore, making its derivatives potent inhibitors of metalloenzymes.[17] This activity is particularly relevant in the context of overcoming antibiotic resistance, where metallo-β-lactamases (MBLs) like NDM-1 and VIM-2 are major threats. These enzymes hydrolyze β-lactam antibiotics, rendering them ineffective.

Docking studies and experimental data suggest that the triazole derivatives can effectively inhibit MBLs. The deprotonated thiol group and a nitrogen atom from the triazole ring coordinate with the two zinc ions (Zn1 and Zn2) in the enzyme's active site.[17] This chelation blocks the active site, preventing the hydrolysis of antibiotic substrates like meropenem.

Inhibition of metallo-β-lactamase (MBL) by a triazole-thiol derivative.

Compound ID	Target Enzyme	Kᵢ (µM)	Reference
CP 22	NDM-1	42.7	[17]
CP 35	NDM-1	25.8	[17]

Expert Insight: The introduction of a trifluoromethyl group at the 5-position of the triazole ring (compound CP 35 vs. CP 22) improved inhibitory activity against NDM-1.[17] This demonstrates that even subtle modifications to the core heterocycle can significantly enhance binding affinity and inhibitory potency.

Structure-Activity Relationship (SAR) Summary

Based on the available literature, several key structural features govern the biological activity of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol derivatives:

• The 4-Pyridyl Moiety: This group is a critical pharmacophore, likely involved in hydrogen bonding and contributing to the overall electronic character of the molecule.

• The Thiol/Thione Group: This is the primary site for derivatization. S-alkylation with substituted benzyl groups is a common and effective strategy. The nature of the substituent on the benzyl ring (e.g., halogens, hydroxyl groups) directly modulates the potency and selectivity of the biological activity.[4][5]

• The N4-Substituent: While this guide focuses on the 4-methyl derivative, modifications at this position (e.g., with an amino group that is further derivatized to form Schiff bases) are crucial for tuning activity.[4] Different benzylidene substituents on the 4-amino group can dictate whether the compound has stronger antibacterial or antifungal effects.

• The C5-Substituent: Modifications at this position, such as adding a trifluoromethyl group, can enhance enzyme inhibition, likely by improving interactions within the enzyme's binding pocket.[17]

Future Perspectives

The 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol scaffold is a rich source of biologically active compounds. While extensive in vitro data exists, future research should focus on several key areas:

• Lead Optimization: Systematically exploring the substitution patterns on the S-linked aryl rings and at the N4-position to improve potency and reduce off-target effects.

• In Vivo Studies: Promising candidates from in vitro screens must be advanced to animal models to evaluate their efficacy, pharmacokinetics, and safety profiles.

• Mechanism of Action Studies: For anticancer derivatives, further investigation is needed to fully elucidate the specific cellular pathways they modulate.

• Synergistic Studies: For MBL inhibitors, evaluating their ability to restore the activity of existing β-lactam antibiotics against resistant bacterial strains is a critical next step.[17]

The versatility and potent activity of these triazole derivatives ensure they will remain an area of intense interest for the discovery of next-generation therapeutic agents.

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• (No authors listed). (Year unavailable). Design, Synthesis, and Antifungal Activity of Novel 1,2,4-Triazolo[4,3-c]trifluoromethylpyrimidine Derivatives Bearing the Thioether Moiety. Frontiers in Chemistry. 18

• (No authors listed). (Year unavailable). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Scientific Research Publishing. 1

• (No authors listed). (2022). Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. ResearchGate. 15

• (No authors listed). (2025). Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents. ResearchGate. 2

• (No authors listed). (Year unavailable). synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. ResearchGate. 19

• (No authors listed). (Year unavailable). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. MDPI. 11

• (No authors listed). (Year unavailable). An insight on medicinal attributes of 1,2,4-triazoles. PMC - PubMed Central. 3

• (No authors listed). (Year unavailable). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. 7

• (No authors listed). (Year unavailable). Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2,5-dione Derivatives and 3-bromodihydrofuran-2(3H)-one and Antimicrobial Activity of Products. MDPI. 20

• Gumrukcuoglu, N. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. 21

• (No authors listed). (Year unavailable). Microwave Assistant Synthesis, Antifungal Activity and DFT Theoretical Study of Some Novel 1,2,4-Triazole Derivatives Containing Pyridine Moiety. MDPI. 22

• (No authors listed). (Year unavailable). Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues. PMC - NIH. 6

• (No authors listed). (2023). Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo-β-Lactamases and Synergistic Activity on Resistant Bacteria. MDPI. 17

• (No authors listed). (Year unavailable). The synthesis of 4H-4-amino-5-(4-pyridyl)-3-mercapto-1,2,4-triazole (3). ResearchGate. 12

• (No authors listed). (2024). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. ResearchGate. 9

• (No authors listed). (2025). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. ResearchGate. 23

• (No authors listed). (Year unavailable). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. NIH. 8

• (No authors listed). (Year unavailable). Synthesis and structure-activity relationships of 1,2,4-triazoles as a novel class of potent tubulin polymerization inhibitors. PubMed. 16

• Akhtar, T., Zafar, W., & Sumrra, S. (2022). A Review on the Assessment of Enzyme Inhibition Activity by 1,2,4-Triazole Derivatives. Scientific Journal of Research. 24

• (No authors listed). (2022). Novel Hybrid 1,2,4- and 1,2,3-Triazoles Targeting Mycobacterium Tuberculosis Enoyl Acyl Carrier Protein Reductase (InhA): Design, Synthesis, and Molecular Docking. PMC - NIH. 25

• (No authors listed). (Year unavailable). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. MDPI. 26

• (No authors listed). (Year unavailable). Cas no 29982-33-0 (4-Pyridin-3-yl-4H-[4][5][10]triazole-3-thiol). Chemical Book. 27

• (No authors listed). (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. NIH. 28

• (No authors listed). (2021). Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. Current issues in pharmacy and medicine. 29

• (No authors listed). (2025). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. 30

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Unveiling the Solid-State Architecture: A Technical Guide to the Crystal Structure of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the anticipated crystal structure of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of significant interest in medicinal chemistry. While a definitive experimental crystal structure has yet to be reported in publicly accessible databases, this document synthesizes information from related compounds, theoretical principles, and established analytical techniques to construct a predictive model of its solid-state architecture. We will delve into the synthetic pathway, the principles of single-crystal X-ray diffraction for its structural elucidation, and a detailed analysis of its expected molecular geometry and intermolecular interactions. This guide is intended to serve as a valuable resource for researchers working with this molecule, providing a robust framework for its application in computational modeling and rational drug design.

Introduction: The Significance of Triazole-Thiol Scaffolds

The 1,2,4-triazole moiety is a privileged scaffold in medicinal chemistry, renowned for its diverse pharmacological activities, including antimicrobial, antifungal, antiviral, and anticancer properties.[1][2][3] The incorporation of a thiol group introduces a key nucleophilic and coordinating site, enhancing the molecule's ability to interact with biological targets and form metal complexes.[4] The specific compound, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, combines the therapeutic potential of the triazole-thiol core with the coordinating properties of a pyridyl ring, making it a compelling candidate for the development of novel therapeutic agents.[5][6]

Understanding the three-dimensional arrangement of atoms in the solid state is paramount for predicting a molecule's physicochemical properties, such as solubility and stability, and for elucidating its structure-activity relationships (SAR). This guide will, therefore, focus on the methodologies and predictive analysis of the crystal structure of this promising compound.

Synthesis and Crystallization: The Gateway to Structural Analysis

The synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol is a critical first step towards obtaining single crystals suitable for X-ray diffraction. A plausible synthetic route, based on established methods for similar triazole-thiols, is outlined below.[7][8][9]

Synthetic Pathway

The synthesis typically involves a multi-step process starting from isonicotinic acid hydrazide, which is reacted with methyl isothiocyanate to form a thiosemicarbazide intermediate. Subsequent base-catalyzed intramolecular cyclization yields the desired 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol.

Caption: Synthetic route for 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol.

Experimental Protocol for Crystallization

Obtaining high-quality single crystals is often the most challenging aspect of crystal structure determination. The choice of solvent and crystallization technique is crucial and typically determined empirically.

Step-by-Step Methodology:

• Purification: The synthesized compound must be of high purity. Recrystallization from a suitable solvent (e.g., ethanol, methanol, or a solvent mixture) is recommended.

• Solvent Selection: A screening of various solvents with differing polarities should be conducted to find a solvent in which the compound has moderate solubility.

• Crystallization Techniques:

  • Slow Evaporation: A saturated solution of the compound is prepared and left undisturbed in a loosely covered container, allowing the solvent to evaporate slowly over several days to weeks.

  • Vapor Diffusion: A concentrated solution of the compound in a less volatile solvent is placed in a sealed container with a more volatile anti-solvent. The slow diffusion of the anti-solvent into the solution reduces the compound's solubility, promoting crystal growth.

  • Cooling: A saturated solution at an elevated temperature is slowly cooled to room temperature or below, leading to supersaturation and crystallization.

Structural Elucidation: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the definitive method for determining the precise arrangement of atoms in a crystalline solid. The process involves irradiating a single crystal with a focused beam of X-rays and analyzing the resulting diffraction pattern.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Causality in Experimental Choices

• Crystal Selection: A visually clear, well-formed crystal with sharp edges is chosen to ensure a high-quality diffraction pattern.

• X-ray Source: A molybdenum (Mo) or copper (Cu) X-ray source is typically used. The choice depends on the crystal's unit cell dimensions and absorption characteristics.

• Temperature: Data is often collected at low temperatures (e.g., 100 K) to minimize thermal vibrations of the atoms, resulting in a more precise structure.

Predicted Crystal Structure and Molecular Geometry

In the absence of experimental data for the title compound, we can infer its structural features from the known crystal structure of the closely related 5-(4-pyridyl)-1H-1,2,4-triazole-3-thiol, which has been deposited in the Cambridge Structural Database (CSD).[10] The addition of a methyl group at the N4 position is expected to have a significant impact on the crystal packing.

Molecular Conformation

The molecule is expected to be largely planar, with the triazole and pyridine rings being nearly coplanar to maximize π-system conjugation. The thiol group can exist in two tautomeric forms: the thiol and the thione form. Spectroscopic and crystallographic evidence from related compounds suggests that the thione tautomer is generally more stable in the solid state.[4]

Caption: Predicted molecular structure of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol.

Predicted Crystallographic Parameters

The following table summarizes the predicted crystallographic parameters, drawing an analogy with the parent compound and considering the addition of the methyl group.

Parameter	Predicted Value
Crystal System	Monoclinic or Orthorhombic
Space Group	P2₁/c or similar centrosymmetric space group
a (Å)	5-10
b (Å)	10-15
c (Å)	15-20
β (°)	90-105 (for monoclinic)
V (ų)	1000-1500
Z	4
Density (calculated) (g/cm³)	1.3-1.5

Intermolecular Interactions

The crystal packing is anticipated to be dominated by a network of intermolecular hydrogen bonds and π-π stacking interactions.

• Hydrogen Bonding: The thione group (C=S) and the nitrogen atoms of the triazole and pyridine rings are expected to participate in N-H···S and C-H···N hydrogen bonds, forming supramolecular synthons that dictate the overall crystal packing.

• π-π Stacking: The aromatic pyridine and triazole rings are likely to engage in offset π-π stacking interactions, contributing to the stability of the crystal lattice.

The presence of the N-methyl group will sterically hinder some of the hydrogen bonding patterns observed in the parent compound and will likely lead to a different, potentially less dense, crystal packing arrangement.

Spectroscopic Correlation

Spectroscopic data, such as Nuclear Magnetic Resonance (NMR), provides valuable information that complements the crystallographic analysis by confirming the molecular structure in solution.

¹H NMR (Predicted)	Chemical Shift (δ, ppm)	Multiplicity	Assignment
Pyridyl-H	8.5-8.7	Doublet	Protons ortho to N
Pyridyl-H	7.5-7.7	Doublet	Protons meta to N
Methyl-H	3.5-3.7	Singlet	N-CH₃
Thiol-H (if present)	13.0-14.0	Broad Singlet	S-H (thione tautomer)

Note: The ¹H NMR spectrum of 4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has been reported and is consistent with the proposed structure.[11]

Conclusion and Future Directions

This technical guide has provided a comprehensive, albeit predictive, analysis of the crystal structure of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol. By leveraging data from analogous compounds and established analytical principles, we have outlined the synthetic and crystallographic methodologies required for its definitive structural elucidation. The predicted molecular geometry and intermolecular interactions offer a solid foundation for computational studies and rational drug design efforts.

The experimental determination of this crystal structure is a crucial next step to validate these predictions and to provide a more accurate understanding of its solid-state properties. Such data will undoubtedly accelerate the development of new therapeutic agents based on this promising molecular scaffold.

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• PubChem. 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol.
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Unraveling the Enigma: A Technical Guide to the Mechanism of Action of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Foreword: Charting a Course into the Molecular Labyrinth

In the landscape of contemporary drug discovery, the 1,2,4-triazole scaffold stands as a cornerstone of medicinal chemistry, lauded for its versatile pharmacological profile.[1][2][3] The specific embodiment of this scaffold in 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol presents a compelling case for in-depth mechanistic exploration. This guide eschews a conventional, linear narrative in favor of a multi-pronged, investigative approach that mirrors the iterative nature of modern pharmacological research. We will first postulate a series of plausible mechanisms of action, drawing upon the rich tapestry of data available for analogous structures. Subsequently, we will delineate a rigorous, self-validating experimental framework designed to systematically interrogate these hypotheses. This document is intended for the discerning researcher, scientist, and drug development professional, offering not just a repository of information, but a strategic blueprint for discovery.

Section 1: The Molecular Dossier: Postulating the Bio-Activity of a Triazole Thiol

The chemical architecture of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, characterized by a triazole core, a thione/thiol tautomeric group, a methyl substituent at the N4 position, and a pyridyl moiety at C5, suggests a rich potential for biological interactions. Based on extensive literature on related 1,2,4-triazole derivatives, we can hypothesize a dual-pronged mechanism of action, encompassing both anticancer and antimicrobial activities.[1][4][5][6][7]

The Anticancer Hypothesis: A Multi-Target Assault

The anticancer potential of 1,2,4-triazole derivatives is well-documented, with several compounds exhibiting potent cytotoxic effects against various cancer cell lines.[1][5][8] For our subject molecule, we propose a multi-faceted mechanism targeting key cellular processes dysregulated in cancer.

• Kinase Inhibition: The triazole ring is a known pharmacophore capable of interacting with the ATP-binding pocket of various kinases.[9][10][11] We hypothesize that 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol acts as an inhibitor of protein kinases crucial for cancer cell proliferation and survival, such as Aurora kinases or Src kinase.[9][10] The pyridyl group may contribute to the binding affinity and selectivity through hydrogen bonding or pi-stacking interactions within the kinase domain.[12][13][14]

• DNA Intercalation and Damage: Certain triazole compounds have been shown to interact with DNA, leading to cell cycle arrest and apoptosis.[15][16][17][18][19] The planar structure of the triazole and pyridyl rings could facilitate intercalation between DNA base pairs, disrupting DNA replication and transcription.

• Induction of Apoptosis: Independent of direct DNA interaction, the compound may trigger programmed cell death by modulating the expression of pro- and anti-apoptotic proteins, such as those in the Bcl-2 family.[19]

The Antimicrobial Hypothesis: Disrupting Microbial Viability

The 1,2,4-triazole-3-thiol moiety is a recurring motif in compounds with significant antimicrobial activity.[4][6][20][21][22][23] Our hypothesis for the antimicrobial mechanism of action centers on the disruption of essential microbial processes.

• Enzyme Inhibition: The thiol group can act as a key interacting moiety with microbial enzymes, potentially inhibiting metabolic pathways crucial for survival.

• Disruption of Cell Wall Integrity: The compound may interfere with the synthesis of the microbial cell wall, leading to loss of structural integrity and cell lysis.

Section 2: The Investigator's Roadmap: A Framework for Mechanistic Validation

To systematically test our hypotheses, a tiered experimental approach is proposed, progressing from broad phenotypic screening to specific target identification and validation.

Tier 1: Phenotypic Screening - Establishing the Biological Activity Profile

The initial step is to confirm and quantify the hypothesized anticancer and antimicrobial activities using a panel of well-established in vitro assays.[24][25][26][27][28][29][30][31][32]

Experimental Protocols:

• Anticancer Activity Screening:

  • Cell Viability Assays (MTT/MTS): A range of human cancer cell lines (e.g., breast, colon, lung, melanoma) and a non-cancerous control cell line (e.g., fibroblasts) will be treated with serial dilutions of the compound.[1][26][31][33] The IC50 values will be determined to assess cytotoxicity and selectivity.[1]

  • Apoptosis Assay (Annexin V/PI Staining): Flow cytometry will be used to quantify the induction of apoptosis in cancer cells treated with the compound.[19]

  • Cell Cycle Analysis: Propidium iodide staining followed by flow cytometry will be employed to determine if the compound induces cell cycle arrest at specific phases.

• Antimicrobial Activity Screening:

  • Broth Microdilution Assay: The Minimum Inhibitory Concentration (MIC) will be determined against a panel of clinically relevant bacteria (Gram-positive and Gram-negative) and fungi.[24][27][28][29][32]

  • Disk Diffusion Assay: This will provide a qualitative assessment of the antimicrobial activity and can be used for initial screening against a broader range of microorganisms.[24][27][28][29]

Data Presentation:

Assay	Cell Line/Microorganism	Metric	Result
MTT Assay	MCF-7 (Breast Cancer)	IC50 (µM)
MTT Assay	HCT116 (Colon Cancer)	IC50 (µM)
MTT Assay	A549 (Lung Cancer)	IC50 (µM)
MTT Assay	IGR39 (Melanoma)	IC50 (µM)	[1]
MTT Assay	Normal Fibroblasts	IC50 (µM)
Broth Microdilution	Staphylococcus aureus	MIC (µg/mL)
Broth Microdilution	Escherichia coli	MIC (µg/mL)
Broth Microdilution	Candida albicans	MIC (µg/mL)

Logical Workflow for Phenotypic Screening:

Caption: Tier 1 Experimental Workflow.

Tier 2: Target Deconvolution - Identifying the Molecular Interactors

Once significant biological activity is confirmed, the next crucial step is to identify the direct molecular targets of the compound.

Experimental Protocols:

• Affinity-Based Pull-Down Assays:

  • Synthesis of an Affinity Probe: A derivative of the compound will be synthesized with a linker and an affinity tag (e.g., biotin) that does not disrupt its biological activity.

  • Pull-Down and Mass Spectrometry: The biotinylated probe will be immobilized on streptavidin beads and incubated with cell lysates.[34] Bound proteins will be eluted, separated by SDS-PAGE, and identified by mass spectrometry.[34][35][36]

• Drug Affinity Responsive Target Stability (DARTS): This label-free method relies on the principle that a small molecule binding to its target protein can increase the protein's stability and resistance to proteolysis.[34][36] Cell lysates will be treated with the compound, followed by digestion with a protease. The remaining proteins will be analyzed by mass spectrometry to identify those protected by the compound.[34]

Logical Workflow for Target Identification:

Caption: Tier 2 Experimental Workflow.

Tier 3: Target Validation and Mechanistic Elucidation

The final tier focuses on validating the identified targets and elucidating the downstream signaling pathways affected by the compound.

Experimental Protocols:

• In Vitro Enzyme Inhibition Assays: If a kinase is identified as a target, its enzymatic activity will be measured in the presence of varying concentrations of the compound to determine the IC50 of inhibition.[9][31][33]

• DNA Binding Studies:

  • UV-Visible Spectroscopy and Fluorescence Spectroscopy: These techniques will be used to study the interaction of the compound with DNA, providing information on the binding mode (intercalation or groove binding) and binding affinity.[18]

  • Circular Dichroism (CD) Spectroscopy: CD spectroscopy will be employed to assess conformational changes in DNA upon binding of the compound.

• Western Blot Analysis: The effect of the compound on the phosphorylation status of downstream targets of an identified kinase or on the expression levels of apoptosis-related proteins will be assessed by Western blotting.

Signaling Pathway Visualization:

Caption: Hypothesized Kinase Inhibition Pathway.

Section 3: Synthesis and Conclusion: From Hypothesis to Understanding

This technical guide has laid out a comprehensive and logical framework for elucidating the mechanism of action of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol. By systematically progressing from broad phenotypic screening to specific target identification and validation, researchers can build a robust and evidence-based understanding of how this promising molecule exerts its biological effects. The proposed experimental workflows, grounded in established methodologies, provide a clear and actionable path for investigation. The convergence of data from these multi-tiered experiments will ultimately reveal the therapeutic potential and molecular intricacies of this intriguing triazole derivative.

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Discovery of antimicrobial properties of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

An In-Depth Technical Guide to the Antimicrobial Properties of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Authored by: A Senior Application Scientist

Foreword: The Imperative for Novel Antimicrobial Agents

The escalating crisis of antimicrobial resistance (AMR) presents a formidable challenge to global health, threatening to undermine decades of medical progress. The relentless evolution of drug-resistant pathogens necessitates a paradigm shift in our approach to discovering and developing new antimicrobial agents. Heterocyclic compounds, particularly those containing the 1,2,4-triazole scaffold, have emerged as a promising area of research due to their diverse and potent biological activities.[1][2] This guide provides a comprehensive technical overview of a specific derivative, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, outlining its synthesis, methods for evaluating its antimicrobial efficacy, and its potential mechanisms of action. This document is intended for researchers, scientists, and drug development professionals dedicated to advancing the fight against infectious diseases.

Synthesis and Structural Elucidation of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

The synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol can be approached through established methods for constructing the 1,2,4-triazole ring system. A plausible and efficient synthetic route commences from isonicotinic acid hydrazide, a readily available starting material. The rationale behind this multi-step synthesis is the systematic construction of the triazole core followed by N-methylation.

Proposed Synthetic Pathway

The synthesis can be logically divided into three key steps, each with a clear objective:

• Formation of the 1,3,4-Oxadiazole Intermediate: Isonicotinic acid hydrazide is first reacted with carbon disulfide in an alcoholic potassium hydroxide solution. This reaction proceeds via a dithiocarbazate salt, which upon heating, cyclizes to form 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-thiol.[3] This intermediate is a crucial precursor for the triazole ring.

• Conversion to the 4-Amino-1,2,4-triazole Core: The oxadiazole intermediate is then treated with hydrazine hydrate. This step involves a ring transformation where the oxadiazole ring is opened and subsequently recyclizes to form the more stable 4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol.[3][4]

• N-Methylation to Yield the Final Compound: The final step involves the selective methylation of the 4-amino group. This can be achieved using a suitable methylating agent such as methyl iodide in the presence of a base. It is important to note that while this is a standard approach, reaction conditions would need to be optimized to ensure selective N-methylation.

Experimental Protocol: Synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Step 1: Synthesis of 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-thiol

• Dissolve isonicotinic acid hydrazide (10 mmol) in ethanol (50 mL) in a round-bottom flask.

• Add potassium hydroxide (15 mmol) to the solution and stir until dissolved.

• Slowly add carbon disulfide (15 mmol) to the mixture at room temperature.

• Reflux the reaction mixture for 8-10 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture and acidify with dilute hydrochloric acid.

• The precipitated solid is filtered, washed with cold water, and recrystallized from ethanol to yield the pure oxadiazole intermediate.

Step 2: Synthesis of 4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

• Suspend the 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-thiol (5 mmol) in ethanol (30 mL).

• Add hydrazine hydrate (10 mmol) to the suspension.

• Reflux the mixture for 6-8 hours.

• Cool the reaction mixture to room temperature. The resulting precipitate is filtered, washed with ethanol, and dried to obtain the 4-amino-1,2,4-triazole derivative.[3]

Step 3: Synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

• Dissolve the 4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol (2 mmol) in a suitable solvent such as dimethylformamide (DMF).

• Add a base, for example, potassium carbonate (3 mmol), to the solution.

• Add methyl iodide (2.5 mmol) dropwise to the mixture.

• Stir the reaction at room temperature for 12-16 hours.

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Filter the solid, wash with water, and purify by recrystallization or column chromatography to obtain the final product.

Structural Characterization

The identity and purity of the synthesized 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol would be confirmed using a suite of spectroscopic techniques:

• ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the presence and arrangement of protons, including the methyl group and the pyridine ring protons.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify all unique carbon atoms in the molecule.

• FT-IR (Fourier-Transform Infrared Spectroscopy): To identify characteristic functional groups such as the C=N of the triazole ring and the S-H or C=S tautomeric forms.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.

In-Vitro Evaluation of Antimicrobial Activity

A critical step in characterizing a novel compound is to determine its spectrum and potency of antimicrobial activity. Standardized in-vitro methods provide a reliable and reproducible means of assessing this.[5][6]

Minimum Inhibitory Concentration (MIC) Determination

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a widely accepted and high-throughput technique for determining MIC values.[7]

Experimental Protocol: Broth Microdilution Assay

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to a 0.5 McFarland standard.

• Serial Dilution: Perform a two-fold serial dilution of the test compound in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at the appropriate temperature and duration for each microorganism (e.g., 37°C for 18-24 hours for bacteria).

• Result Interpretation: The MIC is the lowest concentration of the compound at which no visible growth is observed.

Agar Well Diffusion Assay

The agar well diffusion method is a preliminary test to assess the antimicrobial activity of a compound. It provides a qualitative measure of the compound's ability to inhibit microbial growth.[5]

Experimental Protocol: Agar Well Diffusion

• Plate Preparation: Prepare agar plates (e.g., Mueller-Hinton Agar) and uniformly spread a standardized microbial suspension over the surface.

• Well Creation: Create wells of a specific diameter in the agar using a sterile borer.

• Compound Addition: Add a known concentration of the test compound solution to each well.

• Incubation: Incubate the plates under appropriate conditions.

• Zone of Inhibition: Measure the diameter of the clear zone around each well where microbial growth is inhibited.

Data Presentation: Hypothetical Antimicrobial Activity

The following table illustrates how the antimicrobial activity data for 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol could be presented.

Microorganism	Type	MIC (µg/mL)	Zone of Inhibition (mm)
Staphylococcus aureus	Gram-positive	16	18
Bacillus subtilis	Gram-positive	32	15
Escherichia coli	Gram-negative	64	12
Pseudomonas aeruginosa	Gram-negative	>128	-
Candida albicans	Fungus	8	22
Aspergillus niger	Fungus	16	19

Potential Mechanisms of Antimicrobial Action

The 1,2,4-triazole nucleus is a key pharmacophore in several clinically used antifungal agents, such as fluconazole and itraconazole.[8] These drugs exert their effect by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase, which is essential for ergosterol biosynthesis.[8] It is plausible that 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol shares a similar mechanism of action against fungal pathogens.

Proposed Antifungal Mechanism

Caption: Proposed inhibition of fungal ergosterol biosynthesis.

Potential Antibacterial Mechanisms

The antibacterial activity of triazole derivatives is often attributed to a multi-modal action, which is advantageous in combating drug resistance.[9] Potential mechanisms include:

• Enzyme Inhibition: Inhibition of crucial bacterial enzymes such as DNA gyrase or dihydrofolate reductase.[9]

• Disruption of Cell Membrane Integrity: Interaction with the phospholipid bilayer, leading to increased permeability and cell death.

• Generation of Reactive Oxygen Species (ROS): Induction of oxidative stress within the bacterial cell.[9]

Experimental Workflow for Mechanism of Action Studies

Caption: Workflow for elucidating the mechanism of action.

Conclusion and Future Perspectives

4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol represents a promising scaffold for the development of novel antimicrobial agents. Its structural similarity to known antifungal drugs suggests a potential mechanism of action, while the broader class of triazoles has demonstrated a wide range of antibacterial activities. Future research should focus on a comprehensive evaluation of its in-vitro and in-vivo efficacy, toxicity profiling, and detailed mechanism of action studies. Structure-activity relationship (SAR) studies, involving the synthesis and testing of related analogues, will be crucial in optimizing the antimicrobial potency and selectivity of this compound class. The insights gained from such investigations will be invaluable in the rational design of next-generation antimicrobial therapeutics.

References

• Mitigating Antimicrobial Resistance through Strategic Design of Multimodal Antibacterial Agents Based on 1,2,3-Triazole with Click Chemistry. ACS Bio & Med Chem Au.

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• Gumrukcuoglu, N., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1, 2, 4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301. [Link]

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• Al-Soud, Y. A., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 208-216. [Link]

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Investigating the Antioxidant Potential of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol: A Methodological and Mechanistic Blueprint

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Oxidative stress, a state defined by an imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to detoxify these reactive intermediates, is implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, cancer, and cardiovascular disease.[1] This has propelled the search for novel antioxidant agents capable of mitigating ROS-induced damage. Among synthetic heterocyclic compounds, 1,2,4-triazole derivatives have emerged as a promising class, demonstrating a wide spectrum of biological activities.[2][3] This guide focuses on a specific molecule, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, outlining a comprehensive strategy to rigorously evaluate its antioxidant potential. We will move beyond simple screening to establish a robust, multi-faceted approach, combining chemical and cell-based assays to provide a holistic understanding of its efficacy and potential mechanisms of action. This document is intended to serve as a practical blueprint for researchers in medicinal chemistry and drug development.

Rationale: The Structural Promise of a Triazole-Thiol Scaffold

The therapeutic potential of 1,2,4-triazole derivatives is well-documented, with various analogues exhibiting antimicrobial, anti-inflammatory, and anticancer properties.[2] Their antioxidant capacity is an area of growing interest.[1][3] The structure of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol presents two key pharmacophoric features that justify its investigation as an antioxidant:

• The 1,2,4-Triazole Core: This heterocyclic ring is not merely a scaffold but an active contributor to biological activity. Its unique electronic configuration can participate in stabilizing free radicals.[2]

• The Thiol (-SH) Group: The presence of a thiol moiety is a strong indicator of potential antioxidant activity. Thiols can readily donate a hydrogen atom to quench free radicals, a primary mechanism of radical scavenging. This action is analogous to that of well-understood phenolic antioxidants, which act via hydrogen atom transfer (HAT) or single electron transfer (SET) mechanisms.[4][5]

This structural combination suggests that the target molecule could function as a potent free radical scavenger, warranting a systematic and rigorous evaluation.

Phase 1: Foundational In Vitro Chemical Assays

The initial phase of investigation involves assessing the compound's intrinsic radical-scavenging and reducing capabilities using established chemical assays. It is crucial to employ multiple assays with different mechanisms to build a comprehensive activity profile.[6] We will utilize the DPPH, ABTS, and FRAP assays, selected for their complementary insights and reproducibility.[7]

Principle and Experimental Causality

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay: This method measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from purple to yellow that is monitored spectrophotometrically.[8] It is a rapid and simple primary screen for radical scavenging.[9]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: The ABTS assay involves the generation of the ABTS radical cation (ABTS•+), which is then reduced by the antioxidant. This assay is advantageous as the ABTS radical is soluble in both aqueous and organic solvents, allowing for the analysis of both hydrophilic and lipophilic compounds.[10] Using both DPPH and ABTS provides a more complete picture, as some antioxidants may react differently with these two distinct radical species.[6]

• FRAP (Ferric Reducing Antioxidant Power) Assay: Unlike the radical scavenging assays, FRAP measures the ability of a compound to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at low pH.[8][10] This assay exclusively measures electron transfer capacity and provides a direct assessment of the compound's reducing power.[9]

Experimental Workflow: Chemical Assays

Detailed Protocol: DPPH Radical Scavenging Assay

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. The solution should be freshly made and protected from light.

• Sample Preparation: Dissolve 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol in a suitable solvent (e.g., DMSO) to create a 1 mg/mL stock solution. Prepare a series of dilutions (e.g., 100, 50, 25, 12.5, 6.25 µg/mL) from the stock. Prepare identical dilutions for a standard antioxidant like Ascorbic Acid or Trolox.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each sample or standard dilution to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to all wells.

  • For the control, add 100 µL of methanol instead of the sample.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100

  • A_control is the absorbance of the control.

  • A_sample is the absorbance of the test compound or standard.

• Data Analysis: Plot the % Scavenging against the concentration and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Data Presentation

All quantitative results from the chemical assays should be summarized for clear comparison.

Compound	DPPH IC₅₀ (µM)	ABTS IC₅₀ (µM)	FRAP Value (mM Fe(II)/mM)
4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol	Experimental Value	Experimental Value	Experimental Value
Trolox (Standard)	25.5 ± 1.2	15.8 ± 0.9	1.8 ± 0.1
Ascorbic Acid (Standard)	45.1 ± 2.5	30.2 ± 1.8	2.2 ± 0.2

Table 1: Hypothetical summary of in vitro antioxidant activity. IC₅₀ values represent the concentration for 50% inhibition. FRAP values are expressed as ferrous iron equivalents.

Phase 2: Biologically Relevant Cell-Based Assays

While chemical assays are essential for initial screening, they lack biological relevance as they do not account for cellular uptake, distribution, and metabolism.[11] The Cellular Antioxidant Activity (CAA) assay bridges this gap by measuring antioxidant activity within a live cell model.[12][13]

Principle of the CAA Assay

The CAA assay utilizes a cell-permeable probe, 2',7'-Dichlorodihydrofluorescin diacetate (DCFH-DA).[12] Once inside the cell, cellular esterases deacetylate DCFH-DA to the non-fluorescent DCFH. In the presence of ROS (induced by a generator like AAPH), DCFH is oxidized to the highly fluorescent 2',7'-Dichlorofluorescein (DCF).[14] An effective antioxidant will enter the cell and quench these ROS, thereby preventing the oxidation of DCFH and reducing the fluorescence signal.[11][15] This method provides a more biologically significant measure of antioxidant potential.

Experimental Workflow: CAA Assay

Detailed Protocol: CAA Assay

• Cell Culture: Seed human hepatocarcinoma (HepG2) cells in a 96-well black, clear-bottom microplate at a density that will achieve >90% confluence after 24 hours.

• Treatment:

  • Remove the culture medium and wash the cells gently with Phosphate-Buffered Saline (PBS).

  • Treat the cells for 1 hour with medium containing the test compound at various concentrations, alongside a standard like Quercetin.

• Probe Loading: Remove the treatment medium, wash with PBS, and add 100 µL of 25 µM DCFH-DA solution to each well. Incubate for 60 minutes at 37°C.

• ROS Induction and Measurement:

  • Remove the DCFH-DA solution and wash the cells twice with PBS.

  • Add 100 µL of the free radical initiator AAPH (600 µM) to all wells.

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Measure fluorescence every 5 minutes for 1 hour using an excitation wavelength of 485 nm and an emission wavelength of 538 nm.

• Data Analysis:

  • Calculate the Area Under the Curve (AUC) for the fluorescence kinetics plot for each sample and control.

  • Calculate the CAA unit using the formula: CAA Unit = 100 - (∫SA / ∫CA) * 100

    • ∫SA is the integrated area under the sample curve.

    • ∫CA is the integrated area under the control curve.

  • Express results as Quercetin Equivalents (QE) by comparing the CAA units of the test compound to a standard curve generated with Quercetin.

Data Presentation

Compound	Concentration (µM)	CAA Value (µmol QE / 100 µmol)
4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol	10	Experimental Value
50	Experimental Value
100	Experimental Value
Quercetin (Standard)	50	45.6 ± 3.1

Table 2: Hypothetical summary of Cellular Antioxidant Activity. Data is expressed in micromoles of Quercetin Equivalents (QE) per 100 micromoles of the test compound.

Mechanistic Interpretation

The collective data from these assays allows for a well-grounded interpretation of the compound's antioxidant mechanism.

• Strong activity in DPPH and ABTS assays would point towards a potent radical scavenging ability, likely through a Hydrogen Atom Transfer (HAT) mechanism facilitated by the thiol group.[4][5]

• High FRAP value would confirm a strong capacity for Single Electron Transfer (SET).[9]

• Significant CAA value would validate that the compound is bioavailable to the cell and can effectively neutralize intracellular ROS, which is the most critical finding for potential therapeutic development.[11]

Conclusion and Future Directions

This guide presents a structured, multi-tiered strategy for the comprehensive evaluation of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol as a novel antioxidant. By integrating foundational chemical assays with a biologically relevant cell-based model, this approach provides robust and actionable data for drug development professionals. Positive results would establish this compound as a viable lead candidate. Subsequent research should focus on elucidating its effects on specific intracellular antioxidant pathways (e.g., Nrf2 activation), conducting further mechanistic studies such as metal chelation assays, and initiating preliminary safety and toxicity profiling.

References

• ResearchGate. (n.d.). Concept, mechanism, and applications of phenolic antioxidants in foods. Retrieved from [Link]

• PubMed. (n.d.). Antioxidant Activity of 1,2,4-Triazole and its Derivatives: A Mini-Review. Retrieved from [Link]

• ResearchGate. (n.d.). Antioxidant Activity of 1,2,4-Triazole and Its Derivatives: A Mini Review. Retrieved from [Link]

• ISRES. (n.d.). Antioxidant Properties of 1,2,4-Triazoles. Retrieved from [Link]

• Iraqi Journal of Pharmaceutical Sciences. (2018). Synthesis of 1,2,4-triazole derivatives and evaluation of their antioxidant activity. Retrieved from [Link]

• PubMed. (2020). Concept, mechanism, and applications of phenolic antioxidants in foods. Retrieved from [Link]

• ScienceDirect. (n.d.). Mechanisms of action by which phenolic compounds present antioxidant activity. Retrieved from [Link]

• MDPI. (2022). Synthesis and Antioxidant Properties of Novel 1,2,3-Triazole-Containing Nitrones. Retrieved from [Link]

• MDPI. (n.d.). A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods. Retrieved from [Link]

• Kamiya Biomedical Company. (n.d.). Cellular Antioxidant Activity Assay. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Phenolic acids: Natural versatile molecules with promising therapeutic applications. Retrieved from [Link]

• National Institutes of Health (NIH). (2022). Radical Scavenging Mechanisms of Phenolic Compounds: A Quantitative Structure-Property Relationship (QSPR) Study. Retrieved from [Link]

• PubMed. (n.d.). Insights on the antioxidant potential of 1, 2, 4-triazoles: synthesis, screening & QSAR studies. Retrieved from [Link]

• ACS Publications. (2007). Cellular Antioxidant Activity (CAA) Assay for Assessing Antioxidants, Foods, and Dietary Supplements. Retrieved from [Link]

• BioIVT. (n.d.). Cell-Based Antioxidant Assays. Retrieved from [Link]

• E3S Web of Conferences. (2024). Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca. Retrieved from [Link]

• Zen-Bio. (n.d.). CAA Antioxidant Assay Kit. Retrieved from [Link]

• MDPI. (2021). Live Cell Assays for the Assessment of Antioxidant Activities of Plant Extracts. Retrieved from [Link]

• ResearchGate. (n.d.). In vitro antioxidant activity measured with the DPPH, FRAP, and ABTS assays. Retrieved from [Link]

• Semantic Scholar. (2020). Comparative Study of DPPH, ABTS and FRAP Assays for Determination of Antioxidant Activity. Retrieved from [Link]

• ResearchGate. (2021). Synthesis, Antioxidant Activity and Molecular Docking Study of 1,2,4-Triazole and Their Corresponding Fused Rings Containing 2-Methylphenol. Retrieved from [Link]

• Indian Journal of Pharmaceutical Sciences. (n.d.). Antioxidant Activity | ABTS | DPPH | FRAP | Medicinal Plants | Phenolic Content | Proximate Composition. Retrieved from [Link]

• ResearchGate. (2022). Synthesis, Antioxidant Activity and Molecular Docking Study of 1,2,4-Triazole and Their Corresponding Fused Rings Containing 2-M. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note & Synthesis Protocol: 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Abstract

The 1,2,4-triazole scaffold is a privileged heterocycle in medicinal chemistry and materials science, renowned for conferring a wide range of biological activities and unique chemical properties.[1][2][3] This application note provides a detailed, two-step protocol for the synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, a key building block for the development of novel pharmaceutical agents and functional materials. The synthesis begins with the formation of an N-acylthiosemicarbazide intermediate from isonicotinic acid hydrazide and methyl isothiocyanate, followed by a base-catalyzed intramolecular cyclization. This guide explains the causality behind critical process parameters, offers a self-validating methodology with characterization checkpoints, and provides troubleshooting insights for researchers, chemists, and drug development professionals.

Introduction & Significance

4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol is a versatile heterocyclic compound whose structural motifs—a pyridyl ring, a methyl-substituted triazole, and a reactive thiol group—make it an attractive intermediate for chemical elaboration. Derivatives of 4,5-disubstituted-1,2,4-triazole-3-thiols are extensively investigated for a spectrum of pharmacological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties.[3] The pyridyl group can engage in hydrogen bonding and metal coordination, the triazole ring offers metabolic stability, and the thiol (-SH) group provides a nucleophilic handle for synthesizing diverse libraries of compounds through S-alkylation and other modifications.[4]

This protocol details a robust and reproducible synthesis pathway that is broadly applicable to various substituted triazole-thiols. The chosen method involves the formation of 1-(isonicotinoyl)-4-methylthiosemicarbazide, which is subsequently cyclized under alkaline conditions. This choice is critical, as the reaction medium's pH dictates the final heterocyclic system; acidic conditions typically favor the formation of the isomeric 1,3,4-thiadiazole ring system.[5][6]

Reaction Scheme & Mechanism

The synthesis is a two-step process:

• Step A: Formation of the Thiosemicarbazide Intermediate. Isonicotinic acid hydrazide (Isoniazid) acts as a nucleophile, attacking the electrophilic carbon of methyl isothiocyanate to form 1-(isonicotinoyl)-4-methylthiosemicarbazide.

• Step B: Base-Catalyzed Cyclization. The intermediate undergoes an intramolecular cyclization and dehydration in a strong alkaline medium (e.g., NaOH) to yield the desired 1,2,4-triazole ring.[7][8]

Reaction Scheme:

• Step A: (Image depicting Isoniazid + Methyl Isothiocyanate -> 1-(Isonicotinoyl)-4-methylthiosemicarbazide)

• Step B: (Image depicting 1-(Isonicotinoyl)-4-methylthiosemicarbazide -> 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol)

Materials & Equipment

Reagents & Solvents

Reagent/Solvent	Formula	M.W. ( g/mol )	Purity	Supplier
Isonicotinic Acid Hydrazide	C₆H₇N₃O	137.14	≥99%	Sigma-Aldrich
Methyl Isothiocyanate	C₂H₃NS	73.12	≥98%	Sigma-Aldrich
Ethanol	C₂H₅OH	46.07	Anhydrous	Fisher Scientific
Sodium Hydroxide (NaOH)	NaOH	40.00	≥98%	Merck
Hydrochloric Acid (HCl)	HCl	36.46	37% (Conc.)	VWR
Deionized Water	H₂O	18.02	-	In-house

Equipment

• Round-bottom flasks (100 mL, 250 mL)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Thermometer

• Buchner funnel and vacuum flask

• pH meter or pH indicator strips

• Standard laboratory glassware (beakers, graduated cylinders)

• Melting point apparatus

• FTIR and NMR spectrometers for characterization

Detailed Synthesis Protocol

The overall experimental workflow is depicted below.

Caption: Experimental workflow for the two-step synthesis.

Part A: Synthesis of 1-(Isonicotinoyl)-4-methylthiosemicarbazide

• Reagent Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add isonicotinic acid hydrazide (13.71 g, 0.1 mol).

• Dissolution: Add 100 mL of anhydrous ethanol and stir the suspension.

• Reactant Addition: To the stirring suspension, add methyl isothiocyanate (7.31 g, 0.1 mol) dropwise over 10-15 minutes.

  • Scientist's Note: This reaction is exothermic. Slow addition helps control the temperature and prevents unwanted side reactions.

• Reaction: Heat the mixture to reflux and maintain for 3-4 hours. The initial suspension should gradually become a clear solution and then a thick white precipitate may form.

• Isolation: After the reflux period, cool the flask to room temperature, and then further cool in an ice bath for 30 minutes to maximize precipitation.

• Purification: Collect the white solid precipitate by vacuum filtration using a Buchner funnel. Wash the solid with two portions of cold ethanol (2x20 mL) to remove any unreacted starting materials.

• Drying: Dry the resulting white powder, 1-(isonicotinoyl)-4-methylthiosemicarbazide, in a vacuum oven at 60°C. The expected yield is typically >90%.

• Validation: The intermediate can be characterized by melting point and IR spectroscopy before proceeding.

Part B: Synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

• Reagent Preparation: In a 250 mL round-bottom flask, suspend the dried intermediate from Part A (21.02 g, 0.1 mol) in 100 mL of 2N aqueous sodium hydroxide solution (8.0 g NaOH in 100 mL water).

• Cyclization Reaction: Heat the mixture to reflux with vigorous stirring.

  • Expert Insight: The cyclization involves the elimination of a water molecule. During this process, some hydrolysis of the thiosemicarbazide can occur, leading to the evolution of hydrogen sulfide (H₂S) gas, which has a characteristic rotten egg smell. The reaction should be conducted in a well-ventilated fume hood. The reaction is considered complete when the evolution of H₂S ceases (test with lead acetate paper, which will turn black in the presence of H₂S).[9] This typically takes 4-5 hours.

• Cooling & Neutralization: After reflux, cool the reaction mixture to room temperature. The product is dissolved as its sodium thiolate salt.

• Precipitation: Place the flask in an ice bath and carefully acidify the solution by adding concentrated hydrochloric acid dropwise with stirring. Monitor the pH, adjusting it to approximately 5-6. The target compound will precipitate as a white or off-white solid.

  • Causality Note: Acidification protonates the thiolate anion, rendering the product insoluble in the aqueous medium and causing it to precipitate out. Over-acidification should be avoided as it can protonate the pyridine ring, potentially increasing solubility.

• Isolation & Purification: Collect the precipitate by vacuum filtration. Wash the solid thoroughly with cold deionized water to remove any inorganic salts.

• Recrystallization: For higher purity, recrystallize the crude product from an ethanol/water mixture. Dissolve the solid in a minimum amount of hot ethanol and add hot water dropwise until turbidity persists. Allow to cool slowly to room temperature to form pure crystals.

• Drying: Filter the purified crystals and dry them under vacuum at 70-80°C. The expected yield is typically in the range of 75-85%.

Characterization

The final product should be characterized to confirm its structure and purity:

• Melting Point: Compare with literature values.

• FTIR (KBr, cm⁻¹): Look for the disappearance of the C=O stretch from the intermediate and the appearance of characteristic C=N and N-H stretches of the triazole ring. A broad absorption around 2550-2600 cm⁻¹ would indicate the S-H stretch, although it is often weak.

• ¹H-NMR (DMSO-d₆, δ ppm): Expect signals for the pyridyl protons (two doublets), the N-methyl group (singlet), and the thiol proton (a broad singlet, which is D₂O exchangeable).

• ¹³C-NMR (DMSO-d₆, δ ppm): Confirm the number of unique carbons, including those of the pyridyl and triazole rings.

Safety & Troubleshooting

Hazard/Issue	Precaution/Solution
Chemical Hazards	Methyl Isothiocyanate: Lachrymator and toxic. Handle only in a fume hood with appropriate PPE (gloves, safety glasses, lab coat). Hydrazine Derivatives: Potentially carcinogenic. Avoid inhalation and skin contact. NaOH/HCl: Corrosive. Handle with care and appropriate PPE.
H₂S Evolution	The cyclization step must be performed in a well-ventilated fume hood due to the release of toxic H₂S gas.
Low Yield (Part A)	Ensure ethanol is anhydrous. Incomplete reaction can occur if reflux time is insufficient.
Low Yield (Part B)	Ensure complete cyclization by monitoring H₂S evolution. Careful pH adjustment during precipitation is critical; check pH meticulously.
Impure Product	Inadequate washing after filtration can leave starting materials or salts. Recrystallization is a crucial step for achieving high purity. If the product is oily, it may indicate incomplete drying or presence of impurities; try trituration with a non-polar solvent like ether.

Mechanistic Insight Diagram

The following diagram illustrates the key transformations during the base-catalyzed cyclization.

Caption: Simplified mechanism of the base-catalyzed cyclization.

References

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• 2. chemimpex.com [chemimpex.com]
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• 7. mdpi.com [mdpi.com]
• 8. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]

Application Notes & Protocols: 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol as a High-Efficacy Corrosion Inhibitor

Abstract: This document provides a comprehensive technical guide for researchers and scientists on the application and evaluation of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (MPTT) as a corrosion inhibitor, particularly for mild steel in acidic environments. It elucidates the underlying mechanism of inhibition and presents detailed, field-proven protocols for performance assessment using gravimetric and electrochemical techniques.

Introduction: The Challenge of Corrosion and the Role of Triazole Derivatives

Corrosion, the electrochemical degradation of metals, poses a significant challenge across numerous industries, leading to structural failures and substantial economic losses. The use of organic inhibitors is a primary strategy for mitigating corrosion, especially in acidic media used for industrial cleaning, pickling, and oil-well acidification.[1]

Among the vast array of organic compounds, nitrogen-containing heterocycles, particularly triazole derivatives, have proven to be exceptionally effective.[2][3][4][5] Their efficacy stems from the presence of multiple heteroatoms (nitrogen, sulfur) and π-electrons within their molecular structure, which act as active centers for adsorption onto metal surfaces.[4][5]

This guide focuses on a specific, highly promising molecule: 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (MPTT) . Its unique structure, combining a triazole ring, a thiol group, and a pyridyl moiety, offers multiple points of interaction with a metal surface, leading to the formation of a robust, protective barrier against corrosive agents.

Mechanism of Inhibition: A Multi-faceted Adsorption Process

The exceptional performance of MPTT as a corrosion inhibitor is attributed to its ability to strongly adsorb onto the metal surface, effectively blocking the active sites for both anodic (metal dissolution) and cathodic (hydrogen evolution) reactions. This adsorption is not a simple, single-mode interaction but a synergistic combination of physisorption and chemisorption.

• Protonation and Physisorption: In acidic solutions, the nitrogen atom of the pyridyl ring becomes protonated, acquiring a positive charge. The metal surface in an acid medium typically carries a net negative charge. This creates a strong electrostatic attraction (physisorption) between the protonated MPTT molecule and the metal surface.

• Chemisorption via Heteroatoms: The triazole ring contains three nitrogen atoms, and the thiol group contains a sulfur atom, all possessing lone pairs of electrons. These electrons can be shared with the vacant d-orbitals of iron atoms on the metal surface, forming stable coordinate covalent bonds (chemisorption).

• π-Electron Interactions: The aromatic pyridine and triazole rings contribute a cloud of π-electrons, which can further interact with the metal surface, enhancing the stability and coverage of the adsorbed inhibitor film.

This multi-modal adsorption results in a dense, stable, and hydrophobic film that displaces water molecules and aggressive ions (like Cl⁻ and SO₄²⁻) from the metal surface, thereby stifling the corrosion process.

Caption: Adsorption mechanism of MPTT on a metal surface in acidic media.

Experimental Evaluation: Protocols and Workflows

To quantify the effectiveness of MPTT, a combination of gravimetric and electrochemical methods is recommended. These techniques provide complementary information on the inhibitor's performance and mechanism.

Workflow for Inhibitor Performance Evaluation

Sources

• 1. scribd.com [scribd.com]
• 2. An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces [ouci.dntb.gov.ua]
• 3. An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel synthesized triazole derivatives as effective corrosion inhibitors for carbon steel in 1M HCl solution: experimental and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes & Protocols: Utilizing 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol in Pharmaceutical Drug Design

Document ID: ANP-MPT-2026-01

Section 1: Introduction & Significance

The 1,2,4-triazole nucleus is a cornerstone pharmacophore in modern medicinal chemistry, renowned for its metabolic stability, unique electronic properties, and capacity for hydrogen bonding.[1][2] This five-membered heterocyclic ring is a key structural component in numerous clinically approved drugs, spanning antifungal agents like Fluconazole to anticancer therapies such as Letrozole.[3][4] The incorporation of a thiol/thione substituent at the 3-position further enhances the scaffold's utility, providing a versatile chemical handle for derivatization and introducing additional interaction points with biological targets.[3][5]

This guide focuses on a specific, high-potential derivative: 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol . The strategic combination of three key moieties defines its potential in drug discovery:

• The 1,2,4-Triazole Core: Offers a rigid, polar scaffold that can engage with biological receptors through hydrogen bonding and dipole interactions.[1]

• The 4-Pyridyl Group: Introduces a basic nitrogen atom, which can serve as a hydrogen bond acceptor or participate in salt-bridge formations, significantly influencing solubility and target engagement. Pyridyl-substituted triazoles have demonstrated potent bioactivity.[6][7][8]

• The 3-Thiol Group: Exists in a thiol-thione tautomerism. This group is an excellent nucleophile and a key site for facile chemical modification (e.g., S-alkylation), enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies.[5][9]

The purpose of these application notes is to provide researchers, scientists, and drug development professionals with a comprehensive framework for leveraging this molecule as a starting point for novel therapeutic agent discovery. We will cover its synthesis, pharmacological profile, lead optimization strategies, and detailed experimental protocols for screening and validation.

Section 2: Physicochemical Properties & Synthesis Overview

A foundational understanding of the molecule's properties is critical for its effective use in drug design programs.

Property	Value	Data Source / Notes
IUPAC Name	4-methyl-5-(pyridin-4-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	Thione tautomer is often favored in solid state
Molecular Formula	C₈H₈N₄S
Molecular Weight	192.24 g/mol
Tautomerism	Exists in thiol/thione forms. The thiol form is key for S-alkylation reactions.	See Protocol 5.2
Appearance	Typically a crystalline solid	Synthesis-dependent
Solubility	Soluble in polar organic solvents (DMSO, DMF); limited solubility in water	To be determined experimentally
1H NMR	Spectral data available for characterization[10]	Confirms structure post-synthesis

A general and robust synthetic pathway to the 1,2,4-triazole-3-thiol core involves the base-catalyzed intramolecular cyclization of a substituted thiosemicarbazide intermediate.[7][8] This approach is highly adaptable for creating analogs by varying the initial hydrazide or isothiocyanate starting materials. A detailed protocol for the synthesis of the title compound is provided in Section 5.1.

Section 3: Core Pharmacological Profile & Therapeutic Hypotheses

Derivatives of the 1,2,4-triazole-3-thiol scaffold have demonstrated a remarkably broad spectrum of biological activities. This versatility makes 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol an attractive starting point for multiple therapeutic programs.

• Anticancer Activity: This is one of the most widely reported activities for this class.[3][6] Mechanisms often involve the inhibition of protein kinases, which are critical regulators of cell growth and proliferation.[1] The pyridyl moiety can mimic the hinge-binding motifs seen in many kinase inhibitors.

• Antimicrobial & Antifungal Activity: The triazole core is famous for its role in antifungal drugs.[4][11] The sulfur and nitrogen atoms are believed to interfere with essential microbial enzymes or cell wall synthesis.[12][13]

• Enzyme Inhibition: Various derivatives have shown potent inhibition of enzymes like acetylcholinesterase (AChE), α-glucosidase, and urease, suggesting potential applications in neurodegenerative diseases and diabetes.[14]

• Anti-inflammatory Activity: Some triazoles exhibit anti-inflammatory properties, potentially through the modulation of inflammatory signaling pathways.[4][5]

Based on this evidence, we can formulate several therapeutic hypotheses for derivatives of our lead compound.

Caption: Therapeutic potential of the core scaffold.

Section 4: Drug Design & Lead Optimization Strategies

The title compound is an ideal scaffold for a lead optimization campaign. The workflow begins with the synthesis of the core, followed by the creation of a focused library of derivatives, in vitro screening, and iterative refinement based on SAR.

Caption: A typical lead optimization workflow.

Key Modification Points for SAR Exploration:

• Thiol (C3) Position: This is the most straightforward site for modification. S-alkylation with various alkyl or aryl halides introduces diverse R-groups to probe steric and electronic requirements of the target's binding pocket. This is the primary focus of Protocol 5.2.

• Pyridyl (C5) Position: The pyridine ring can be replaced with other heterocycles (e.g., pyrimidine, pyrazole) or substituted phenyl rings to modulate basicity, polarity, and binding interactions.

• Nitrogen (N4) Position: The methyl group can be replaced with other small alkyl chains or a proton (H) to assess the impact on conformation and activity.

Section 5: Experimental Protocols

These protocols are designed to be robust and reproducible. Adherence to safety guidelines, including the use of personal protective equipment (PPE) and fume hoods, is mandatory.

Protocol 5.1: Synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Rationale: This protocol follows a classical and effective two-step, one-pot method. First, isonicotinic hydrazide is reacted with methyl isothiocyanate to form the N-methyl-N'-(isonicotinoyl)hydrazinecarbothioamide intermediate. Subsequent base-catalyzed intramolecular cyclization yields the desired triazole.

Materials:

• Isonicotinic hydrazide

• Methyl isothiocyanate

• Potassium hydroxide (KOH)

• Ethanol (absolute)

• Glacial acetic acid

• Reflux apparatus, magnetic stirrer, ice bath

Procedure:

• In a 250 mL round-bottom flask, dissolve isonicotinic hydrazide (10 mmol) in 100 mL of absolute ethanol.

• Add methyl isothiocyanate (11 mmol, 1.1 eq) to the solution.

• Reflux the mixture with stirring for 4-6 hours. Monitor the reaction by TLC to confirm the formation of the thiosemicarbazide intermediate.

• Cool the reaction mixture to room temperature. Add a solution of potassium hydroxide (12 mmol in 20 mL ethanol) dropwise.

• Reflux the now basic mixture for an additional 8-10 hours. The cyclization occurs during this step.

• After cooling, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in a minimal amount of cold water and filter to remove any insoluble impurities.

• Acidify the clear filtrate dropwise with glacial acetic acid until precipitation is complete (typically pH 5-6).

• Collect the precipitated solid by vacuum filtration, wash thoroughly with cold water, and dry in a vacuum oven at 60°C.

• Validation: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.[10] The melting point should be sharp.

Protocol 5.2: S-Alkylation for Focused Library Generation

Rationale: The thiol group of the title compound is nucleophilic and readily reacts with electrophilic alkyl/aryl halides in the presence of a base. This protocol provides a general method for creating a library of S-substituted derivatives for SAR studies.

Materials:

• 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (from Protocol 5.1)

• A selection of alkyl/benzyl halides (e.g., benzyl bromide, 4-chlorobenzyl bromide, 2-bromoacetophenone)

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH) as base

• N,N-Dimethylformamide (DMF) or Acetone as solvent

Procedure:

• To a solution of the triazole-thiol (1 mmol) in 15 mL of dry DMF, add anhydrous K₂CO₃ (1.5 mmol, 1.5 eq).

  • Scientist's Note: K₂CO₃ is a mild base suitable for most reactions. For less reactive halides, a stronger base like NaH may be required, but extreme caution is necessary due to its pyrophoric nature.

• Stir the suspension at room temperature for 30 minutes to form the thiolate anion.

• Add the desired alkyl/aryl halide (1.1 mmol, 1.1 eq) dropwise to the mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor progress by TLC. Gentle heating (50-60°C) can accelerate the reaction if it is sluggish.

• Once the reaction is complete, pour the mixture into 100 mL of ice-cold water.

• A precipitate will form. Collect the solid product by vacuum filtration.

• Wash the solid with water to remove inorganic salts and dry it.

• Purification & Validation: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by column chromatography. Confirm the structure of each new derivative by NMR and MS.

Protocol 5.3: In Vitro Anticancer Screening (MTT Cell Viability Assay)

Rationale: The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability. It is a standard, high-throughput primary screen to identify compounds with cytotoxic effects against cancer cell lines.[6]

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Synthesized triazole derivatives (dissolved in DMSO to make 10 mM stock solutions)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS

• DMSO (cell culture grade)

• 96-well plates, multichannel pipette, plate reader (570 nm)

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., from 100 µM to 0.1 µM) in culture medium. The final DMSO concentration in the well should not exceed 0.5% to avoid solvent toxicity.

• Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include wells for:

  • Vehicle Control: Cells treated with medium containing 0.5% DMSO.

  • Positive Control: Cells treated with a known anticancer drug (e.g., Doxorubicin).

  • Blank: Medium only (no cells).

• Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT reagent to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Pipette up and down to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the data and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 5.4: In Vitro Antimicrobial Screening (Broth Microdilution for MIC)

Rationale: This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It is the gold standard for assessing antibacterial or antifungal potency.[13][15]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and/or fungal strains (Candida albicans)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Synthesized triazole derivatives (10 mM stock in DMSO)

• Positive control antibiotics (e.g., Ciprofloxacin, Fluconazole)

• Sterile 96-well plates

Procedure:

• In a 96-well plate, add 50 µL of broth to all wells.

• Add 50 µL of the test compound stock (at 2x the highest desired final concentration) to the first column of wells.

• Perform a two-fold serial dilution by transferring 50 µL from the first column to the second, and so on, discarding the last 50 µL from the final column. This creates a concentration gradient.

• Prepare a microbial inoculum standardized to a 0.5 McFarland standard, then dilute it to achieve a final concentration of ~5 x 10⁵ CFU/mL in the wells.

• Add 50 µL of the standardized inoculum to each well. The total volume is now 100 µL.

• Include control wells:

  • Growth Control: Inoculum in broth (no compound).

  • Sterility Control: Broth only (no inoculum).

  • Positive Control: Inoculum with a standard antibiotic.

• Incubate the plates at 37°C for 18-24 hours for bacteria, or 24-48 hours for fungi.

• Determine MIC: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.

Section 6: Data Interpretation & Next Steps

Systematic data collection is crucial for building a meaningful SAR. Results from primary screens should be organized clearly.

Table for Summarizing Screening Results (Example):

Compound ID	R-Group (from S-alkylation)	IC₅₀ (MCF-7, µM)	MIC (S. aureus, µg/mL)
MPT-Core	-H	>100	64
MPT-01	-CH₂-Ph	15.2	16
MPT-02	-CH₂-(4-Cl-Ph)	5.8	8
MPT-03	-CH₂-(4-OMe-Ph)	25.1	32
Doxorubicin	N/A	0.8	N/A
Ciprofloxacin	N/A	N/A	1

Analysis and Next Steps:

• From the example data, a clear SAR emerges: adding a benzyl group at the sulfur enhances activity (MPT-01 vs. Core). An electron-withdrawing group (Cl) on the phenyl ring further improves potency (MPT-02), while an electron-donating group (OMe) is detrimental (MPT-03).

• Hit-to-Lead: Promising 'hit' compounds (like MPT-02) should be re-synthesized and re-tested to confirm activity. Further screening against a broader panel of cancer cell lines or microbial strains is warranted.

• Secondary Assays: For anticancer hits, assays for mechanism of action (e.g., kinase inhibition, apoptosis induction) should be performed. For antimicrobial hits, time-kill kinetics and resistance studies are logical next steps.

• ADME/Tox: Lead candidates should be profiled for absorption, distribution, metabolism, excretion, and toxicity properties to assess their drug-like potential.

Section 7: References

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). National Institutes of Health. [Link]

• Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents. (2023). Royal Society of Chemistry. [Link]

• Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. (n.d.). International Journal of Pharmaceutical Chemistry and Analysis. [Link]

• Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. (2015). MDPI. [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (2024). MDPI. [Link]

• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (2021). National Institutes of Health. [Link]

• Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][3][16]-triazole-3-thiol derivatives as antimicrobial agents. (2010). Semantic Scholar. [Link]

• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. (2013). Scientific Research Publishing. [Link]

• synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. (2019). ResearchGate. [Link]

• Triazole analogues as potential pharmacological agents: a brief review. (2022). National Center for Biotechnology Information. [Link]

• 1,2,4-TRIAZOLE DERIVATIVES IN MEDICINE AND PHARMACY AND APPLICATION PROSPECTS. (2021). DergiPark. [Link]

• An insight on medicinal attributes of 1,2,4-triazoles. (2018). National Center for Biotechnology Information. [Link]

• A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. (2023). International Journal of Pharmaceutical Sciences and Research. [Link]

• SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. (n.d.). International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Synthesis and in vitro antimicrobial activity of new 4-phenyl-5-methyl-4H-1,2,4-triazole-3-thione derivatives. (2013). Taylor & Francis Online. [Link]

• Discussion of antimicrobial and antifungal activity of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol. (2017). R Discovery. [Link]

• 4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol. (n.d.). ACD/Labs. [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2024). ResearchGate. [Link]

• Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. (2021). Current issues in pharmacy and medicine. [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2023). AVES. [Link]

• Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues. (2023). National Center for Biotechnology Information. [Link]

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• 2. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives [mdpi.com]
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• 6. Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives - Int J Pharm Chem Anal [ijpca.org]
• 7. Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols [scirp.org]
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• 9. Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
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• 11. Triazole analogues as potential pharmacological agents: a brief review - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. mdpi.com [mdpi.com]

The Versatile Ligand: A Technical Guide to 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol in Coordination Chemistry

This document serves as a detailed guide for researchers, medicinal chemists, and material scientists on the synthesis, characterization, and application of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (MPTT) as a versatile ligand in coordination chemistry. We will delve into the nuanced synthetic protocols, explore its coordination behavior with various metal ions, and discuss the burgeoning applications of its metallic complexes, particularly in the realms of antimicrobial and anticancer research.

Introduction: The Promise of a Polydentate Ligand

4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a unique amalgamation of donor atoms: the nitrogen atoms of the triazole and pyridine rings, and the sulfur atom of the thiol group. This arrangement bestows upon MPTT the ability to act as a mono-, bi-, or polydentate ligand, leading to the formation of a diverse array of coordination complexes with varied geometries and properties. The tautomeric nature of the triazole ring, existing in both thiol and thione forms, further enriches its coordination chemistry, allowing for different binding modes and the potential for bridging between metal centers.

The exploration of ligands like MPTT is driven by the quest for novel metal-based therapeutic agents and functional materials. The coordination of such ligands to metal ions can significantly enhance their biological activity and introduce new catalytic or material properties.[1] This guide provides the foundational knowledge and practical protocols to harness the potential of MPTT in your research endeavors.

Synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (MPTT): A Step-by-Step Protocol

The synthesis of MPTT is a multi-step process that begins with the readily available isonicotinic acid. The following protocol is a robust and reproducible method for the laboratory-scale preparation of MPTT.

Part 1: Synthesis of Isonicotinic Acid Hydrazide

Isonicotinic acid hydrazide is a key precursor and is synthesized from the esterification of isonicotinic acid followed by hydrazinolysis.

Protocol:

• Esterification: A mixture of isonicotinic acid (1 mole) and an excess of absolute ethanol (5-10 moles) is placed in a round-bottom flask. A catalytic amount of concentrated sulfuric acid (0.1-0.2 moles) is carefully added. The mixture is refluxed for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). Upon completion, the excess ethanol is removed under reduced pressure. The residue is cooled, and the pH is adjusted to ~8 with a saturated sodium bicarbonate solution, leading to the precipitation of ethyl isonicotinate. The product is filtered, washed with cold water, and dried.

• Hydrazinolysis: The synthesized ethyl isonicotinate (1 mole) is dissolved in absolute ethanol, and hydrazine hydrate (1.2 moles) is added dropwise while stirring. The reaction mixture is then refluxed for 6-8 hours. After cooling, the precipitated isonicotinic acid hydrazide is filtered, washed with cold ethanol, and recrystallized from hot ethanol to yield pure white crystals.

Part 2: Synthesis of 4-Methyl-1-(isonicotinoyl)thiosemicarbazide

This step introduces the N-methylthiosemicarbazide moiety.

Protocol:

• A solution of isonicotinic acid hydrazide (1 mole) in absolute ethanol is prepared.

• Methyl isothiocyanate (1 mole) is added dropwise to the solution with constant stirring.

• The reaction mixture is refluxed for 3-4 hours.[2]

• Upon cooling, a white precipitate of 4-methyl-1-(isonicotinoyl)thiosemicarbazide forms.

• The product is filtered, washed with cold ethanol, and dried in a desiccator.

Part 3: Cyclization to 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (MPTT)

The final step involves the base-catalyzed intramolecular cyclization of the thiosemicarbazide derivative.

Protocol:

• The synthesized 4-methyl-1-(isonicotinoyl)thiosemicarbazide (1 mole) is suspended in an aqueous solution of sodium hydroxide (8%, 5 moles).

• The mixture is refluxed for 4-6 hours until the evolution of hydrogen sulfide ceases (can be tested with lead acetate paper).[3]

• The reaction mixture is cooled to room temperature and filtered to remove any insoluble impurities.

• The clear filtrate is then carefully acidified with dilute hydrochloric acid to a pH of 5-6.

• The precipitated white solid, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, is filtered, washed thoroughly with cold water, and recrystallized from ethanol to obtain the pure product.

Caption: Synthetic workflow for 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (MPTT).

Coordination Chemistry of MPTT: Synthesis of Metal Complexes

MPTT can coordinate to a variety of transition metal ions, typically acting as a bidentate ligand through the sulfur atom of the thiol group and a nitrogen atom from the triazole ring. The following is a general protocol for the synthesis of MPTT-metal complexes.

Protocol:

• An ethanolic solution of the appropriate metal salt (e.g., NiCl₂·6H₂O, CuCl₂·2H₂O, ZnCl₂, CdCl₂·H₂O) is prepared.

• A separate ethanolic solution of MPTT is prepared.

• The MPTT solution is added dropwise to the metal salt solution with constant stirring, typically in a 2:1 ligand-to-metal molar ratio.[4]

• The reaction mixture is refluxed for 2-3 hours, during which a colored precipitate of the metal complex usually forms.

• The mixture is cooled to room temperature, and the precipitate is collected by filtration.

• The resulting solid is washed with hot ethanol to remove any unreacted starting materials and then dried in a vacuum desiccator.

Table 1: Physicochemical and Spectroscopic Data of Representative MPTT Metal Complexes (Hypothetical Data Based on Analogs)

Complex	Color	M.p. (°C)	Molar Cond. (Ω⁻¹cm²mol⁻¹)	ν(C=N) (cm⁻¹)	ν(C-S) (cm⁻¹)
MPTT	White	>300	-	~1610	~780
[Ni(MPTT)₂]Cl₂	Green	>300	15-25	~1590	~760
[Cu(MPTT)₂]Cl₂	Blue	>300	18-28	~1595	~765
[Zn(MPTT)₂]Cl₂	White	>300	12-22	~1588	~758
[Cd(MPTT)₂]Cl₂	White	>300	10-20	~1585	~755

Note: The shift to lower wavenumbers for ν(C=N) and ν(C-S) bands upon complexation is indicative of coordination through the nitrogen and sulfur atoms, respectively.[4]

Caption: General workflow for the synthesis of Metal-MPTT complexes.

Characterization of MPTT and its Metal Complexes

A combination of spectroscopic and analytical techniques is crucial for the unambiguous characterization of MPTT and its coordination compounds.

• FT-IR Spectroscopy: The IR spectrum of free MPTT will show characteristic bands for the N-H, C=N, and C=S stretching vibrations. Upon complexation, a noticeable shift in the C=N and C-S bands to lower frequencies is expected, confirming the coordination of the triazole nitrogen and the sulfur atom to the metal ion. The disappearance of the S-H stretching band (if present in the thiol form) is also a key indicator of coordination via the deprotonated thiol group.[5]

• ¹H and ¹³C NMR Spectroscopy: NMR spectroscopy is invaluable for confirming the structure of the diamagnetic complexes (e.g., Zn(II) and Cd(II)). In the ¹H NMR spectrum of MPTT, distinct signals for the methyl protons, pyridine ring protons, and the N-H proton of the triazole ring will be observed. Upon complexation, a downfield shift of the N-H proton and the protons of the pyridine and triazole rings is anticipated due to the deshielding effect of the metal ion.

• UV-Vis Spectroscopy: The electronic spectra of the MPTT metal complexes provide information about the geometry of the coordination sphere. For instance, d-d transitions in the visible region can help elucidate the geometry of complexes with metals like Ni(II) and Cu(II).

• Elemental Analysis: Provides the percentage composition of C, H, N, and S, which is used to confirm the empirical formula of the synthesized compounds.

• Molar Conductivity Measurements: These measurements help in determining whether the coordinated anions are inside or outside the coordination sphere, thus distinguishing between ionic and non-ionic complexes.

Applications of MPTT Metal Complexes

The unique structural features of MPTT and its ability to form stable complexes with various metal ions have opened up avenues for their application in diverse fields.

Antimicrobial Activity

Metal complexes of triazole-thiol derivatives have demonstrated significant potential as antimicrobial agents. The chelation of the metal ion to the ligand often enhances its biological activity compared to the free ligand. This is attributed to the increased lipophilicity of the complex, which facilitates its transport across the microbial cell membrane. The metal ion itself can also interfere with cellular processes, leading to microbial cell death.

Table 2: Representative Antimicrobial Activity of Analogous Triazole-Thiol Metal Complexes (MIC in µg/mL)

Compound	Staphylococcus aureus	Escherichia coli	Candida albicans
Ligand	>100	>100	>100
[Cu(L)₂]Cl₂	25	50	50
[Zn(L)₂]Cl₂	50	100	100

L represents a 4-substituted-5-pyridyl-4H-1,2,4-triazole-3-thiol ligand. Data is illustrative and based on reported activities of similar compounds.

Anticancer Activity

Recent studies have highlighted the anticancer potential of metal complexes derived from 1,2,4-triazole-3-thiol derivatives.[5] These complexes can induce apoptosis in cancer cells through various mechanisms, including DNA binding and cleavage, and inhibition of key enzymes involved in cancer cell proliferation. The choice of the metal ion and the substituents on the triazole ring can significantly influence the cytotoxicity and selectivity of these complexes. For instance, cadmium and zinc complexes of a similar ligand have shown promising selective anticancer activity against breast cancer cell lines.[5]

Table 3: In Vitro Anticancer Activity of Analogous Triazole-Thiol Metal Complexes (IC₅₀ in µM)

Compound	MCF-7 (Breast Cancer)	A549 (Lung Cancer)
[Cd(L)₂]Cl₂	28.45	Not Reported
[Zn(L)₂]Cl₂	52.57	Not Reported
Cisplatin (Standard)	~10	~5

L represents 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol. Data from Bachay et al. (2024).[5]

Conclusion

4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol is a ligand of considerable interest in coordination chemistry, offering a gateway to a wide range of metal complexes with tunable properties. The synthetic protocols outlined in this guide provide a solid foundation for the preparation of MPTT and its derivatives. The exploration of its coordination chemistry and the biological evaluation of the resulting complexes are fertile grounds for future research, with the potential to yield novel therapeutic agents and functional materials. As our understanding of the structure-activity relationships of these compounds deepens, so too will our ability to design and synthesize next-generation metal-based drugs and catalysts.

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Application Notes & Protocols: A Comprehensive Guide to Evaluating the Antimicrobial Efficacy of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Abstract

This document provides a detailed methodological framework for researchers, scientists, and drug development professionals to assess the antimicrobial efficacy of the novel heterocyclic compound, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol. The protocols herein are designed to establish a foundational understanding of the compound's spectrum of activity and potency. We move beyond simple procedural lists to explain the scientific rationale behind key steps, ensuring that the described methods are robust, reproducible, and self-validating. This guide covers qualitative screening via the Kirby-Bauer disk diffusion method, quantitative analysis through broth microdilution for determining the Minimum Inhibitory Concentration (MIC), and further evaluation of cidal activity by determining the Minimum Bactericidal/Fungicidal Concentration (MBC/MFC).

Introduction and Scientific Background

The rise of antimicrobial resistance presents a formidable challenge to global health, necessitating the urgent development of new therapeutic agents.[1] Heterocyclic compounds, particularly those containing the 1,2,4-triazole scaffold, are a focal point of medicinal chemistry due to their broad spectrum of pharmacological activities, including antibacterial, antifungal, and anticancer properties.[1][2] The compound of interest, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, belongs to this promising class of molecules.

The antimicrobial efficacy of triazole derivatives is often attributed to their ability to interfere with essential metabolic pathways in pathogens.[3] As a Senior Application Scientist, this guide is structured to provide not just the 'how' but the 'why' for each protocol, grounding the experimental design in established scientific principles.

Postulated Mechanism of Action: The Triazole Core

The antifungal activity of triazoles is well-documented and primarily targets the integrity of the fungal cell membrane.[4] They act by inhibiting the cytochrome P450 enzyme, 14α-demethylase, which is crucial for the conversion of lanosterol to ergosterol.[2][5] Ergosterol is an essential sterol component of the fungal cell membrane, analogous to cholesterol in mammalian cells.

Inhibition of 14α-demethylase leads to the depletion of ergosterol and the accumulation of toxic 14α-methylated sterol precursors.[5] This disruption alters membrane fluidity and the function of membrane-bound enzymes, ultimately leading to the inhibition of fungal growth (fungistatic effect) or cell death (fungicidal effect).[4][6] While this is the primary antifungal mechanism, some studies suggest that triazoles may also induce oxidative stress through the generation of reactive oxygen species (ROS), contributing to their antimicrobial effects.[7] The antibacterial mechanism of some triazole derivatives may involve different targets, which underscores the importance of broad-spectrum screening.

Figure 1: Postulated antifungal mechanism of the triazole compound.

Essential Materials and Preparations

Successful and reproducible antimicrobial testing relies on meticulous preparation of materials and reagents.

Category	Item	Specifications & Notes
Test Compound	4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol	Purity >95%. Store as per manufacturer's instructions.
Dimethyl sulfoxide (DMSO)	Sterile, cell culture grade. Used as a solvent for the test compound.
Microorganisms	Bacterial Strains (ATCC)	Staphylococcus aureus (e.g., ATCC 25923), Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853).[8]
Fungal Strains (ATCC)	Candida albicans (e.g., ATCC 90028), Aspergillus niger (e.g., ATCC 16404).
Growth Media	Mueller-Hinton Agar (MHA)	For disk diffusion. Prepare to a uniform depth of 4 mm in petri dishes.[9]
Mueller-Hinton Broth (MHB)	Cation-adjusted (CAMHB) for bacterial MIC testing.[10]
RPMI-1640 Medium	With L-glutamine, without bicarbonate, buffered with MOPS. For fungal MIC testing.
Tryptic Soy Broth (TSB) / Saline	For preparing microbial inoculums.[9]
Consumables	Sterile Petri Dishes	100 mm or 150 mm diameter.
Sterile 96-well microtiter plates	U-bottom or flat-bottom, non-treated polystyrene.
Sterile paper disks	6 mm diameter, blank.
Sterile cotton swabs, loops, forceps	Standard microbiology lab supplies.
Reagents & Controls	McFarland Turbidity Standard	0.5 standard (equivalent to ~1.5 x 10⁸ CFU/mL).
Positive Control Antibiotics	Ciprofloxacin or Gentamicin (for bacteria), Fluconazole or Amphotericin B (for fungi).[11][12]
Equipment	Biosafety Cabinet (Class II)	For all microbial manipulations.
Incubator	Set to 35-37°C for bacteria; 30-35°C for fungi.
Spectrophotometer or Nephelometer	For standardizing inoculum.
Calipers or Ruler	For measuring zones of inhibition.
Micropipettes and sterile tips	For serial dilutions.

Preparation of Test Compound Stock Solution

The test compound is likely to be poorly soluble in aqueous media. DMSO is a common solvent for such screening compounds.

• Objective: To create a high-concentration, sterile stock solution for subsequent dilutions.

• Procedure:

  • Accurately weigh 10 mg of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol.

  • Dissolve in 1 mL of sterile DMSO to create a 10 mg/mL (10,000 µg/mL) stock solution.

  • Vortex thoroughly to ensure complete dissolution.

  • Store in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

• Scientist's Note: The final concentration of DMSO in the test medium should not exceed 1-2%, as higher concentrations can inhibit microbial growth, leading to false-positive results. A solvent toxicity control (medium + DMSO) is mandatory in all assays.

Experimental Workflow: From Screening to Quantification

A tiered approach is most efficient for evaluating a novel compound. We begin with a qualitative screen to identify any activity, followed by quantitative methods to determine potency.

Figure 2: Overall experimental workflow for antimicrobial efficacy testing.

Protocol 1: Agar Disk Diffusion (Kirby-Bauer Method)

This method serves as a rapid, qualitative primary screen to determine if the test compound has any inhibitory activity against a panel of microorganisms.[13]

Principle

The test is based on the diffusion of an antimicrobial agent from an impregnated paper disk into an agar medium seeded with the test organism.[9] The presence of a clear zone of inhibition around the disk indicates that the compound is active against the microorganism.[14] The size of the zone is influenced by the compound's diffusion rate and the organism's susceptibility.[15]

Step-by-Step Protocol

• Inoculum Preparation:

  • From a pure, overnight culture, pick 3-4 colonies and suspend them in sterile saline or Tryptic Soy Broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard using a nephelometer or by visual comparison.[15] This corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Scientist's Note: This standardization is the most critical step for reproducibility. The "15-15-15 minute rule" should be observed: inoculate the plate within 15 minutes of preparing the suspension, apply disks within 15 minutes of inoculation, and place the plate in the incubator within 15 minutes of applying disks.[15]

• Plate Inoculation:

  • Dip a sterile cotton swab into the standardized inoculum, removing excess liquid by pressing it against the inside of the tube.

  • Streak the swab evenly across the entire surface of a Mueller-Hinton Agar (MHA) plate in three directions (rotating the plate 60° each time) to ensure confluent growth.

• Disk Application:

  • Prepare test disks by aseptically applying a known amount (e.g., 10-20 µL) of the compound solution onto sterile blank paper disks. A typical test amount might be 100-200 µg per disk. Let the solvent evaporate completely in a biosafety cabinet.

  • Using sterile forceps, place the impregnated test disk, a positive control disk (e.g., Ciprofloxacin), and a negative control disk (DMSO only) onto the inoculated agar surface.

  • Ensure disks are placed at least 24 mm apart from center to center and no closer than 15 mm from the edge of the plate.[9] Gently press each disk to ensure full contact with the agar.

• Incubation:

  • Invert the plates and incubate at 35-37°C for 18-24 hours for most bacteria. Fungi may require longer incubation at a lower temperature (e.g., 48 hours at 30°C).

• Result Measurement:

  • After incubation, measure the diameter of the zone of complete growth inhibition (including the 6 mm disk) in millimeters (mm) using calipers or a ruler.

Data Presentation and Interpretation

Microorganism	Test Compound (200 µ g/disk ) Zone (mm)	Ciprofloxacin (5 µ g/disk ) Zone (mm)	DMSO Disk Zone (mm)
S. aureus ATCC 25923	18	25	6
E. coli ATCC 25922	15	30	6
C. albicans ATCC 90028	22	N/A	6
Fluconazole (25 µ g/disk )	N/A	28	N/A

Interpretation: A zone of inhibition greater than the disk diameter (6 mm) indicates antimicrobial activity. The DMSO control should show no zone (or a zone equal to the disk diameter), confirming the solvent has no inhibitory effect. The positive control validates the test system.

Protocol 2: Broth Microdilution for MIC Determination

This is the gold-standard quantitative method for determining the Minimum Inhibitory Concentration (MIC) — the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[16][17]

Principle

The test organism is challenged with serial twofold dilutions of the antimicrobial agent in a liquid broth medium.[18] The MIC is determined by observing the lowest concentration at which no visible growth occurs after incubation.[18] This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.[16]

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Application Notes and Protocols for the Development of Antifungal Agents Based on 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Abstract

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (MPT) in the discovery and development of novel antifungal agents. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies for evaluating MPT and its derivatives. We delve into the synthesis, in vitro antifungal susceptibility testing, mechanism of action studies, and preliminary in vivo efficacy evaluation. The protocols are designed to be self-validating, incorporating established standards and explaining the scientific principles behind experimental choices.

Introduction: The Rationale for Investigating MPT

The ever-present threat of invasive fungal infections, coupled with the rise of antifungal resistance, necessitates the exploration of new chemical entities. The 1,2,4-triazole scaffold is a cornerstone in antifungal therapy, with prominent drugs like fluconazole and itraconazole targeting the fungal enzyme lanosterol 14α-demethylase (CYP51)[1][2]. This enzyme is a critical component of the ergosterol biosynthesis pathway, which is essential for maintaining the integrity and function of the fungal cell membrane[3]. Inhibition of CYP51 leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, ultimately resulting in fungistatic or fungicidal activity[1][3].

4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (MPT) is a novel compound of interest that combines the established antifungal pharmacophore of the 1,2,4-triazole ring with a pyridine moiety. The pyridine ring can enhance solubility and potentially form additional interactions within the target enzyme's active site. The thiol group offers a reactive handle for the synthesis of a diverse library of derivatives, allowing for structure-activity relationship (SAR) studies to optimize potency and pharmacokinetic properties. This guide provides the foundational protocols to explore the antifungal potential of MPT.

Synthesis of MPT and Derivatives

The synthesis of MPT can be achieved through a multi-step process starting from isonicotinic acid hydrazide. The following protocol is based on established methods for the synthesis of similar 4,5-disubstituted-4H-1,2,4-triazole-3-thiols[4][5][6][7].

Proposed Synthesis Workflow

Caption: Proposed synthetic route for MPT.

Protocol: Synthesis of 4-Amino-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (Precursor)

This protocol describes the synthesis of the immediate precursor to MPT.

Materials:

• Isonicotinic acid hydrazide

• Potassium hydroxide (KOH)

• Carbon disulfide (CS₂)

• Absolute ethanol

• Hydrazine hydrate (99%)

• Hydrochloric acid (HCl)

• Standard laboratory glassware and reflux apparatus

Procedure:

• Formation of Potassium Dithiocarbazinate:

  • In a round-bottom flask, dissolve isonicotinic acid hydrazide and an equimolar amount of KOH in absolute ethanol.

  • Cool the mixture in an ice bath and add a slight excess of carbon disulfide dropwise with constant stirring.

  • Allow the reaction to stir at room temperature for 12-16 hours.

  • The resulting potassium dithiocarbazinate salt will precipitate. Collect the solid by filtration, wash with cold ethanol, and dry.

• Cyclization to Triazole:

  • Suspend the dried potassium salt in a minimal amount of water and add an excess of hydrazine hydrate.

  • Reflux the mixture for 8-10 hours. The reaction can be monitored by testing for the cessation of hydrogen sulfide (H₂S) evolution (e.g., with lead acetate paper).

  • Cool the reaction mixture to room temperature and dilute with cold water.

  • Acidify the solution with dilute HCl to precipitate the product.

  • Filter the white precipitate, wash thoroughly with water, and recrystallize from ethanol to yield 4-amino-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol.

Protocol: N-Methylation to Yield MPT

Materials:

• 4-Amino-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

• Methyl iodide (CH₃I) or dimethyl sulfate

• A suitable base (e.g., sodium hydroxide, potassium carbonate)

• A suitable solvent (e.g., ethanol, DMF)

Procedure:

• Dissolve the 4-amino-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol in the chosen solvent.

• Add the base and stir for 30 minutes.

• Add an equimolar amount of the methylating agent (e.g., methyl iodide) dropwise.

• Stir the reaction at room temperature for 4-6 hours, monitoring progress by TLC.

• Upon completion, pour the reaction mixture into ice-cold water to precipitate the product.

• Filter the solid, wash with water, and purify by recrystallization or column chromatography to obtain MPT.

Characterization: The final product and intermediates should be characterized by standard analytical techniques, including melting point, FTIR, ¹H-NMR, ¹³C-NMR, and mass spectrometry to confirm their structure and purity.

In Vitro Antifungal Susceptibility Testing

Determining the Minimum Inhibitory Concentration (MIC) is the first step in evaluating the antifungal potential of MPT. The following protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Workflow for MIC Determination

Caption: Workflow for MIC determination.

Protocol: Broth Microdilution MIC Assay

Materials:

• MPT stock solution (e.g., 1 mg/mL in DMSO)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• 96-well microtiter plates

• Fungal strains (e.g., Candida albicans, Aspergillus fumigatus, Cryptococcus neoformans)

• Sterile saline or water

• Spectrophotometer

• Humidified incubator

Procedure:

• Inoculum Preparation:

  • Subculture fungal strains on appropriate agar plates (e.g., Sabouraud Dextrose Agar) to ensure purity and viability.

  • Prepare a fungal suspension in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL for yeasts).

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the microtiter wells.

• Drug Dilution:

  • Perform a two-fold serial dilution of the MPT stock solution in RPMI-1640 medium directly in the 96-well plate to achieve a range of final concentrations (e.g., 64 to 0.125 µg/mL).

  • Include a drug-free well (growth control) and an uninoculated well (sterility control).

• Inoculation and Incubation:

  • Add the prepared fungal inoculum to each well containing the drug dilutions and the growth control.

  • Seal the plates and incubate at 35°C for 24-48 hours (Candida spp.) or 48-72 hours (Aspergillus spp., C. neoformans).

• MIC Determination:

  • The MIC is defined as the lowest concentration of MPT that causes a significant inhibition of growth (typically ≥50% for azoles against yeasts, and 100% for molds) compared to the drug-free control. This can be assessed visually or with a microplate reader.

Expected Results and Interpretation

While specific data for MPT is not yet published, novel triazole derivatives have shown a wide range of activities. For instance, some triazoles exhibit MIC values from ≤0.125 µg/mL to over 64 µg/mL against various fungal pathogens[2][8].

Fungal Species	Exemplary MIC Range for Novel Triazoles (µg/mL)	Reference Compound (Fluconazole) MIC (µg/mL)
Candida albicans	0.25 - 16	0.25 - 4
Candida glabrata	1 - >64	8 - >64
Aspergillus fumigatus	0.5 - 8	>64
Cryptococcus neoformans	0.125 - 4	2 - 16

Note: These values are illustrative and based on published data for other novel triazole compounds. Actual MICs for MPT must be determined experimentally.

Mechanism of Action Studies

To confirm that MPT acts via the expected triazole mechanism, the following studies are recommended.

Sterol Profile Analysis via GC-MS

This assay determines if MPT inhibits ergosterol biosynthesis by analyzing the accumulation of sterol intermediates.

Principle: Inhibition of lanosterol 14α-demethylase (CYP51) by triazoles leads to a decrease in ergosterol and an accumulation of its precursor, lanosterol, and other 14α-methylated sterols[9][10].

Protocol:

• Fungal Culture and Treatment:

  • Grow a fungal culture (e.g., C. albicans) in a suitable broth medium to mid-log phase.

  • Expose the culture to sub-inhibitory concentrations of MPT (e.g., 0.25x and 0.5x MIC) for several hours. Include an untreated control.

• Sterol Extraction:

  • Harvest the fungal cells by centrifugation.

  • Perform saponification of the cell pellet using alcoholic potassium hydroxide to hydrolyze fatty acids.

  • Extract the non-saponifiable lipids (containing sterols) with an organic solvent like n-hexane.

  • Evaporate the solvent to dryness.

• Derivatization and GC-MS Analysis:

  • Derivatize the extracted sterols to make them volatile for gas chromatography (e.g., silylation).

  • Analyze the derivatized sample by Gas Chromatography-Mass Spectrometry (GC-MS) to separate and identify the different sterols based on their retention times and mass spectra[11][12].

Expected Outcome: Compared to the untreated control, cells treated with MPT are expected to show a significant reduction in the ergosterol peak and a corresponding increase in the lanosterol peak and other 14α-methylated sterols.

Cytochrome P450 (CYP51) Inhibition Assay

This in vitro assay directly measures the inhibitory effect of MPT on the target enzyme.

Principle: The assay uses recombinant fungal CYP51 and a specific substrate. The inhibition of the enzyme by MPT is measured by the reduced formation of the substrate's metabolite[13][14][15].

Protocol:

• Reaction Mixture Preparation:

  • In a microplate, combine a buffer, a source of recombinant fungal CYP51 (e.g., from C. albicans), and an NADPH regenerating system.

  • Add MPT at various concentrations.

• Incubation:

  • Pre-incubate the mixture to allow MPT to bind to the enzyme.

  • Initiate the reaction by adding a specific CYP51 substrate.

  • Incubate at 37°C for a defined period.

• Analysis:

  • Stop the reaction and quantify the formation of the metabolite using LC-MS/MS.

  • Calculate the percentage of inhibition for each MPT concentration relative to a vehicle control.

  • Determine the IC₅₀ value (the concentration of MPT that causes 50% inhibition of enzyme activity).

Preliminary In Vivo Efficacy Evaluation

A murine model of disseminated candidiasis is a standard for assessing the in vivo potential of a new antifungal agent[16].

Workflow for In Vivo Efficacy Study

Sources

• 1. Synthesis and Antifungal Activity of Novel Triazole Compounds Containing Piperazine Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and in vitro biological studies of novel triazoles with potent and broad-spectrum antifungal activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of Action of Efinaconazole, a Novel Triazole Antifungal Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. connectjournals.com [connectjournals.com]
• 5. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]
• 6. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Impact of TR34/L98H, TR46/Y121F/T289A and TR53 Alterations in Azole-Resistant Aspergillus fumigatus on Sterol Composition and Modifications after In Vitro Exposure to Itraconazole and Voriconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fungal Sterol Analyses by Gas Chromatography–Mass Spectrometry Using Different Derivatives | Springer Nature Experiments [experiments.springernature.com]
• 12. Fungal Sterol Analyses by Gas Chromatography-Mass Spectrometry Using Different Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. Cytochrome P450 (CYP) Inhibition Assay (IC50) Test | AxisPharm [axispharm.com]
• 15. CYP450 inhibition assay (fluorogenic) | Bienta [bienta.net]
• 16. In vivo pharmacokinetics and pharmacodynamics of a new triazole, voriconazole, in a murine candidiasis model - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: A Comprehensive Guide to Evaluating 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol as a Corrosion Inhibitor

Introduction: The Rationale for Investigating 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

The relentless pursuit of effective corrosion inhibitors is a cornerstone of materials science and industrial chemistry. Among the various classes of organic inhibitors, heterocyclic compounds containing nitrogen, sulfur, and aromatic rings have demonstrated exceptional efficacy. This is attributed to their ability to adsorb onto metal surfaces through the heteroatoms' lone pair electrons and the π-electrons of the aromatic system, forming a protective barrier against corrosive agents.

This guide focuses on a promising candidate: 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol . The molecular architecture of this compound is particularly noteworthy. The triazole ring is a stable aromatic system with three nitrogen atoms, providing multiple adsorption centers. The presence of a thiol (-SH) group offers a strong anchoring point to metal surfaces, particularly for metals like copper and steel, through the formation of covalent bonds. Furthermore, the pyridyl group, another nitrogen-containing aromatic ring, enhances the molecule's electron density and planarity, facilitating its adsorption. The methyl group at the N4 position can subtly influence the molecule's solubility and electronic properties.

These structural features suggest that 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol has the potential to be a highly effective corrosion inhibitor. This document provides a comprehensive experimental framework for its synthesis and rigorous evaluation, designed for researchers and scientists in the field of corrosion science and materials chemistry.

Part 1: Synthesis and Characterization of the Inhibitor

A reliable and well-characterized inhibitor is the foundation of any corrosion study. The following is a plausible synthetic route for 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, adapted from established methods for similar triazole-thiol derivatives.[1][2][3]

1.1: Proposed Synthesis Pathway

The synthesis can be conceptualized as a multi-step process, beginning with readily available starting materials.

Caption: Proposed synthesis workflow for the target corrosion inhibitor.

1.2: Detailed Synthesis Protocol

Materials:

• Isoniazid (Isonicotinic acid hydrazide)

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH)

• Hydrazine hydrate (80%)

• Methyl iodide (CH₃I)

• Ethanol

• Deionized water

Procedure:

• Synthesis of Potassium 2-isonicotinoylhydrazine-1-carbodithioate:

  • In a three-necked flask equipped with a magnetic stirrer and a reflux condenser, dissolve isoniazid in ethanol.

  • Add a solution of potassium hydroxide in ethanol dropwise while stirring.

  • Cool the mixture in an ice bath and add carbon disulfide dropwise over 30 minutes.

  • Allow the reaction mixture to stir at room temperature for 12-16 hours.

  • The resulting solid precipitate is filtered, washed with cold ethanol, and dried under vacuum.

• Synthesis of 5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol:

  • To the potassium salt obtained in the previous step, add hydrazine hydrate and reflux the mixture for 4-6 hours.

  • Monitor the reaction for the evolution of hydrogen sulfide gas (use appropriate safety precautions).

  • After cooling, dilute the reaction mixture with cold water and acidify with a dilute solution of hydrochloric acid to a pH of 5-6.

  • The precipitated solid is filtered, washed thoroughly with water, and recrystallized from ethanol to yield the pure triazole thiol.

• Synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol:

  • Dissolve the 5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol in an appropriate solvent (e.g., ethanol) containing a base such as sodium hydroxide.

  • Add methyl iodide dropwise to the solution while stirring.

  • Reflux the mixture for 2-3 hours.

  • After cooling, the product can be isolated by precipitation with water, followed by filtration and recrystallization from a suitable solvent like ethanol.

1.3: Characterization of the Synthesized Inhibitor

It is imperative to confirm the structure and purity of the synthesized compound. The following techniques are recommended:

Technique	Purpose	Expected Observations
Melting Point	Assess purity	A sharp and defined melting point range.
FT-IR Spectroscopy	Functional group identification	Presence of C=N, N-H, C-S, and aromatic C-H stretching vibrations. Disappearance of the S-H peak and appearance of N-CH₃ peaks after methylation.
¹H NMR Spectroscopy	Structural elucidation	Characteristic chemical shifts for the protons of the pyridyl and triazole rings, and the methyl group.
¹³C NMR Spectroscopy	Carbon skeleton confirmation	Resonances corresponding to the different carbon atoms in the molecule.
Mass Spectrometry	Molecular weight determination	A molecular ion peak corresponding to the calculated molecular weight of the final product.

Part 2: Gravimetric Analysis (Weight Loss Method)

The weight loss method is a straightforward and widely used technique to determine the corrosion rate and the inhibition efficiency.[4] It provides a tangible measure of material degradation over a defined period.

2.1: Experimental Workflow

Caption: Workflow for the gravimetric (weight loss) corrosion test.

2.2: Detailed Protocol

Materials and Equipment:

• Mild steel coupons (e.g., of known composition and dimensions)

• Abrasive papers (e.g., 200 to 1200 grit)

• Acetone and deionized water for cleaning

• Corrosive medium (e.g., 1 M HCl or 3.5% NaCl solution)

• Synthesized inhibitor at various concentrations (e.g., 50, 100, 200, 500 ppm)

• Water bath or incubator for temperature control

• Analytical balance (±0.1 mg)

• Desiccator

Procedure:

• Coupon Preparation:

  • Mechanically polish the mild steel coupons with a series of abrasive papers of increasing grit size to achieve a smooth, mirror-like surface.

  • Degrease the coupons by sonicating in acetone, followed by rinsing with deionized water and drying with a stream of warm air.

  • Weigh each coupon accurately using an analytical balance and record the initial weight (W_initial).

  • Store the prepared coupons in a desiccator until use.

• Immersion Test:

  • Prepare the corrosive solution (e.g., 1 M HCl) and different concentrations of the inhibitor in the corrosive medium.

  • Immerse the prepared coupons in the test solutions (one coupon per beaker). Include a blank solution (corrosive medium without inhibitor) as a control.

  • Maintain a constant temperature using a water bath or incubator for a specified duration (e.g., 24 hours).

• Post-Immersion Analysis:

  • After the immersion period, carefully remove the coupons from the solutions.

  • Clean the coupons according to standard procedures (e.g., ASTM G1) to remove corrosion products without removing the base metal. This may involve gentle brushing in a specific cleaning solution.

  • Rinse the cleaned coupons with deionized water, dry them, and reweigh them to obtain the final weight (W_final).

2.3: Data Analysis

The following parameters are calculated from the weight loss data:

• Corrosion Rate (CR):

  • CR (mm/year) = (K × ΔW) / (A × T × D)

    • K = constant (8.76 × 10⁴)

    • ΔW = Weight loss (W_initial - W_final) in grams

    • A = Surface area of the coupon in cm²

    • T = Immersion time in hours

    • D = Density of the metal in g/cm³

• Inhibition Efficiency (IE%):

  • IE% = [(CR_blank - CR_inh) / CR_blank] × 100

    • CR_blank = Corrosion rate in the absence of the inhibitor

    • CR_inh = Corrosion rate in the presence of the inhibitor

Inhibitor Concentration (ppm)	Initial Weight (g)	Final Weight (g)	Weight Loss (g)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0 (Blank)	-
50
100
200
500

Part 3: Electrochemical Evaluation

Electrochemical techniques provide rapid and detailed insights into the corrosion process and the mechanism of inhibition.[5] The two primary methods employed are Potentiodynamic Polarization and Electrochemical Impedance Spectroscopy (EIS).

3.1: Experimental Setup

A standard three-electrode electrochemical cell is used, consisting of:

• Working Electrode (WE): A prepared mild steel coupon with a defined exposed surface area.

• Reference Electrode (RE): A Saturated Calomel Electrode (SCE) or a Silver/Silver Chloride (Ag/AgCl) electrode.

• Counter Electrode (CE): A platinum or graphite rod/mesh with a surface area significantly larger than the WE.

The cell is connected to a potentiostat/galvanostat for data acquisition.

3.2: Potentiodynamic Polarization

This technique involves scanning the potential of the working electrode and measuring the resulting current. The resulting Tafel plot provides information about the corrosion potential (E_corr), corrosion current density (i_corr), and the anodic and cathodic Tafel slopes.[6][7]

Protocol:

• Immerse the three-electrode setup in the test solution (with and without inhibitor) and allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).

• Scan the potential from approximately -250 mV to +250 mV versus the OCP at a slow scan rate (e.g., 0.5-1 mV/s).

• Plot the logarithm of the current density (log i) versus the potential (E).

• Extrapolate the linear portions of the anodic and cathodic curves (Tafel regions) to their intersection to determine E_corr and i_corr.

Data Analysis:

• Inhibition Efficiency (IE%):

  • IE% = [(i_corr_blank - i_corr_inh) / i_corr_blank] × 100

    • i_corr_blank = Corrosion current density in the absence of the inhibitor

    • i_corr_inh = Corrosion current density in the presence of the inhibitor

Inhibitor Concentration (ppm)	E_corr (mV vs. SCE)	i_corr (µA/cm²)	Anodic Tafel Slope (βa) (mV/dec)	Cathodic Tafel Slope (βc) (mV/dec)	Inhibition Efficiency (%)
0 (Blank)	-
50
100
200
500

3.3: Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface.[8][9] It is particularly useful for studying the formation of protective films.

Protocol:

• After OCP stabilization, apply a small amplitude AC potential signal (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Record the impedance data and present it as Nyquist and Bode plots.

• Model the impedance data using an appropriate equivalent electrical circuit to extract parameters like solution resistance (R_s), charge transfer resistance (R_ct), and double-layer capacitance (C_dl).

Data Analysis:

• Inhibition Efficiency (IE%):

  • IE% = [(R_ct_inh - R_ct_blank) / R_ct_inh] × 100

    • R_ct_blank = Charge transfer resistance in the absence of the inhibitor

    • R_ct_inh = Charge transfer resistance in the presence of the inhibitor

Inhibitor Concentration (ppm)	R_s (Ω cm²)	R_ct (Ω cm²)	C_dl (µF/cm²)	Inhibition Efficiency (%)
0 (Blank)	-
50
100
200
500

Part 4: Surface Analysis

Surface analysis techniques provide direct visual and chemical evidence of the inhibitor's action on the metal surface.[10]

4.1: Scanning Electron Microscopy (SEM)

SEM is used to visualize the surface morphology of the metal before and after exposure to the corrosive environment.

Protocol:

• After the immersion test, gently rinse the coupons with deionized water and dry them.

• Mount the coupons on SEM stubs.

• Obtain secondary electron images of the coupon surfaces at various magnifications.

• Compare the surface of the coupon exposed to the blank solution (which should show significant corrosion damage) with those exposed to different inhibitor concentrations.

4.2: X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique that provides information about the elemental composition and chemical states of the atoms on the metal surface.[11][12][13] This is crucial for understanding the adsorption mechanism of the inhibitor.

Protocol:

• After immersion in the inhibited solution, carefully transfer the coupon to the XPS vacuum chamber with minimal exposure to air to prevent oxidation.[11]

• Acquire a survey spectrum to identify all the elements present on the surface.

• Obtain high-resolution spectra for key elements such as C, N, S, O, and the metal substrate (e.g., Fe).

• Deconvolute the high-resolution spectra to determine the chemical states of the elements, which can reveal the nature of the inhibitor-metal interaction (e.g., chemisorption, physisorption).

Part 5: Mechanistic Insights and Conclusion

By integrating the results from gravimetric, electrochemical, and surface analyses, a comprehensive understanding of the corrosion inhibition mechanism can be developed.

Caption: Logical flow for interpreting experimental data to elucidate the inhibition mechanism.

The data from potentiodynamic polarization will indicate whether the inhibitor acts as an anodic, cathodic, or mixed-type inhibitor. The EIS results will provide insights into the formation and properties of the protective film. XPS analysis will offer direct evidence of the chemical interactions between the inhibitor molecules and the metal surface. By fitting the inhibition efficiency data to various adsorption isotherms (e.g., Langmuir, Frumkin), the thermodynamics of the adsorption process can be investigated.

Ultimately, this multi-faceted approach will provide a robust evaluation of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol as a corrosion inhibitor and lay the groundwork for its potential application in industrial settings.

References

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• Martin, F. H. (1986). Electrochemical Methods for Evaluating Corrosion Inhibitors in Strong Acid Systems. In Laboratory Corrosion Tests and Standards (pp. 384-396). ASTM International. Retrieved from [Link]

• Walsh, W. R. (2019). Potentiodynamic Corrosion Testing. Journal of Visualized Experiments, (151). Retrieved from [Link]

• Thomas, A. G., & Lindsay, R. (2017). Determining the Chemical Composition of Corrosion Inhibitor/Metal Interfaces with XPS: Minimizing Post Immersion Oxidation. Journal of Visualized Experiments, (121), e55376. Retrieved from [Link]

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• Ding, Y., & Northwood, D. O. (1993). Methods for preparation of cross-sectional scanning electron microscopy specimens and their application to corroded specimens of a zirconium alloy and TiN coated stainless steel. Microscopy Research and Technique, 25(5-6), 488-496. Retrieved from [Link]

• Matergenics Inc. (2023). ASTM G61: Potentiodynamic Polarization. Retrieved from [Link]

• ResearchGate. (n.d.). Electrochemical impedance spectroscopy parameters for the corrosion of carbon steel in 1 M HCl containing various concentrations of the investigated inhibitors. Retrieved from [Link]

• Bouoidina, A., et al. (2016). Study of corrosion inhibition by Electrochemical Impedance Spectroscopy method of 5083 aluminum alloy in 1M HCl solution conta. Der Pharma Chemica, 8(19), 310-316. Retrieved from [Link]

• Cortec Corporation. (n.d.). A New Method of Evaluating Corrosion-inhibiting Admixtures. Retrieved from [Link]

• Perfect Pollucon Services. (2025). Corrosion Coupon Testing: The Definitive Guide for Industries. Retrieved from [Link]

• Limback, C. M., & Scheinfelt, S. (1993). Scanning Electron Microscope Techniques for Studying Zircaloy Corrosion and Hydriding. In Zirconium in the Nuclear Industry: Tenth International Symposium. ASTM International. Retrieved from [Link]

• Lindsay, R., & Thomas, A. (2022). Introducing X-ray photoelectron spectroscopy for corrosion studies: A tool for elucidating interfacial composition and chemistry. In Water-formed deposits (pp. 641-665). Elsevier. Retrieved from [Link]

• AMPP. (n.d.). Chapter 8: Corrosion Coupons. AMPP Knowledge Hub. Retrieved from [Link]

• RCSL. (n.d.). technical note and general guide for corrosion coupons. Retrieved from [Link]

• Gadiyar, B. C., & Shibad, P. R. (1984). X-ray photoelectron spectroscopy for surface film analysis in corrosion research. Pramana, 23(5), 629-638. Retrieved from [Link]

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• NPTEL - National Programme on Technology Enhanced Learning. (2020, April 10). Using Electrochemical Impedance Spectroscopy (EIS) | Part 1 [Video]. YouTube. Retrieved from [Link]

• TCA Lab / Alfa Chemistry. (n.d.). Corrosion Inhibitor Testing. Retrieved from [Link]

• Mccright, R. D. (2021, January 25). Techniques for Analyzing Corrosion Products. Corrosionpedia. Retrieved from [Link]

• Papavinasam, S. (2019). Standards for Evaluating Oil Field Corrosion Inhibitors in the Laboratory. ResearchGate. Retrieved from [Link]

• Flozone Services. (n.d.). Corrosion Coupon Testing. Retrieved from [Link]

• American Society for Testing and Materials. (n.d.). ASTM G184-06(2018) Standard Practice for Evaluating and Qualifying Oil Field and Refinery Corrosion Inhibitors Using Rotating Cage. ASTM International. Retrieved from [Link]

• Al-Amiery, A. A. (2023). X-ray Photoelectron Spectroscopy and Its Application for Corrosion Research. In Corrosion Science: Modern Trends and Applications. Apple Academic Press. Retrieved from [Link]

• The Fabricator. (2015, September 8). Detecting steel tube and pipe corrosion using SEM analysis. Retrieved from [Link]

• ResearchGate. (n.d.). The synthesis of 4H-4-amino-5-(4-pyridyl)-3-mercapto-1,2,4-triazole (3). Retrieved from [Link]

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• Cansız, A., et al. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(3), 204-212. Retrieved from [Link]

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Application Notes & Protocols: Strategic Derivatization of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol for Enhanced Biological Activity

Introduction and Strategic Rationale

The 1,2,4-triazole moiety is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically significant therapeutic agents.[1] Its derivatives exhibit a vast spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[1][2][3] The subject of this guide, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, is a molecule of significant interest. Its structure combines the stable 1,2,4-triazole core with a pyridyl ring, a common feature in bioactive molecules, and a nucleophilic thiol group at the C3 position. This thiol group is the primary locus for chemical modification, serving as a versatile handle for strategic derivatization aimed at optimizing the parent molecule's therapeutic potential.

The rationale for derivatizing this scaffold is rooted in the principles of medicinal chemistry: to enhance pharmacokinetic properties (absorption, distribution, metabolism, excretion), improve pharmacodynamic profiles (target affinity, efficacy), and mitigate off-target toxicity. The thiol group exists in a tautomeric equilibrium with its thione form, but derivatization reactions predominantly occur at the sulfur atom, which is a potent nucleophile, especially in its thiolate form under basic conditions.[4]

This document provides detailed protocols and the underlying scientific principles for three field-proven derivatization techniques: S-Alkylation , the formation of Mannich bases , and the synthesis of Schiff bases via a hydrazide intermediate. Each protocol is designed as a self-validating system, incorporating essential characterization steps to ensure the structural integrity and purity of the resulting compounds.

Derivatization Strategy I: S-Alkylation for Thioether Synthesis

Principle and Rationale

S-alkylation is one of the most direct and widely employed strategies for modifying 1,2,4-triazole-3-thiols.[5] The reaction involves the nucleophilic attack of the sulfur atom on an electrophilic carbon of an alkylating agent, typically an alkyl or benzyl halide. The reaction is generally performed in a polar aprotic solvent in the presence of a base (e.g., KOH, NaH, or Cs₂CO₃), which deprotonates the thiol to form a more nucleophilic thiolate anion, thereby facilitating the S_N2 reaction.[4][6]

Causality of Experimental Choices:

• Base: A base is crucial for generating the thiolate anion, which is a significantly stronger nucleophile than the neutral thiol. The choice of base can influence reaction rates and selectivity.

• Solvent: Polar aprotic solvents like DMF or ethanol are preferred as they can solvate the cation of the base while leaving the thiolate anion relatively free to act as a nucleophile.[6]

• Alkylating Agent: The choice of alkyl halide (R-X) directly determines the nature of the side chain introduced. This allows for systematic exploration of structure-activity relationships (SAR) by varying lipophilicity, steric bulk, and electronic properties of the 'R' group.

This modification can profoundly impact biological activity by enhancing membrane permeability (increased lipophilicity) or by introducing functionalities that can engage in specific binding interactions with a biological target.[7]

Experimental Workflow: S-Alkylation

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In vitro assays for assessing the biological activity of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

An In-Depth Guide to the In Vitro Biological Profiling of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Introduction: Unpacking the Therapeutic Potential of a Multifunctional Scaffold

The compound 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol represents a molecule of significant interest in medicinal chemistry and drug discovery. Its architecture combines three key pharmacophores, each contributing to a high potential for diverse biological activity. The 1,2,4-triazole ring is a cornerstone of many therapeutic agents, renowned for its metabolic stability and capacity to engage in hydrogen bonding, with derivatives exhibiting activities ranging from antifungal to anticancer.[1][2] The inclusion of a thiol (-SH) group introduces a potent nucleophilic and redox-active center, suggesting potential as an antioxidant or as a coordinating ligand for metalloenzymes.[3][4] Finally, the 4-pyridyl moiety can further modulate the compound's solubility and receptor-binding profile.

This guide provides a comprehensive suite of detailed in vitro protocols designed for researchers, scientists, and drug development professionals to systematically evaluate the biological activity of this compound. The methodologies are presented not merely as procedural steps but as self-validating experimental systems, complete with the underlying principles and rationale for key choices, ensuring robust and reproducible data generation. The assays detailed herein will probe the compound's potential in four critical areas of therapeutic interest: anticancer, antimicrobial, antioxidant, and enzyme inhibition activities.

Section 1: Assessment of Anticancer Activity via Cell Viability Assay

The evaluation of a novel compound's effect on cancer cell proliferation is a primary step in oncological drug discovery. The MTT assay is a robust and widely used colorimetric method to assess cell viability by measuring the metabolic activity of living cells.[5]

Principle of the MTT Assay

This assay is based on the ability of mitochondrial NAD(P)H-dependent cellular oxidoreductase enzymes present in viable cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells. The solubilized formazan can be quantified by measuring its absorbance, allowing for the calculation of cell viability and the determination of the compound's cytotoxic potency, typically expressed as the half-maximal inhibitory concentration (IC₅₀).

Experimental Workflow: MTT Assay

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Detailed Protocol: MTT Cytotoxicity Assay

• Cell Seeding:

  • Culture selected cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) to ~80% confluency.[6][7]

  • Trypsinize, count, and seed the cells into a 96-well flat-bottom plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.

  • Rationale: This density ensures cells are in the logarithmic growth phase during the experiment.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of the test compound in sterile DMSO.

  • Perform serial dilutions of the stock solution in culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced toxicity.

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound.

  • Self-Validation: Prepare the following controls:

    • Vehicle Control: Cells treated with medium containing the same concentration of DMSO as the highest compound concentration.

    • Positive Control: Cells treated with a known anticancer drug (e.g., Doxorubicin) to confirm assay sensitivity.

    • Untreated Control: Cells in culture medium only.

    • Blank Control: Medium only (no cells) for background absorbance subtraction.

  • Incubate the plate for another 48 to 72 hours.

• MTT Addition and Formazan Solubilization:

  • After incubation, add 20 µL of MTT solution (5 mg/mL in sterile PBS) to each well.

  • Incubate for 4 hours at 37°C. During this time, viable cells will form purple formazan crystals.

  • Carefully aspirate the medium containing MTT without disturbing the crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals. Agitate the plate on an orbital shaker for 10 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the following formula: % Viability = [(Absorbance_Sample - Absorbance_Blank) / (Absorbance_Vehicle_Control - Absorbance_Blank)] * 100

  • Plot the % Viability against the log of the compound concentration and use non-linear regression analysis to determine the IC₅₀ value.

Data Presentation: Anticancer Activity

Cell Line	Compound	IC₅₀ (µM)
MCF-7 (Breast)	4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol	e.g., 15.2 ± 1.8
A549 (Lung)	4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol	e.g., 22.5 ± 2.3
Doxorubicin	Doxorubicin	e.g., 0.8 ± 0.1

Section 2: Antimicrobial Susceptibility Testing

Heterocyclic compounds, particularly those containing triazole rings, are a rich source of antimicrobial agents.[8][9] The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[10]

Principle of Broth Microdilution

This method involves challenging a standardized inoculum of a bacterium or fungus with serial dilutions of the test compound in a liquid growth medium. After incubation, the presence or absence of visible growth is determined. The MIC value provides a quantitative measure of the compound's potency.

Experimental Workflow: MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Detailed Protocol: Broth Microdilution

• Preparation of Compound Dilutions:

  • In a sterile 96-well U-bottom plate, add 50 µL of sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi) to wells 2 through 12.

  • Add 100 µL of the test compound at a starting concentration (e.g., 1024 µg/mL in broth) to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10.

  • Self-Validation: Wells 11 and 12 serve as controls.

    • Well 11 (Growth Control): Add 50 µL of broth (will be inoculated).

    • Well 12 (Sterility Control): Add 100 µL of broth (will not be inoculated).

• Inoculum Preparation:

  • Select microbial strains, for example, Staphylococcus aureus (Gram-positive), Escherichia coli (Gram-negative), and Candida albicans (fungus).[1]

  • Prepare a microbial suspension in sterile saline and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL.

• Inoculation and Incubation:

  • Add 50 µL of the final inoculum to wells 1 through 11. Do not add inoculum to well 12.

  • The final volume in wells 1-11 is now 100 µL.

  • Seal the plate and incubate at 37°C for 18-24 hours for bacteria or at 30°C for 24-48 hours for C. albicans.[11]

• MIC Determination:

  • After incubation, check the control wells. Well 11 should be turbid (growth), and well 12 should be clear (sterile).

  • Visually inspect wells 1 through 10. The MIC is the lowest concentration of the compound at which there is no visible turbidity.

Data Presentation: Antimicrobial Activity

Microbial Strain	Organism Type	Compound MIC (µg/mL)	Control MIC (µg/mL)
S. aureus ATCC 25923	Gram-positive Bacteria	e.g., 16	Ciprofloxacin: e.g., 0.5
E. coli ATCC 25922	Gram-negative Bacteria	e.g., 64	Ciprofloxacin: e.g., 0.25
C. albicans ATCC 10231	Fungus (Yeast)	e.g., 32	Fluconazole: e.g., 1

Section 3: Evaluation of Antioxidant Capacity

The thiol group is a well-established antioxidant moiety capable of donating a hydrogen atom or an electron to neutralize reactive free radicals.[12] Evaluating antioxidant activity requires multiple assays, as different methods reflect different chemical mechanisms.[13] Here, we detail the DPPH and ABTS assays, which are based on electron/hydrogen transfer.

Principle of Radical Scavenging Assays

Caption: General mechanism of free radical scavenging by a thiol compound.

Detailed Protocol 3.1: DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH (2,2-diphenyl-1-picrylhydrazyl) radical, causing a color change from purple to yellow.[3]

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Store in an amber bottle at 4°C.

  • Prepare a 1 mg/mL stock solution of the test compound and a positive control (e.g., Ascorbic Acid or Glutathione) in methanol.[3]

• Assay Procedure:

  • In a 96-well plate, add 100 µL of various concentrations of the test compound (e.g., 10-500 µg/mL).

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • Self-Validation:

    • Positive Control: Wells with Ascorbic Acid instead of the test compound.

    • Blank Control: 100 µL methanol + 100 µL DPPH solution.

  • Shake the plate gently and incubate in the dark at room temperature for 30 minutes.

  • Rationale: Incubation in the dark is critical as DPPH is light-sensitive.

• Data Acquisition and Analysis:

  • Measure the absorbance at 517 nm.

  • Calculate the percentage of radical scavenging activity: % Scavenging = [(Absorbance_Blank - Absorbance_Sample) / Absorbance_Blank] * 100

  • Determine the IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals).

Detailed Protocol 3.2: ABTS Radical Scavenging Assay

This assay involves the generation of the ABTS•+ (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation, which is blue-green. In the presence of an antioxidant, the radical is reduced, and the color fades.[14]

• Reagent Preparation:

  • Prepare the ABTS•+ stock solution by mixing equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution.

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours to allow for radical generation.

  • Before use, dilute the stock solution with ethanol to an absorbance of 0.70 (± 0.02) at 734 nm.

• Assay Procedure:

  • In a 96-well plate, add 20 µL of various concentrations of the test compound.

  • Add 180 µL of the diluted ABTS•+ solution.

  • Incubate at room temperature for 6 minutes.[14]

• Data Acquisition and Analysis:

  • Measure the absorbance at 734 nm.

  • Calculate the scavenging percentage and IC₅₀ value as described for the DPPH assay.

Data Presentation: Antioxidant Capacity

Assay	Compound	IC₅₀ (µg/mL)
DPPH Scavenging	4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol	e.g., 85.4 ± 5.1
ABTS Scavenging	4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol	e.g., 52.1 ± 3.9
DPPH Scavenging	Ascorbic Acid (Control)	e.g., 5.7 ± 0.4
ABTS Scavenging	Ascorbic Acid (Control)	e.g., 3.9 ± 0.3

Section 4: Enzyme Inhibition Screening (α-Glucosidase)

Triazole derivatives are effective inhibitors of various enzymes.[15][16] α-Glucosidase is a key enzyme in carbohydrate metabolism, and its inhibition is a therapeutic strategy for managing type 2 diabetes.[17][18]

Principle of α-Glucosidase Inhibition

α-Glucosidase hydrolyzes the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) to p-nitrophenol (pNP), which is a yellow-colored product. The rate of pNP formation, measured by the increase in absorbance at 405 nm, is proportional to the enzyme's activity. An inhibitor will reduce this rate.

Mechanism of Enzyme Inhibition

Caption: Schematic of competitive enzyme inhibition.

Detailed Protocol: α-Glucosidase Inhibition Assay

• Reagent Preparation:

  • Enzyme Solution: Prepare a 0.5 U/mL solution of α-glucosidase from Saccharomyces cerevisiae in 0.1 M phosphate buffer (pH 6.8).

  • Substrate Solution: Prepare a 5 mM solution of pNPG in the same phosphate buffer.

  • Test Compound: Prepare serial dilutions of the test compound and a positive control (Acarbose) in the buffer.[17][18]

• Assay Procedure:

  • In a 96-well plate, add 50 µL of phosphate buffer.

  • Add 10 µL of the test compound at various concentrations.

  • Add 20 µL of the enzyme solution and pre-incubate at 37°C for 15 minutes.

  • Rationale: Pre-incubation allows the inhibitor to bind to the enzyme before the substrate is introduced.

  • Initiate the reaction by adding 20 µL of the substrate solution to all wells.

• Self-Validation and Controls:

  • 100% Activity Control: Buffer + Enzyme + Substrate (no inhibitor).

  • Blank Control: Buffer + Substrate (no enzyme).

  • Positive Control: Acarbose instead of the test compound.

• Data Acquisition and Analysis:

  • Incubate the plate at 37°C for 20 minutes.

  • Stop the reaction by adding 50 µL of 0.1 M Na₂CO₃ solution.

  • Measure the absorbance at 405 nm.

  • Calculate the percentage of inhibition: % Inhibition = [(Absorbance_Control - Absorbance_Sample) / Absorbance_Control] * 100

  • Determine the IC₅₀ value from the dose-response curve.

Data Presentation: Enzyme Inhibition

Enzyme	Compound	IC₅₀ (µM)
α-Glucosidase	4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol	e.g., 45.3 ± 4.1
α-Glucosidase	Acarbose (Control)	e.g., 252.0 ± 4.8[18]

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Application Notes and Protocols for 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol in Agricultural Chemistry

For distribution to: Researchers, scientists, and drug development professionals.

Foreword: Navigating the Potential of a Novel Triazole Compound

The 1,2,4-triazole heterocycle is a cornerstone in the development of a vast array of biologically active compounds, with a significant footprint in both medicine and agriculture.[1] Derivatives of this scaffold are renowned for their diverse pharmacological activities, including antifungal, antibacterial, anticancer, and anticonvulsant properties.[2] In the realm of agricultural chemistry, triazole-based fungicides are indispensable tools for managing a wide spectrum of plant pathogenic fungi. This document provides a detailed exploration of the potential applications of a specific derivative, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol , in agricultural chemistry. While extensive research on this particular molecule is emerging, we can extrapolate its potential and propose robust evaluation protocols based on the well-established principles of triazole chemistry and the biological activities of its close analogues.

Compound Profile: 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Chemical Structure:

• IUPAC Name: 4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

• CAS Number: 3652-32-2[3]

• Molecular Formula: C₈H₈N₄S

• Molecular Weight: 192.24 g/mol

Synthesis Overview:

The synthesis of 4,5-disubstituted-1,2,4-triazole-3-thiols is well-documented in the chemical literature. A common and effective method involves the base-catalyzed intramolecular cyclization of substituted thiosemicarbazides.[4][5] For the target compound, this would typically involve the reaction of a 4-methyl-1-(isonicotinoyl)thiosemicarbazide intermediate. Another established route proceeds via the reaction of isonicotinic acid hydrazide with an appropriate isothiocyanate, followed by cyclization.[4]

Potential Applications in Agricultural Chemistry

Based on the known bioactivities of the 1,2,4-triazole-3-thiol scaffold, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol presents several promising avenues for investigation in agricultural applications.

Fungicidal Activity: A Primary Focus

The most prominent and well-established application of triazole derivatives in agriculture is as fungicides.[6][7]

Mechanism of Action:

Triazole fungicides act as demethylation inhibitors (DMIs).[6] They specifically target and inhibit the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase. This enzyme is crucial for the biosynthesis of ergosterol, a vital component of fungal cell membranes.[6] Inhibition of this pathway disrupts membrane integrity and function, ultimately leading to fungal cell death.

Diagram of the Fungicidal Mechanism of Action:

Caption: Workflow for protective and curative greenhouse fungicide trials.

Procedure:

• Plant Propagation: Grow susceptible host plants to a suitable, uniform growth stage (e.g., 3-4 true leaves).

• Treatment Preparation: Prepare spray solutions of the test compound at various concentrations (e.g., 50, 100, 250 ppm) in water with a non-ionic surfactant. Include a water/surfactant only control and a commercial standard fungicide control.

• Application:

  • Protective Trial: Spray plants with the treatment solutions until runoff. Allow the foliage to dry for 24 hours before inoculation.

  • Curative Trial: Inoculate plants first (see step 4). After 24 hours, apply the treatment sprays.

• Inoculation: Spray plants with a standardized fungal spore suspension (e.g., 1 x 10⁵ spores/mL) until leaves are thoroughly wet.

• Incubation: Place the plants in a high-humidity environment (e.g., >90% RH) at an optimal temperature for disease development for 24-48 hours. Then, move them to standard greenhouse conditions.

• Disease Assessment: 7-14 days after inoculation, assess disease severity on a scale of 0-100% (percentage of leaf area affected) or using a rating scale (e.g., 0 = no disease, 5 = severe disease).

• Data Analysis: Calculate the percent disease control for each treatment relative to the untreated control. Analyze data using ANOVA and appropriate mean separation tests.

Concluding Remarks and Future Directions

4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol represents a promising candidate for development as a novel agricultural fungicide, based on the well-established bioactivity of the 1,2,4-triazole scaffold. The protocols outlined in this document provide a rigorous framework for the initial in vitro and in vivo evaluation of its efficacy. Further research should focus on determining its spectrum of activity against a broader range of plant pathogens, understanding its mode of action in more detail, and evaluating its potential for herbicidal and insecticidal applications. Structure-activity relationship (SAR) studies, by synthesizing and testing related analogues, could also lead to the discovery of even more potent and selective agrochemicals.

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• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Welcome to the technical support guide for the synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol. This document is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges and frequently asked questions to help you optimize your reaction yield and purity. Our approach is grounded in established chemical principles to provide not just solutions, but a deeper understanding of the reaction mechanism.

The synthesis of substituted 1,2,4-triazole-3-thiols is a cornerstone in medicinal chemistry due to their wide range of biological activities.[1][2] The general and most common pathway involves the alkaline cyclization of 1,4-disubstituted thiosemicarbazides.[1][3][4] This guide will focus on a plausible and widely adopted synthetic route, breaking down each stage to identify potential pitfalls and optimization strategies.

Proposed Synthetic Workflow

The synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol typically proceeds in two key stages: first, the formation of the thiosemicarbazide intermediate, and second, the base-catalyzed intramolecular cyclization.

Caption: General workflow for the synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol.

Troubleshooting and FAQs

Section 1: Low Yield

Q1: My overall yield is significantly lower than expected. What are the most common causes in this synthesis?

Low yields can arise from issues in either the thiosemicarbazide formation or the cyclization step. It's crucial to isolate the problematic stage.

• Step 1 (Thiosemicarbazide Formation):

  • Incomplete Reaction: Ensure your starting materials, isonicotinic acid hydrazide and methyl isothiocyanate, are pure and dry. The reaction is typically run under reflux in a solvent like ethanol. Insufficient reflux time or temperature can lead to an incomplete reaction.[5]

  • Side Reactions: While less common in this step, ensure the reaction is not overheating, which could lead to decomposition.

• Step 2 (Cyclization):

  • Inadequate Base Concentration: The cyclization is a base-catalyzed dehydration.[1] Using a dilute base or an insufficient molar equivalent can result in a slow or incomplete reaction. Typically, an 8% NaOH solution or a 2N NaOH solution is effective.[1][6]

  • Hydrolysis of the Intermediate: Prolonged exposure to harsh basic conditions at high temperatures can lead to the hydrolysis of the thiosemicarbazide intermediate. Monitor the reaction progress using Thin Layer Chromatography (TLC) to avoid unnecessarily long reaction times.

  • Loss During Workup: The product precipitates upon acidification of the reaction mixture. If the pH is not brought down sufficiently (typically to pH 5-6), a significant portion of your product may remain dissolved as the sodium thiolate salt. Conversely, a very low pH can sometimes lead to the formation of unwanted side products.

Q2: I've confirmed the cyclization step is the issue. How can I optimize it?

Optimizing the cyclization requires a careful balance of reaction conditions. Here are key parameters to investigate:

Parameter	Recommendation	Rationale
Base Concentration	Screen NaOH concentrations from 1N to 4N.	A higher concentration can accelerate the reaction, but also increases the risk of hydrolysis. An optimal concentration will maximize the rate of cyclization while minimizing degradation.
Temperature	Reflux is standard. Monitor internal temperature.	The reaction requires thermal energy for dehydration and ring closure. Ensure consistent and vigorous reflux.
Reaction Time	Monitor by TLC (e.g., every 30-60 minutes).	Over-refluxing can lead to product degradation. Stop the reaction once the thiosemicarbazide spot is no longer visible on TLC.
Solvent	Typically aqueous NaOH.	The use of co-solvents is generally not necessary for this step.

Q3: My yield after recrystallization is very low. What can I do?

Low recovery after recrystallization is a frequent problem and can often be resolved.[7]

• Excessive Solvent: This is the most common cause. A significant amount of your product remains in the mother liquor.[7] To fix this, concentrate the filtrate by evaporation and attempt a second crystallization.[7]

• Inappropriate Solvent Choice: The ideal solvent should dissolve the compound when hot but have low solubility when cold.[7] For 1,2,4-triazole-3-thiols, ethanol, or an ethanol/water mixture is often effective. Perform small-scale solubility tests to find the best solvent system.

• Premature Crystallization: If you perform a hot filtration to remove impurities, the product might crystallize in the funnel. To prevent this, pre-heat the filtration apparatus (funnel and receiving flask).[7]

• Insufficient Cooling: Ensure the solution has cooled sufficiently, possibly in an ice bath or refrigerator, to maximize crystal formation before filtration.[7]

Caption: Decision workflow for troubleshooting low product yield.

Section 2: Purity and Side Products

Q1: My final product shows impurities in the NMR/LC-MS analysis. What is the likely side product?

The most probable side product is the isomeric 5-(4-pyridyl)-3-methylthio-1H-1,2,4-triazole . This can arise from the thione-thiol tautomerism of the product, followed by methylation if a methylating agent is present or if rearrangement occurs under certain conditions.

Another possibility, though less common under these specific conditions, is the formation of a 1,3,4-thiadiazole derivative, which is a known isomeric byproduct in some triazole syntheses.[8] Careful analysis of NMR and mass spectrometry data is required to distinguish between these isomers.[8]

Q2: How can I prevent the formation of side products?

• Control Reaction Conditions: Strictly adhere to the optimized reaction time and temperature. Overheating or extended reaction times can promote side reactions.

• Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (like nitrogen or argon) can sometimes minimize oxidative side products, though this is less of a concern for the primary reaction pathway.

• Purification: Careful recrystallization is the most effective way to remove most impurities.[7] If isomers are present and difficult to separate by crystallization, column chromatography may be required.

Experimental Protocols

Protocol 1: Synthesis of 1-(Isonicotinoyl)-4-methylthiosemicarbazide

• To a solution of isonicotinic acid hydrazide (10 mmol) in ethanol (50 mL), add methyl isothiocyanate (10 mmol).

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature. The product often precipitates upon cooling.

• Collect the solid by vacuum filtration, wash with a small amount of cold ethanol, and dry in vacuo.

Protocol 2: Synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

• Suspend the 1-(isonicotinoyl)-4-methylthiosemicarbazide (8 mmol) in a 2N aqueous solution of sodium hydroxide (40 mL).

• Heat the mixture to reflux for 4-6 hours. The solid should dissolve as the reaction proceeds. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature in an ice bath.

• Carefully acidify the solution with a dilute acid (e.g., 1N HCl or acetic acid) to a pH of approximately 5-6, while stirring.

• A white or off-white precipitate will form. Continue stirring in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash thoroughly with cold water to remove any salts, and dry.

• For further purification, recrystallize the crude product from an appropriate solvent like ethanol.

References

• ResearchGate. Synthesis of new derivatives of 1,2,4-triazole-3-thione. Available from: [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. Available from: [Link]

• ResearchGate. The synthesis of 4H-4-amino-5-(4-pyridyl)-3-mercapto-1,2,4-triazole (3). Available from: [Link]

• MDPI. Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Available from: [Link]

• National Institutes of Health (NIH). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. Available from: [Link]

• Semantic Scholar. Synthesis of 1,2,4-triazole-3-thiols and their S-substituted derivatives. Available from: [Link]

• ResearchGate. Can anyone tell me what is the problem in the synthesis of 1,2,4 triazole from aminoguanidinium hydrogen carbonate but the yield is much low?. Available from: [Link]

• Semantic Scholar. Hydrazone-Tethered 5-(Pyridin-4-yl)-4H-1,2,4-triazole-3- thiol Hybrids: Synthesis, Characterisation, in silico ADME Studies, and in vitro Antimycobacterial Evaluation and Cytotoxicity. Available from: [Link]

• ResearchGate. Synthesis of 5-pyridin-3/4-yl-1,2,4-triazole-3-thiol (1,2).Reaction.... Available from: [Link]

• National Institutes of Health (NIH). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Available from: [Link]

• ResearchGate. Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Available from: [Link]

• MDPI. Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Available from: [Link]

• ResearchGate. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Available from: [Link]

• MDPI. Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. Available from: [Link]

• National Institutes of Health (NIH). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Available from: [Link]

• MDPI. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Available from: [Link]

• National Institutes of Health (NIH). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Available from: [Link]

• MDPI. Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo-β-Lactamases and Synergistic Activity on Resistant Bacteria. Available from: [Link]

Sources

• 1. Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. [PDF] Synthesis of 1,2,4-triazole-3-thiols and their S-substituted derivatives | Semantic Scholar [semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC [pmc.ncbi.nlm.nih.gov]

Common side products in the synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Welcome to the technical support center for the synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges and nuances of this synthetic procedure. Our goal is to provide you with in-depth, field-proven insights to ensure the successful and efficient synthesis of your target compound.

I. Introduction to the Synthesis

The synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol is a multi-step process that is widely employed for creating a key heterocyclic scaffold in medicinal chemistry. The 1,2,4-triazole-3-thiol ring system is a privileged structure found in numerous compounds with diverse biological activities. The general synthetic route involves two key stages: the formation of a thiosemicarbazide intermediate, followed by its cyclization to the desired triazole.

The overall reaction scheme is as follows:

Caption: General synthetic scheme for 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol.

While this synthesis is robust, various side products can arise if reaction conditions are not carefully controlled. This guide will address the most common issues and provide troubleshooting strategies to maximize your yield and purity.

II. Troubleshooting Guide: Common Side Products and Their Mitigation

This section is formatted in a question-and-answer style to directly address specific issues you may encounter during your experiments.

Q1: My final product is a mixture of two isomers. How do I identify them and favor the formation of the desired 1,2,4-triazole?

A1: The most common side product in this synthesis is the isomeric 5-(4-pyridyl)-2-methylamino-1,3,4-thiadiazole. The formation of this isomer is highly dependent on the pH of the cyclization step.

• Causality: The cyclization of the acylthiosemicarbazide intermediate can proceed via two different pathways.[1]

  • Alkaline conditions (e.g., NaOH, KOH) favor the intramolecular nucleophilic attack of the N4 nitrogen onto the carbonyl carbon, leading to the desired 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol.[2]

  • Acidic conditions promote the dehydration and cyclization involving the sulfur atom, resulting in the formation of the 1,3,4-thiadiazole isomer.[1]

Caption: Influence of pH on the cyclization of the thiosemicarbazide intermediate.

• Identification:

  • Thin-Layer Chromatography (TLC): The two isomers will likely have different Rf values.

  • ¹H NMR Spectroscopy: The chemical shifts of the protons on the heterocyclic ring and the N-H protons are distinct. For the 1,2,4-triazole-3-thiol, the SH proton typically appears as a broad singlet at a downfield chemical shift (around 13-14 ppm). In contrast, the amino proton of the 1,3,4-thiadiazole will appear at a different chemical shift.[3]

  • Infrared (IR) Spectroscopy: The C=S and C=N stretching frequencies will differ between the two isomers.

• Mitigation and Troubleshooting:

  • Strict pH Control: Ensure the cyclization step is performed under sufficiently alkaline conditions. A 2N solution of NaOH or KOH is commonly used.[4]

  • Purification: If a mixture of isomers is obtained, they can often be separated by column chromatography on silica gel or by careful recrystallization from a suitable solvent such as ethanol.[5][6]

Q2: My reaction yield is low, and I have unreacted starting materials. What are the likely causes?

A2: Low yields are often due to incomplete reactions, impure starting materials, or side reactions of the starting materials.

• Incomplete Reaction:

  • Formation of the Thiosemicarbazide Intermediate: The reaction between isonicotinic acid hydrazide and methyl isothiocyanate may be slow.

    • Troubleshooting: Increase the reaction time and/or temperature. Refluxing in a suitable solvent like ethanol for several hours is a common practice.[7]

  • Cyclization Step: The cyclization may also require sufficient time and temperature to go to completion.

    • Troubleshooting: Ensure the reaction mixture is refluxed for an adequate period (typically 2-4 hours) after the addition of the base.[8]

• Impure Starting Materials:

  • Isonicotinic Acid Hydrazide: Common impurities include unreacted isonicotinic acid.

    • Troubleshooting: Use high-purity isonicotinic acid hydrazide. If necessary, it can be recrystallized from water or ethanol.

  • Methyl Isothiocyanate: This reagent can degrade over time, especially if exposed to moisture, light, or air.[9] It can also hydrolyze to form methylamine.

    • Troubleshooting: Use freshly opened or distilled methyl isothiocyanate. Store it in a cool, dark, and dry place.

• Side Reactions of Starting Materials:

  • Methyl Isothiocyanate Reactivity: Methyl isothiocyanate is a reactive electrophile and can react with other nucleophiles present in the reaction mixture, including the solvent (if protic) or any water present.

    • Troubleshooting: Use a non-protic solvent for the formation of the thiosemicarbazide intermediate if side reactions with the solvent are suspected. Ensure all glassware is dry.

Q3: I'm observing an unknown impurity that is not the thiadiazole isomer. What could it be?

A3: Other less common side products can arise from oxidation or desulfurization reactions.

• Oxidation to Disulfide:

  • Causality: The thiol group of the final product is susceptible to oxidation, especially in the presence of air, to form a disulfide-linked dimer.

  • Identification: This impurity will have a molecular weight approximately double that of the desired product. It can be detected by mass spectrometry.

  • Mitigation:

    • Perform the reaction and work-up under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

    • During purification, avoid prolonged exposure to air.

    • If the disulfide forms, it can sometimes be reduced back to the thiol using a mild reducing agent like dithiothreitol (DTT).

• Desulfurization:

  • Causality: Under harsh reaction conditions (e.g., high temperatures, prolonged reaction times, or in the presence of certain metals), the thiol group can be cleaved from the triazole ring, leading to the formation of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole.[10]

  • Identification: This side product will have a lower molecular weight than the desired product and can be identified by mass spectrometry and ¹H NMR (absence of the SH proton signal).

  • Mitigation:

    • Avoid excessive heating and prolonged reaction times during the cyclization step.

    • Ensure the reaction vessel is free from any metal contaminants that could catalyze desulfurization.

Caption: Potential side reactions of the final product.

III. Experimental Protocols

Protocol 1: Synthesis of 1-(4-Pyridoyl)-4-methyl-thiosemicarbazide (Intermediate)

• To a solution of isonicotinic acid hydrazide (10 mmol) in ethanol (50 mL), add methyl isothiocyanate (10 mmol).

• Reflux the reaction mixture for 3-4 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• The precipitated solid is filtered, washed with cold ethanol, and dried under vacuum to yield the thiosemicarbazide intermediate.

Protocol 2: Synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (Final Product)

• Suspend the 1-(4-pyridoyl)-4-methyl-thiosemicarbazide (8 mmol) in an aqueous solution of 2N sodium hydroxide (40 mL).

• Reflux the mixture for 4-5 hours. During this time, the solid should dissolve.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Acidify the clear solution with dilute hydrochloric acid to a pH of approximately 5-6.

• The precipitated solid is filtered, washed thoroughly with water, and dried.

• The crude product can be purified by recrystallization from ethanol.[8]

IV. Data Presentation

Compound	Expected ¹H NMR signals (in DMSO-d₆, δ ppm)	Expected IR signals (cm⁻¹)
4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol	~13.5 (s, 1H, SH), 8.7-7.5 (m, 4H, pyridyl), ~3.5 (s, 3H, CH₃)	~2550 (SH), ~1600 (C=N), ~1540 (C=C)
5-(4-pyridyl)-2-methylamino-1,3,4-thiadiazole	8.7-7.5 (m, 4H, pyridyl), ~7.0 (q, 1H, NH), ~2.9 (d, 3H, CH₃)	~3200 (NH), ~1610 (C=N), ~1550 (C=C)

V. Frequently Asked Questions (FAQs)

• Q: Can I use a different base for the cyclization?

  • A: Yes, other bases like potassium hydroxide or sodium carbonate can be used. However, the strength of the base can influence the reaction rate and yield. It is recommended to start with the standard protocol using NaOH or KOH.

• Q: My product is difficult to purify by recrystallization. What are my options?

  • A: If recrystallization is ineffective, column chromatography using silica gel is a good alternative. A mobile phase of ethyl acetate/hexane or dichloromethane/methanol is often effective.[6]

• Q: How can I confirm the tautomeric form of my product (thiol vs. thione)?

  • A: In the solid state and in solution, 4,5-disubstituted-4H-1,2,4-triazole-3-thiols predominantly exist in the thione tautomeric form. This can be confirmed by the presence of a C=S stretch in the IR spectrum (around 1250-1300 cm⁻¹) and the absence of a sharp SH stretch. In ¹H NMR, the proton on the nitrogen of the thione form will be observed. However, for simplicity and by convention, it is often named as the thiol.

VI. References

• Methyl isothiocyanate | C2H3NS | CID 11167. PubChem. Available at: [Link]

• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology. Available at: [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. MDPI. Available at: [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. Available at: [Link]

• Hydrazone-Tethered 5-(Pyridin-4-yl)-4H-1,2,4-triazole-3-thiol Hybrids: Synthesis, Characterisation, in silico ADME Studies, and in vitro Antimycobacterial Evaluation and Cytotoxicity. Semantic Scholar. Available at: [Link]

• 1,2,4-Triazole-3(5)-thiol. Organic Syntheses. Available at: [Link]

• CYCLIZATION OF THIOSEMICARBAZIDE DERIVATIVES OF 5-ARYLIDENE-2,4-DIOXOTHIAZOLIDINE-3-ACETIC ACIDS TO 1,3,4-THIADIAZOLES AND THEIR. Acta Poloniae Pharmaceutica. Available at: [Link]

• Molybdenum-Mediated Desulfurization of Thiols and Disulfides. Organic Chemistry Portal. Available at: [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. National Institutes of Health. Available at: [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. Available at: [Link]

• Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. MDPI. Available at: [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. Available at: [Link]

• comparative study of various synthetic methods of 1,2,3-triazoles via click reaction: a mini review. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available at: [Link]

• US4269987A - Purification of triazoles. Google Patents. Available at:

• Chiral separation of some triazole pesticides by supercritical fluid chromatography. PubMed. Available at: [Link]

• Research Article Biological and Molecular Chemistry Oxidative Coupling of Thiols to Disulfides Under Acidic Conditions. Biological and Molecular Chemistry. Available at: [Link]

• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. ResearchGate. Available at: [Link]

• 3-Methyl-4-(3-methylphenyl)-5-(2-pyridyl)-4H-1,2,4-triazole. National Institutes of Health. Available at: [Link]

• Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. Journal of Pharmaceutical Research International. Available at: [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. Available at: [Link]

Sources

• 1. ptfarm.pl [ptfarm.pl]
• 2. Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols [scirp.org]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. wisdomlib.org [wisdomlib.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Molybdenum-Mediated Desulfurization of Thiols and Disulfides [organic-chemistry.org]

Improving the solubility of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol for biological assays

Welcome to the technical support guide for improving the aqueous solubility of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (referred to as MPTT) for biological assays. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges with compound precipitation, leading to assay variability and inaccurate results.[1]

Section 1: Understanding the Molecule & the Problem

Q1: What are the key structural features of MPTT that influence its solubility?

Answer: The solubility of MPTT is governed by its amphipathic and ionizable nature, stemming from three key structural components:

• Pyridine Ring: This is a weakly basic moiety. In acidic conditions (low pH), the nitrogen atom can be protonated, forming a positively charged pyridinium ion. This charged species is significantly more soluble in aqueous media.

• 4H-1,2,4-triazole-3-thiol Ring: This heterocyclic system exhibits tautomerism, existing in equilibrium between thiol and thione forms. The N-H proton of the triazole ring and the S-H proton of the thiol group are weakly acidic. In basic conditions (high pH), these protons can be removed, creating a negatively charged anion that is more water-soluble.

• Methyl and Aromatic Groups: The methyl group and the core aromatic rings are non-polar and hydrophobic, contributing to the compound's low intrinsic solubility in water.

Therefore, MPTT is an amphoteric compound, meaning it can be ionized at both low and high pH, a property that is crucial for solubility enhancement.[2][3]

Q2: I dissolved my MPTT in DMSO for a stock, but it crashes out when I dilute it into my aqueous assay buffer. Why is this happening?

Answer: This is a classic problem known as compound "precipitation upon dilution." It occurs because you are moving the compound from a highly favorable organic solvent (DMSO) into a highly unfavorable aqueous environment.

DMSO is a powerful aprotic solvent that can dissolve a wide range of polar and non-polar compounds.[4] However, when you add a small volume of your concentrated DMSO stock into a large volume of aqueous buffer, the DMSO concentration plummets. The solubilizing power of the solvent is drastically reduced, and the aqueous buffer cannot keep the poorly soluble MPTT in solution at that concentration. The compound then precipitates, leading to an inaccurate and much lower final concentration in your assay than intended.[1]

Below is a workflow to systematically address this challenge.

Caption: A decision workflow for troubleshooting MPTT solubility.

Section 2: Fundamental Solubilization Strategies

Q3: What is the best practice for preparing and storing the primary stock solution of MPTT?

Answer: The standard and most recommended practice is to prepare a high-concentration primary stock solution in 100% dimethyl sulfoxide (DMSO).

• Rationale: DMSO is a superior solvent for most organic molecules discovered in drug screening campaigns.[1][5] Preparing a high-concentration stock (e.g., 10-50 mM) allows you to add a very small volume to your final assay, minimizing the concentration of the solvent itself.

• Storage: Store DMSO stocks at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Water can be absorbed from the atmosphere, which can cause your compound to precipitate out of the DMSO over time, especially during freeze-thaw cycles.

Crucial Consideration: The final concentration of DMSO in your biological assay is critical. Most cell-based assays can tolerate DMSO up to 0.5%, but some sensitive cell lines show toxic effects at concentrations as low as 0.1%.[6][7][8] It is imperative to determine the tolerance of your specific assay system.

Co-solvent	Generally Safe Conc. (Cell-based)	Potential Issues at Higher Conc.
DMSO	< 0.5%	Cell toxicity, membrane permeabilization, protein unfolding[7][9][10]
Ethanol	< 1.0%	Cell stress, protein denaturation
PEG 400	< 1.0%	Can be viscous, potential for cell stress
Propylene Glycol	< 1.0%	Generally well-tolerated but can cause cell stress

Table 1: Recommended maximum co-solvent concentrations in typical cell-based assays. Always perform a vehicle control to confirm the solvent has no effect at the chosen concentration.

Q4: How can I use pH adjustment to improve MPTT's solubility in my aqueous buffer?

Answer: pH adjustment is the most powerful first-line strategy for an ionizable compound like MPTT.[2][] The goal is to shift the pH of your final assay buffer to a value where MPTT is predominantly in its charged, more soluble form.

• Acidic pH (e.g., pH 4-5): Protonates the basic pyridine ring, creating a positive charge.

• Basic pH (e.g., pH 8-9): Deprotonates the acidic triazole-thiol group, creating a negative charge.

Caption: pH-dependent ionization and its effect on MPTT solubility.

Experimental Protocol 1: pH-Based Solubility Profiling

• Prepare Buffers: Make a series of identical buffers (e.g., 50 mM phosphate or Tris) adjusted to a range of pH values (e.g., 4.0, 5.0, 6.0, 7.0, 7.4, 8.0, 9.0).

• Spike Compound: Add a small aliquot of your MPTT DMSO stock to each buffer to achieve the desired final concentration. Ensure the final DMSO concentration is constant across all samples and is assay-compatible (e.g., 0.5%).

• Equilibrate: Gently mix the samples and let them equilibrate at the assay temperature for 1-2 hours.

• Observe: Visually inspect each tube for precipitation. A simple nephelometry reading (light scattering) can also quantify turbidity.

• Select pH: Choose the lowest or highest pH that keeps MPTT in solution and is compatible with your biological system (cells, enzyme, etc.).

Section 3: Advanced Solubilization and Validation

Q5: pH adjustment isn't sufficient or is incompatible with my assay. What co-solvents can I use?

Answer: If pH modification is not an option, using a water-miscible organic co-solvent in your final assay buffer can increase solubility.[][12] Co-solvents work by reducing the polarity of the aqueous medium, making it more favorable for hydrophobic molecules.[]

Common co-solvents include ethanol, propylene glycol, and polyethylene glycol 400 (PEG 400).[4][] The strategy is to find a balance: the lowest concentration of co-solvent that maintains solubility while not perturbing the biological assay.

Important: You must run a "vehicle control" containing the exact same concentration of buffer, pH, and co-solvent (but no MPTT) to ensure that the solvent system itself does not affect your assay results.

Q6: I'm still struggling with solubility. Is there a more advanced technique I can try?

Answer: Yes. When other methods fail, complexation with cyclodextrins is a highly effective and widely used technique to enhance the aqueous solubility of poorly soluble compounds.[12][13][14]

Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone.[15] They have a hydrophilic (water-loving) exterior and a hydrophobic (water-fearing) internal cavity.[16][17] The hydrophobic MPTT molecule can partition into the non-polar cavity, forming an "inclusion complex."[18] This complex has a hydrophilic shell, allowing the entire assembly to dissolve readily in water.

Commonly used cyclodextrins in pharmaceuticals include Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD), which have improved solubility and safety profiles over native cyclodextrins.[15]

Caption: Encapsulation of MPTT by a cyclodextrin to form a soluble complex.

Experimental Protocol 2: Preparation and Testing of a Cyclodextrin Complex

• Prepare CD Solution: Prepare a concentrated aqueous solution of HP-β-CD or SBE-β-CD (e.g., 10-20% w/v) in your chosen assay buffer.

• Add MPTT: Add the required amount of solid MPTT powder (or a concentrated DMSO stock) to the cyclodextrin solution.

• Complexation: Mix vigorously. Sonication or overnight shaking at a controlled temperature can facilitate the formation of the inclusion complex.

• Clarification: Centrifuge or filter the solution through a 0.22 µm filter to remove any undissolved material. The clear supernatant is your MPTT-cyclodextrin solution.

• Dilution & Validation: Dilute this stock into your final assay. As always, you MUST run a vehicle control with the same concentration of cyclodextrin to ensure it does not interfere with your assay.

Strategy	Pros	Cons
pH Adjustment	Simple, inexpensive, highly effective for ionizable compounds.[2][]	Limited by the pH tolerance of the biological assay.
Co-solvents	Easy to implement, can be effective at low percentages.[12]	Potential for assay interference and toxicity.[6][8] Requires careful validation.
Cyclodextrins	Highly effective, often low toxicity, can improve compound stability.[16][18]	More expensive, may require more formulation effort, potential for assay interference.

Table 2: Comparison of common solubilization strategies.

Q7: How do I properly validate my chosen solubilization method?

Answer: This is the most critical step to ensure data integrity. Your solubilization method should be an inert "vehicle" that delivers the compound without affecting the biology you are measuring.

• Run Vehicle Controls: Always test a control sample containing everything except your test compound (i.e., buffer, DMSO, adjusted pH, co-solvent, or cyclodextrin). The signal from this control should be identical to your standard buffer-only control.

• Check for Assay Interference: In some cases, excipients can interfere. For example, cyclodextrins could potentially extract cholesterol from cell membranes. Run a dose-response curve of a known standard agonist/antagonist in the presence and absence of your chosen vehicle to ensure there is no shift in potency (EC50/IC50).

• Visual Confirmation: Always perform a final visual check of your assay plates or tubes under a light source before starting your experiment to look for any signs of precipitation or cloudiness.

By following this structured approach—understanding the molecule, systematically testing solubilization strategies, and rigorously validating your final method—you can overcome the challenges posed by poorly soluble compounds like MPTT and generate reliable, reproducible data in your biological assays.

References

• MDPI. (n.d.). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends.
• PubMed Central (PMC). (n.d.). Solubilization techniques used for poorly water-soluble drugs.
• National Institutes of Health (NIH). (n.d.). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC.
• Pharma Excipients. (n.d.). Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems.
• ResearchGate. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• MDPI. (n.d.). Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches.
• PubMed. (2024). Solubilization techniques used for poorly water-soluble drugs.
• BOC Sciences. (n.d.). pH Adjustment and Co-Solvent Optimization.
• Quora. (2017). What effects does DMSO have on cell assays?.
• Scientist Solutions. (2025). DMSO in cell based assays.
• Unknown Source. (2025). PH adjustment: Significance and symbolism.
• Journal of Medical and Pharmaceutical and Allied Sciences (JMPAS). (2012). Techniques for solubility enhancement of poorly soluble drugs: an overview.
• Keyence. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO.
• MedchemExpress.com. (n.d.). Co-solvents | Biochemical Assay Reagents.
• MDPI. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes.
• National Institutes of Health (NIH). (n.d.). Evaluation of the effects of dimethylsulphoxide on morphology, cellular viability, mRNA, and protein expression of stem cells culture in growth media.
• ResearchGate. (2025). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization.
• PubMed. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization.

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• 13. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
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Troubleshooting low efficacy of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol as a corrosion inhibitor

Answering the call of researchers and scientists navigating the complexities of corrosion inhibition, this Technical Support Center provides a comprehensive guide to troubleshooting the performance of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (MPTT). As a Senior Application Scientist, my goal is to bridge the gap between theoretical potential and experimental success, offering insights grounded in electrochemical principles and practical laboratory experience.

Introduction to MPTT as a Corrosion Inhibitor

4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic organic compound designed for corrosion protection, particularly for metals like steel and aluminum in acidic environments.[1][2] Its efficacy stems from its molecular structure, which is rich in active sites for adsorption. Organic inhibitors like MPTT function by adsorbing onto the metal surface, forming a protective barrier that isolates the metal from the corrosive medium.[3][4][5] The key to MPTT's function lies in the presence of nitrogen and sulfur heteroatoms, along with aromatic rings (pyridyl and triazole), which act as centers for adsorption.[5][6][7][8] These features allow the molecule to form coordinate bonds with vacant d-orbitals of metal atoms and interact via π-electrons, leading to a stable, inhibitive film.[7][9]

However, achieving high inhibition efficiency (IE) consistently can be challenging. Low efficacy is often not a failure of the molecule itself, but rather a result of suboptimal experimental conditions, procedural oversights, or misinterpretation of results.[4] This guide will systematically address these potential pitfalls.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of corrosion inhibition by MPTT?

A1: MPTT functions as a mixed-type inhibitor.[2] Its molecules adsorb onto the metal surface through a combination of physical and chemical interactions (chemisorption).[1][10] The nitrogen atoms in the triazole and pyridine rings, and the sulfur atom in the thiol group, donate lone pair electrons to form coordinate bonds with the metal atoms.[9] The π-electrons from the aromatic rings also contribute to the adsorption process, creating a stable protective film that impedes both anodic (metal dissolution) and cathodic (hydrogen evolution) reactions.[2][7]

Q2: What is a typical concentration range for MPTT?

A2: The optimal concentration is critical and system-dependent. Generally, the inhibition efficiency increases with inhibitor concentration up to a certain point, after which it may plateau or even decrease.[11][12][13] A typical starting range for evaluation is from 50 to 500 ppm (parts per million). It is crucial to determine the critical concentration for your specific system, as using too little inhibitor will result in incomplete film formation and poor protection.[4]

Q3: How does pH of the corrosive medium affect MPTT's performance?

A3: The pH of the solution is a critical factor. It can alter the chemical form of the inhibitor (protonated vs. neutral) and the nature of the metal surface.[14] For triazole-based inhibitors, their effectiveness can vary significantly with pH.[6][7] In highly acidic solutions, the MPTT molecule can become protonated, which may enhance its electrostatic attraction to a negatively charged metal surface but could also affect its bond-forming ability. It is essential to characterize the inhibitor's performance at the specific pH of your experiment.

Q4: Does temperature influence the inhibition efficiency of MPTT?

A4: Yes, temperature has a significant impact. The nature of its influence helps determine the adsorption mechanism. If inhibition efficiency decreases with rising temperature, it typically suggests a physical adsorption mechanism.[8][15] Conversely, if efficiency increases with temperature (up to a point), it often indicates chemisorption, where the bond formation is an activated process.[1][8] However, at very high temperatures, desorption can occur, leading to a drop in efficiency.[9]

Q5: My inhibition efficiency is decreasing at higher concentrations. Why?

A5: While counterintuitive, a decrease in efficiency at very high concentrations can occur. This could be due to the formation of aggregates or micelles in the solution that reduce the availability of individual inhibitor molecules for surface adsorption. Another possibility is that after full surface coverage is achieved, excess inhibitor molecules do not contribute to protection and may even interfere with the stability of the protective film, leading to a slight decrease in measured efficiency.[16]

In-Depth Troubleshooting Guide

Low inhibition efficiency is a multi-faceted problem. This guide breaks down the troubleshooting process into key experimental stages.

Logical Troubleshooting Workflow

This diagram outlines a systematic approach to diagnosing the root cause of low inhibitor efficacy.

Caption: A step-by-step workflow for troubleshooting low inhibitor efficiency.

Problem Area 1: Inhibitor and Substrate Preparation

The foundation of a successful experiment is the quality of your starting materials.

Q: How can I be sure my synthesized MPTT is pure and correctly structured?

A: Synthesis and Characterization are Non-Negotiable.

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols involves cyclization of substituted thiosemicarbazides.[17][18] Minor deviations in the reaction conditions can lead to impurities or isomeric byproducts that may not have inhibitive properties or could even accelerate corrosion.

• Protocol: Post-Synthesis Validation

  • Purification: Recrystallize the synthesized MPTT from a suitable solvent (e.g., ethanol/water mixture) to remove unreacted starting materials and byproducts.

  • Structural Verification: Use spectroscopic methods to confirm the structure.

    • ¹H-NMR & ¹³C-NMR: To confirm the chemical environment of protons and carbons.

    • FT-IR: To identify key functional groups like S-H (thiol), C=N (triazole ring), and aromatic C-H bonds.

    • Mass Spectrometry: To confirm the molecular weight.

  • Purity Check: Use techniques like melting point determination or chromatography (TLC, HPLC) to assess purity. A sharp melting point indicates high purity.

Q: My inhibitor isn't dissolving properly. Could this be the issue?

A: Absolutely. Poor solubility leads to an actual concentration that is much lower than the calculated concentration.

MPTT has limited solubility in neutral aqueous solutions. In acidic media, its solubility generally increases due to the protonation of the pyridine and triazole rings.

• Troubleshooting Steps:

  • Solvent Check: Ensure the solvent matches the intended corrosive medium. If preparing a stock solution, use a small amount of a co-solvent like DMSO or ethanol, but be aware that the co-solvent itself could influence the corrosion process.

  • Sonication: Use an ultrasonic bath to aid dissolution.

  • Gentle Warming: Slightly warming the solution can help, but be cautious not to degrade the inhibitor, especially at higher temperatures.

  • pH Adjustment: For stock solutions, a slight acidification might be necessary to achieve complete dissolution before diluting into the final test medium.

Q: Does the preparation of the metal sample matter?

A: It is one of the most common sources of error. An improperly prepared surface will not allow for uniform adsorption of the inhibitor.

An existing oxide layer, grease, or contaminants will prevent the MPTT from reaching the bare metal surface, leading to patchy protection and low efficiency.

• Protocol: Standard Metal Coupon Preparation (for Steel)

  • Abrasion: Sequentially grind the metal surface with silicon carbide (SiC) abrasive papers of increasing grit size (e.g., from 200 to 1200 grit) to achieve a uniform, smooth finish.

  • Rinsing: Rinse thoroughly with deionized water, then with a degreasing solvent like acetone or ethanol.

  • Ultrasonic Cleaning: Place the coupon in an ultrasonic bath with acetone for 5-10 minutes to remove any embedded polishing debris.

  • Drying: Dry the coupon immediately using a stream of cool air.

  • Immersion: Transfer the cleaned coupon directly into the test solution to prevent re-oxidation.

Problem Area 2: Experimental Conditions

The chemical environment dictates the interaction between the inhibitor and the metal.

Q: How do I select the right experimental parameters?

A: Systematically. Key parameters are interdependent and must be controlled.

The following table summarizes the critical parameters and their impact.

Parameter	Recommended Range	Rationale & Causality	Potential Pitfall
Inhibitor Concentration	50 - 500 ppm (initial)	Efficiency is dependent on surface coverage, which increases with concentration up to a saturation point.[12][13]	Below the critical concentration, the surface is not fully protected.[4] Excessively high concentrations can lead to aggregation.[16]
pH of Medium	Match intended application	The inhibitor's charge (protonation state) and the metal's surface charge are pH-dependent, controlling the adsorption mechanism.[6][14]	A pH where the inhibitor is insoluble or its functional groups are not available for bonding will result in low efficacy.
Temperature	25 - 60 °C (typical)	Affects reaction kinetics and adsorption/desorption equilibrium.[19] Can help differentiate between physisorption and chemisorption.[8][15]	High temperatures can accelerate both corrosion and inhibitor desorption, leading to a net decrease in efficiency.[9]
Aeration (O₂ presence)	Deaerated or Aerated	The presence of oxygen introduces an additional cathodic reaction, which can alter the corrosion potential and mechanism.	Inconsistent aeration between blank and inhibited tests will lead to incomparable results.

Problem Area 3: Electrochemical Testing & Data Interpretation

Electrochemical techniques are powerful but prone to artifacts if not performed correctly. The two most common methods are Potentiodynamic Polarization (PDP) and Electrochemical Impedance Spectroscopy (EIS).[13]

Q: My electrochemical results are noisy or inconsistent. What's wrong?

A: Stability is key. You must allow the system to reach a steady state before starting any measurement.

• Protocol: Ensuring Stable Measurements

  • Cell Assembly: Ensure a proper three-electrode setup (Working Electrode: your metal; Reference Electrode: e.g., SCE or Ag/AgCl; Counter Electrode: e.g., platinum or graphite) with correct geometry to ensure a uniform current distribution.

  • OCP Stabilization: Before any measurement, immerse the working electrode in the test solution and monitor the Open Circuit Potential (OCP) over time. The potential should stabilize (drift < 2-5 mV over 5-10 minutes). A stable OCP indicates that the initial rapid changes on the metal surface have subsided. This can take anywhere from 30 minutes to several hours.[20]

  • Parameter Selection:

    • For PDP, a slow scan rate (e.g., 0.167 to 1 mV/s) is crucial to allow the interface to respond, providing a quasi-steady-state measurement.[21]

    • For EIS, ensure the AC amplitude is small (e.g., 10 mV) to maintain system linearity. The frequency range should be wide enough (e.g., 100 kHz to 10 mHz) to capture both charge transfer and diffusion processes.[22][23]

Q: How do I interpret my PDP and EIS data to correctly calculate efficiency?

A: Understanding the key parameters is essential. A well-adsorbed MPTT film will significantly alter the electrochemical interface.

Technique	Key Parameter	Expected Change with Good Inhibition	How to Calculate Inhibition Efficiency (IE %)
Potentiodynamic Polarization (PDP)	Corrosion Current Density (icorr)	Decrease	IE % = [ (i°corr - icorr) / i°corr ] × 100[19]
Electrochemical Impedance Spectroscopy (EIS)	Charge Transfer Resistance (Rct)	Increase	IE % = [ (Rct - R°ct) / Rct ] × 100
Electrochemical Impedance Spectroscopy (EIS)	Double Layer Capacitance (Cdl)	Decrease	Indicates inhibitor adsorption and displacement of water molecules.[24][25]

Note: The '°' symbol denotes the value measured in the uninhibited (blank) solution.

Understanding the MPTT Inhibition Mechanism

A deeper understanding of the molecule-metal interaction can provide clues for troubleshooting. MPTT exists in a tautomeric equilibrium between the thiol and thione forms, both of which can participate in inhibition.

Caption: Adsorption mechanism of MPTT on a metal surface.

The molecule adsorbs via multiple active centers: the sulfur atom, the nitrogen atoms of the triazole ring, and the nitrogen of the pyridyl ring, along with π-electrons from the aromatic systems.[5][7] If the corrosive environment modifies any of these functional groups (e.g., protonation in strong acid, oxidation), the adsorption process will be hindered, resulting in lower-than-expected efficacy.

By systematically working through these potential problem areas, researchers can diagnose the cause of low MPTT efficacy, optimize their experimental protocols, and unlock the full protective potential of this promising corrosion inhibitor.

References

• Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. (2022). Google Books.
• Evaluation of Oilfield Corrosion Inhibitors by Electrochemical Impedance Spectroscopy (EIS). (1994).
• Evaluation of the Corrosion Behavior of Reinforced Concrete with an Inhibitor by Electrochemical Impedance Spectroscopy. (n.d.). MDPI.
• Measured potentiodynamic polarization curves for corrosion inhibitor model compounds. (n.d.).
• Inhibitor effects of triazole derivatives on corrosion of mild steel in acidic media. (n.d.).
• Electrochemical Evaluation of Sustainable Corrosion Inhibitors via Dynamic Electrochemical Impedance Spectroscopy. (2021).
• An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. (n.d.).
• Electrochemical Impedance Spectroscopy Study on Corrosion Inhibition of Benzyltriethylammonium Chloride. (n.d.). AIP Publishing.
• Potentiodynamic polarization parameters for corrosion Inhibition of AISI 1007 steel using CPE and CSO in Saline water. (n.d.).
• An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. (n.d.). MDPI.
• Novel synthesized triazole derivatives as effective corrosion inhibitors for carbon steel in 1M HCl solution: experimental and computational studies. (n.d.).
• (i) Potentiodynamic polarization curve for the corrosion inhibition of... (n.d.).
• Potentiodynamic. (n.d.). Corrosionpedia.
• 4H-1,2,4-triazole-3-thiol as Potential Corrosion Inhibitor for AA6061 Aluminium Alloy in 0.1 M Hydrochloric Acid Solution. (n.d.). Unknown Source.
• Inhibitor effects of triazole derivatives on corrosion of mild steel in acidic media. (2000). Corrosion Science.
• Evaluation of the inhibitor effect of new class triazole derivatives on the corrosion of ordinary steel in hydrochloric acid solution. (n.d.).
• Why Even the Best Corrosion Inhibitor Fails (and Wh
• The influence of pH value on the efficiency of imidazole based corrosion inhibitors of copper. (n.d.).
• 5-(3-Pryridyl)-4H-1,2,4-triazole-3-thiol as Potential Corrosion Inhibitor for AA6061 Aluminium Alloy in 0.1 M Hydrochloric Acid Solution. (n.d.).
• The synthesis of 4H-4-amino-5-(4-pyridyl)-3-mercapto-1,2,4-triazole (3). (n.d.).
• Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. (n.d.). MDPI.
• Corrosion inhibitor efficiency. (n.d.). Unknown Source.
• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. (n.d.).
• Enhanced 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol Inhibition of Corrosion of Mild Steel in 0.5 M H2SO4 by Cu(II). (n.d.).
• Corrosion Inhibitors: Natural and Synthetic Organic Inhibitors. (n.d.). MDPI.
• Explanation the decease of efficiency inhibition when I increase the concentration of my inhibitor of corrosion ?. (2019).
• Organic Corrosion Inhibitors. (n.d.). SciSpace.
• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Deriv
• 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. (n.d.).
• 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. (n.d.).

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• 2. Inhibitor effects of triazole derivatives on corrosion of mild steel in acidic media | Semantic Scholar [semanticscholar.org]
• 3. Novel synthesized triazole derivatives as effective corrosion inhibitors for carbon steel in 1M HCl solution: experimental and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
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Overcoming common issues in the characterization of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Technical Support Center: Characterization of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol. This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and analytical characterization of this compound. Our goal is to provide not just protocols, but the underlying scientific reasoning to empower you to troubleshoot effectively and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is the most critical challenge in characterizing this molecule?

The primary challenge is the existence of thione-thiol tautomerism.[1][2][3] The molecule can exist in two interconverting forms: the thiol form (with an S-H group) and the thione form (with a C=S group and an N-H group). This equilibrium is highly sensitive to the physical state (solid vs. solution), solvent polarity, pH, and temperature. Most studies suggest that the thione form is predominant in the solid state and in neutral solutions for many 1,2,4-triazoles.[2] Misinterpretation of analytical data can occur if this tautomerism is not considered, leading to incorrect structural assignment.

Diagram: Thiol-Thione Tautomeric Equilibrium

Caption: The equilibrium between the thiol and thione tautomers.

Troubleshooting Guide by Analytical Technique

This section addresses specific issues you may encounter during characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q2: Why can't I find the S-H proton signal in my ¹H NMR spectrum?

This is a common and expected issue. The absence of a distinct S-H signal does not necessarily indicate a failed synthesis.

• Causality 1: Proton Exchange. The thiol proton is acidic and readily exchanges with trace amounts of water (H₂O) or deuterium oxide (D₂O) in the NMR solvent (e.g., DMSO-d₆, CDCl₃). This exchange can broaden the signal to the point where it becomes indistinguishable from the baseline.

• Causality 2: Dominant Thione Tautomer. In many solvents, particularly polar aprotic ones like DMSO, the thione tautomer may be the dominant species. In this case, you should be looking for a broad N-H proton signal far downfield, typically in the range of 13-14 ppm.[2] The S-H proton of a thiol tautomer, if observed, often appears at a much lower chemical shift.[2]

Self-Validating Protocol:

• Run the ¹H NMR in anhydrous DMSO-d₆.

• Acquire a spectrum.

• Add one drop of D₂O to the NMR tube, shake gently, and re-acquire the spectrum.

• Validation: If a broad peak corresponding to the S-H (or N-H) proton was present, it will disappear or significantly diminish upon D₂O addition, confirming its identity as an exchangeable proton.

Q3: The chemical shifts for my pyridyl protons seem unusual or are poorly resolved. What's wrong?

• Causality: Protonation State. The nitrogen atom on the pyridine ring is basic and can be protonated by acidic impurities or even trace water, altering the electronic environment and thus the chemical shifts of the attached protons. This can also lead to peak broadening.

Troubleshooting Steps:

• Ensure your sample is free of acidic impurities from the synthesis (e.g., trifluoroacetic acid, HCl). If necessary, purify the sample by recrystallization or a mild basic wash.[4]

• Use high-purity, anhydrous NMR solvents.

• For analysis, a drop of a weak base like pyridine-d₅ can be added to the NMR tube to ensure the pyridyl nitrogen remains deprotonated, leading to sharper signals.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Q4: My FT-IR spectrum is ambiguous. How do I confirm the presence of the thiol or thione form?

The FT-IR spectrum provides key evidence for the dominant tautomer in the solid state (if using a KBr pellet or ATR).

• Thiol Form Signature: Look for a weak, sharp absorption band in the region of 2550–2660 cm⁻¹.[2] This peak is characteristic of the S-H stretch but can be easily missed due to its low intensity.

• Thione Form Signature: The thione form will lack the S-H peak. Instead, it will exhibit characteristic bands for the N-H stretch (typically broad, ~3100-3300 cm⁻¹) and a strong N-C=S stretching vibration between 1250-1270 cm⁻¹.[2]

Data Interpretation Table

Functional Group	Tautomeric Form	Expected Wavenumber (cm⁻¹)	Expected Intensity
S-H Stretch	Thiol	2550 - 2660	Weak, Sharp
N-H Stretch	Thione	3100 - 3300	Medium-Strong, Broad
C=N Stretch	Both	~1540 - 1610	Medium-Strong
N-C=S Stretch	Thione	~1250 - 1270	Strong

This table summarizes key diagnostic peaks. A comprehensive analysis should consider the entire fingerprint region.

Mass Spectrometry (MS)

Q5: I am not observing the correct molecular ion peak ([M+H]⁺) in my ESI-MS spectrum.

• Causality 1: In-Source Fragmentation. The compound may be unstable under the specific ionization conditions, leading to fragmentation before the molecular ion is detected.

• Causality 2: Adduct Formation. Instead of protonation, the molecule may form adducts with cations present in the solvent or system, such as sodium ([M+Na]⁺) or potassium ([M+K]⁺).

• Causality 3: Dimerization. Triazole-thiols can sometimes form dimers, which might be observed at approximately double the expected mass.

Troubleshooting Workflow

Caption: Troubleshooting workflow for mass spectrometry analysis.

Elemental Analysis

Q6: My elemental analysis results are consistently off by >0.4%. What is the likely cause?

• Causality: Persistent Impurities. This discrepancy is almost always due to the presence of tightly bound solvent molecules (typically water or ethanol from recrystallization) or inorganic salts.

Protocol for Sample Preparation:

• Check for Solvents: Before submitting for elemental analysis, carefully examine the ¹H NMR spectrum for residual solvent peaks (e.g., ethanol: triplet ~1.2 ppm, quartet ~3.6 ppm; water: broad peak, variable shift).

• Rigorous Drying: Dry the sample under high vacuum at a moderately elevated temperature (e.g., 40-50 °C) for at least 24 hours. Using a drying agent like phosphorus pentoxide (P₂O₅) can be beneficial.

• Recrystallization: If solvent peaks persist, re-crystallize the compound from a different, more easily removed solvent system (e.g., acetonitrile, ethyl acetate) and repeat the drying process.

Reference Data and Protocols

Expected Analytical Data

The following table provides a summary of expected analytical data based on the structure and data from related compounds. Actual values may vary slightly based on instrumentation and conditions.

Analysis	Parameter	Expected Value/Observation
Formula	C₉H₉N₅S	-
Molecular Weight	-	219.27 g/mol
Mass Spec (ESI+)	[M+H]⁺	m/z = 220.06
¹H NMR (DMSO-d₆)	N-CH₃ (s)	~3.5 - 3.8 ppm
Pyridyl-H (d)	~7.5 - 7.8 ppm
Pyridyl-H (d)	~8.6 - 8.8 ppm
N-H (br s, Thione)	~13.5 - 14.0 ppm (exchangeable)
FT-IR (ATR, Solid)	N-H Stretch (Thione)	~3100 - 3300 cm⁻¹ (broad)
Aromatic C-H Stretch	~3000 - 3100 cm⁻¹
C=N Stretch	~1590 - 1610 cm⁻¹
N-C=S Stretch (Thione)	~1250 - 1270 cm⁻¹

Detailed Experimental Protocol: NMR Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of the rigorously dried compound directly into a clean, dry NMR tube.

• Solvent Addition: Add ~0.6 mL of a deuterated solvent (anhydrous DMSO-d₆ is recommended for its ability to dissolve the compound and shift the residual water peak away from key signals).

• Dissolution: Cap the tube and gently vortex or invert until the sample is fully dissolved. Mild heating in a warm water bath may be required.

• Analysis: Insert the tube into the NMR spinner and place it in the spectrometer. Allow the sample to equilibrate to the probe temperature for 5-10 minutes before shimming and data acquisition.

• (Optional) D₂O Exchange: After acquiring the initial spectrum, remove the tube, add one drop of D₂O, shake, and re-acquire the spectrum to identify exchangeable protons.

References

• 1. jocpr.com [jocpr.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Refinement of reaction conditions for the synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Technical Support Center: Synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Welcome to the technical support guide for the synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol. This document provides in-depth troubleshooting advice and answers to frequently asked questions to assist researchers in refining their reaction conditions and overcoming common experimental hurdles. Our guidance is grounded in established chemical principles and practical laboratory experience.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis. The typical synthetic route involves the initial formation of an N-acylthiosemicarbazide intermediate from isonicotinic acid hydrazide (isoniazid) and 4-methylisothiocyanate, followed by a base-catalyzed intramolecular cyclization and dehydration.

Q1: My reaction yield is significantly lower than expected. What are the common causes and how can I improve it?

A1: Low yield is a frequent issue stemming from several factors. Let's break down the potential causes and solutions:

• Incomplete Intermediate Formation: The initial reaction between isonicotinic acid hydrazide and 4-methylisothiocyanate to form the 1-isonicotinoyl-4-methylthiosemicarbazide intermediate may be slow or incomplete.

  • Solution: Ensure your starting materials are pure and dry. The reaction is typically run in a polar solvent like ethanol under reflux. Consider extending the reflux time and monitoring the disappearance of starting materials via Thin Layer Chromatography (TLC).

• Inefficient Cyclization: The base-catalyzed cyclization is a critical, yield-determining step.

  • Causality: The base (commonly aqueous NaOH or KOH) must be strong enough to deprotonate the nitrogen, initiating the nucleophilic attack on the carbonyl carbon, but not so harsh as to cause degradation of the product or starting materials.[1][2][3]

  • Solution: The concentration of the base is key. A 2N NaOH solution is often effective.[3] Refluxing for 2-4 hours is a standard starting point, but optimization may be required. Overly aggressive heating or prolonged reaction times can lead to decomposition.

• Loss During Product Isolation: The product is precipitated by acidifying the alkaline reaction mixture. Significant losses can occur here.

  • Solution: Cool the reaction mixture in an ice bath before and during acidification. Add the acid (e.g., concentrated HCl or acetic acid) dropwise with vigorous stirring to avoid localized pH extremes. Adjust to a pH of approximately 5-6 for optimal precipitation.[4] Check the filtrate by TLC to ensure no product remains in the solution.

• Side Reactions: The formation of byproducts, such as 1,3,4-thiadiazoles, can reduce the yield of the desired 1,2,4-triazole.[5]

  • Solution: Strictly maintain basic conditions for the cyclization step, as acidic conditions are known to favor the formation of the 1,3,4-thiadiazole isomer.[5]

Q2: I'm observing a significant impurity in my final product according to ¹H NMR and TLC analysis. How can I identify and eliminate it?

A2: The most probable impurity is the isomeric 2-amino-5-(4-pyridyl)-1,3,4-thiadiazole, formed through an alternative cyclization pathway.

• Identification:

  • ¹H NMR Spectroscopy: The N-H and S-H protons of the 1,2,4-triazole ring typically resonate at a very low field (around 13-14 ppm), whereas the amino group protons of a thiadiazole appear further upfield, often in the aromatic region.[4]

  • TLC: The two isomers will likely have different Rf values. Use a solvent system like toluene-ethyl formate-formic acid (5:4:1) for clear separation.[6]

• Elimination and Prevention:

  • Prevention: As mentioned, the key is the cyclization condition. Cyclization of the acylthiosemicarbazide intermediate in an alkaline medium (e.g., NaOH) strongly favors the formation of the 1,2,4-triazole derivative.[5][7] Conversely, acidic conditions (e.g., H₂SO₄) promote cyclization to the 1,3,4-thiadiazole.[5] Ensure your reaction medium remains basic throughout the heating process.

  • Purification: If the impurity has already formed, purification via recrystallization is the best approach. Ethanol is a commonly used and effective solvent for this class of compounds.[3][8] Dissolve the crude product in hot ethanol and allow it to cool slowly to obtain pure crystals of the desired product.

Q3: The cyclization reaction seems to be stalled; my acylthiosemicarbazide intermediate is not being consumed. What should I do?

A3: A stalled cyclization reaction points to issues with the reaction conditions or reagents.

• Insufficient Base: Ensure the correct molar equivalent and concentration of the base are used. The base acts as a catalyst to facilitate the ring closure. Without sufficient base, the reaction will not proceed efficiently.

• Low Temperature: The cyclization requires thermal energy to overcome the activation barrier. Ensure the reaction mixture is refluxing properly. For aqueous solutions, this should be around 100 °C.

• Water Content: The reaction is a dehydration. While it is run in an aqueous base, ensuring the preceding step's solvent (e.g., ethanol) is mostly removed can be beneficial before adding the aqueous base.

Frequently Asked Questions (FAQs)

Q4: What is the detailed reaction mechanism for the formation of the 1,2,4-triazole ring?

A4: The synthesis is a two-step process:

• Formation of 1-Isonicotinoyl-4-methylthiosemicarbazide: This is a standard nucleophilic addition-elimination reaction. The terminal nitrogen of 4-methylisothiocyanate is attacked by the primary amine nitrogen of isonicotinic acid hydrazide.

• Base-Catalyzed Cyclization: This is the key ring-forming step.

  • The base (OH⁻) deprotonates one of the amide nitrogens of the thiosemicarbazide backbone, making it a more potent nucleophile.

  • This anionic nitrogen then performs an intramolecular nucleophilic attack on the carbonyl carbon.

  • This forms a tetrahedral intermediate which subsequently eliminates a molecule of water (dehydration) to yield the stable aromatic 1,2,4-triazole ring. The process is also a thione-thiol tautomerization.

Below is a diagram illustrating the base-catalyzed cyclization pathway.

Caption: Base-catalyzed cyclization mechanism.

Q5: What are the critical safety precautions for this synthesis?

A5: Standard laboratory safety protocols should be followed. Pay special attention to:

• Isonicotinic acid hydrazide (Isoniazid): Handle with care as it is a pharmaceutical agent.

• 4-Methylisothiocyanate: Isothiocyanates are lachrymators and irritants. Always handle in a well-ventilated fume hood.

• Sodium Hydroxide/Potassium Hydroxide: These are corrosive bases. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Hydrochloric Acid: A corrosive acid. Handle with care in a fume hood.

• Refluxing: Ensure the reflux apparatus is set up correctly with proper water flow in the condenser to prevent the escape of solvent vapors.

Q6: Which analytical techniques are recommended for characterizing the final product?

A6: A combination of techniques is essential for unambiguous structure confirmation:

Technique	Expected Observations for 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol
Melting Point	A sharp melting point indicates high purity.
¹H NMR	- Signals for the pyridyl protons (two doublets).- A singlet for the N-CH₃ protons.- A broad singlet at low field (>13 ppm) for the SH proton.[7]
¹³C NMR	Signals corresponding to all unique carbons in the pyridyl and triazole rings, as well as the methyl carbon.
FT-IR (KBr)	- N-H stretching bands (can be broad).- S-H stretching (often weak, around 2550-2650 cm⁻¹).[7]- C=N stretching (around 1600-1630 cm⁻¹).[7]- Aromatic C-H and C=C stretching bands.
Mass Spectrometry	The molecular ion peak (M⁺) corresponding to the calculated molecular weight (C₈H₈N₄S ≈ 192.24 g/mol ).

Standard Laboratory Protocol

This protocol provides a baseline for the synthesis. Optimization of time, temperature, and concentrations may be necessary.

Step 1: Synthesis of 1-Isonicotinoyl-4-methylthiosemicarbazide

• In a 250 mL round-bottom flask, dissolve isonicotinic acid hydrazide (0.1 mol) in 100 mL of absolute ethanol.

• Add 4-methylisothiocyanate (0.1 mol) to the solution.

• Equip the flask with a reflux condenser and heat the mixture at reflux for 4-6 hours.

• Monitor the reaction using TLC.

• After completion, cool the mixture to room temperature. The solid intermediate will precipitate.

• Filter the precipitate, wash with cold ethanol, and dry under vacuum.

Step 2: Cyclization to 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

• Suspend the dried intermediate (0.08 mol) in 150 mL of 8% aqueous sodium hydroxide solution in a round-bottom flask.[3][7]

• Reflux the mixture for 3-5 hours. The solution should become clear.

• Cool the reaction mixture in an ice bath.

• Carefully acidify the cold solution to pH 5-6 with concentrated hydrochloric acid or glacial acetic acid. A white or off-white solid will precipitate.

• Allow the suspension to stir in the ice bath for another 30 minutes to ensure complete precipitation.

• Filter the solid product, wash thoroughly with cold water to remove salts, and dry.

• Recrystallize the crude product from ethanol to obtain pure 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol.

References

• 1. researchgate.net [researchgate.net]
• 2. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. ptfarm.pl [ptfarm.pl]
• 6. Synthesis, spectral characterization, and pharmacological screening of some 4-[{1-(aryl)methylidene}-amino]-3-(4-pyridyl)-5-mercapto-4H-1,2,4-triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]

Technical Support Center: High-Purity Isolation of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

This guide serves as a dedicated technical resource for researchers, medicinal chemists, and drug development professionals engaged in the synthesis and purification of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol. The unique structural characteristics of this molecule—namely its high polarity imparted by the pyridine and triazole rings, and the coordinating thiol group—present specific challenges in achieving high-purity isolation.[1][2] This document provides a structured approach to troubleshooting common issues and offers validated protocols to streamline method development.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial challenges encountered during the purification of the title compound.

Q1: My crude product precipitates as a sticky oil or an amorphous solid, not the expected crystalline material. What is the primary cause?

A: This phenomenon, known as "oiling out," is a frequent issue when purifying polar heterocyclic compounds and is typically caused by the presence of impurities that depress the melting point of the mixture.[3][4] Another cause can be the choice of a recrystallization solvent in which the compound is excessively soluble, leading to supersaturation and non-crystalline precipitation.

• Causality: Impurities disrupt the crystal lattice formation required for a sharp, crystalline solid. The high polarity of your target molecule also means it may retain residual high-boiling solvents (like DMF or DMSO) or salts from the workup, further hindering crystallization.

Q2: My compound streaks severely on standard silica gel TLC plates, making it impossible to assess purity or develop a column chromatography method. How can I resolve this?

A: Streaking on silica gel is a classic indicator of a highly polar or basic compound interacting too strongly with the acidic silica stationary phase.[5] The pyridine and triazole nitrogen atoms in your molecule are likely protonated by the acidic silanol groups, causing this issue.

• Solution: To obtain sharp, reliable spots, modify your mobile phase. Adding a small percentage of a basic modifier, such as triethylamine (0.5-1% v/v) or ammonia (in the form of a methanol-ammonia solution), to your eluent system (e.g., Dichloromethane/Methanol) will neutralize the acidic sites on the silica, leading to improved peak shape.[4]

Q3: After purification, the 1H-NMR spectrum of my compound shows very broad signals, and the characteristic S-H proton peak is missing. What could be wrong?

A: This is a strong indication of contamination with paramagnetic species, most commonly residual metal ions from the synthesis.[6] If any copper-based reagents were used, for instance, even trace amounts can cause significant broadening of NMR signals, sometimes to the point where they disappear into the baseline.[6] The thiol and nitrogen-rich triazole ring can effectively chelate these metal ions, making them difficult to remove.

• Troubleshooting: Before re-purifying the entire batch, take a small aliquot, dissolve it in an appropriate solvent, and wash it with an aqueous solution of a chelating agent like EDTA. Re-isolate the compound and re-run the NMR. If the peaks sharpen, metal contamination is the confirmed cause.

Q4: What is the most effective general purification strategy for this compound to achieve >98% purity?

A: A two-stage approach is typically most effective. Start with a bulk purification via recrystallization to remove major impurities and improve the crystallinity of the material.[7] This is often sufficient to achieve >95% purity. For achieving higher purity levels (>98-99.5%) suitable for analytical standards or biological screening, a secondary purification using a chromatography method optimized for polar compounds, such as preparative Reverse-Phase HPLC (RP-HPLC) or Hydrophilic Interaction Liquid Chromatography (HILIC) , is recommended.[8][9]

Section 2: In-Depth Troubleshooting Guide

This guide provides systematic solutions to more complex purification challenges.

Problem: Poor Recovery or Failure to Crystallize During Recrystallization

• Symptom: After dissolving the crude product in a hot solvent and allowing it to cool, no solid forms, or only a minimal amount precipitates.

• Causality: This points to either the selection of an inappropriate solvent or the use of an excessive volume of solvent, keeping the compound in the mother liquor even at low temperatures.[3]

• Systematic Solution:

  • Verify Solvent Choice: The ideal recrystallization solvent should dissolve the compound poorly at room temperature but completely at its boiling point.[7] Test microscale solubility in a panel of solvents (See Table 1).

  • Reduce Solvent Volume: If you suspect too much solvent was used, gently heat the solution to evaporate a portion of the solvent and re-cool.[3]

  • Induce Crystallization: If the solution appears supersaturated, try scratching the inside of the flask with a glass rod at the meniscus or adding a "seed crystal" of previously purified material.[3]

  • Utilize a Co-Solvent System: If a single solvent is not effective, a binary solvent system is often the solution. Dissolve the compound in a minimal amount of a "good" solvent (in which it is highly soluble), and then slowly add a "poor" solvent (in which it is insoluble) dropwise at an elevated temperature until the solution becomes faintly turbid. Add a drop or two of the "good" solvent to clarify and then allow it to cool slowly.[7]

Solvent	Polarity Index	Boiling Point (°C)	Typical Use for Triazole-Thiols
Water	10.2	100	Often used as the "poor" solvent in a co-solvent system.
Ethanol	4.3	78	Good "good" solvent; often used in combination with water.[10]
Methanol	5.1	65	A more polar alcohol, can be effective but may have high solubility.
Isopropanol	3.9	82	Less polar than ethanol, may yield better recovery.
Acetonitrile	5.8	82	Can be an effective recrystallization solvent for moderately polar compounds.
Ethyl Acetate	4.4	77	Generally a poor solvent for this polar compound; useful as an anti-solvent.

Table 1: Properties of common solvents for recrystallization screening.

Problem: Product is Immobile or Shows Poor Separation in Silica Gel Chromatography

• Symptom: The target compound remains at the baseline (Rf = 0) even with relatively polar mobile phases like 100% Ethyl Acetate.

• Causality: The polarity of the compound is too high for effective elution from the highly polar silica stationary phase with moderately polar solvents.[11]

• Systematic Solution:

  • Increase Eluent Polarity: Develop a gradient using a highly polar solvent. A common starting point for polar heterocycles is a gradient of methanol in dichloromethane (DCM) or chloroform (CHCl3). Start with 1-2% methanol and gradually increase the concentration.

  • Add a Modifier: As mentioned in the FAQs, add 0.5-1% triethylamine or ammonia/methanol to the mobile phase to improve peak shape and mitigate strong acidic interactions.[4]

  • Switch Stationary Phase: If the compound is still immobile or separation from polar impurities is poor, normal-phase silica is not the right tool. The molecular interactions are too strong for differential partitioning.[5] You must switch to an alternative chromatographic technique.

  • Alternative Technique - RP-HPLC: In Reverse-Phase (RP) chromatography, the stationary phase (e.g., C18) is nonpolar. Your highly polar compound will have weak interactions and elute early. This is often an excellent way to separate it from less polar impurities.[12][13]

  • Alternative Technique - HILIC: HILIC is specifically designed for this scenario. It uses a polar stationary phase (like silica or a diol-bonded phase) but with a high-organic, low-aqueous mobile phase (e.g., 95:5 Acetonitrile:Water). This creates a water-rich layer on the stationary phase into which your polar analyte can partition, allowing for excellent separation.[8][9]

Section 3: Recommended Purification Protocols

Protocol 1: Bulk Purification by Recrystallization

This protocol is designed for the initial purification of multi-gram quantities of crude product.

• Solvent Selection: Based on microscale testing, select an appropriate solvent or co-solvent system. An Ethanol/Water mixture is often a successful starting point.[10]

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add the minimum amount of hot ethanol required to fully dissolve the solid at a gentle reflux.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat to reflux for 5-10 minutes. Caution: Adding charcoal to a boiling solution can cause violent bumping.[3]

• Hot Filtration (if charcoal was used): Pre-heat a funnel with fluted filter paper. Filter the hot solution quickly to remove the charcoal or any insoluble impurities.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Do not disturb the flask during this period to encourage the formation of large, pure crystals.[3]

• Yield Maximization: Once the flask has reached room temperature, place it in an ice bath for 30-60 minutes to maximize the precipitation of the product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any residual mother liquor.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Protocol 2: High-Purity Isolation by Preparative RP-HPLC

This protocol is intended for obtaining small quantities (<1 g) of highly pure material (>99%).

• Column: C18-bonded silica, preparative scale (e.g., 20 mm x 250 mm).

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid or Acetic Acid in Water.

  • Solvent B: Acetonitrile or Methanol.

  • Rationale: The acidic modifier improves peak shape by ensuring consistent protonation of the basic nitrogens in the molecule.

• Sample Preparation: Dissolve the partially purified compound in a small amount of the initial mobile phase composition or DMSO. Filter through a 0.45 µm syringe filter before injection.

• Method Development: On an analytical scale HPLC, determine the optimal gradient. A typical starting gradient would be 5% B to 95% B over 20-30 minutes. The target compound, being highly polar, is expected to elute at a low percentage of the organic solvent (B).

• Preparative Run: Scale the optimized method to the preparative column. Inject the sample and collect fractions based on the UV detector signal.

• Fraction Analysis: Analyze the collected fractions by analytical HPLC or TLC to identify the pure fractions.

• Product Isolation: Combine the pure fractions. Remove the organic solvent (acetonitrile/methanol) using a rotary evaporator. The remaining aqueous solution can be frozen and lyophilized (freeze-dried) to yield the final product as a fluffy solid, free of organic solvents.

Section 4: Visual Workflows and Diagrams

Purification Strategy Decision Tree

This diagram outlines the logical flow for selecting an appropriate purification method.

Caption: Decision tree for selecting a purification strategy.

Troubleshooting a Failed Recrystallization

This diagram illustrates the steps to take when a recrystallization attempt fails.

Caption: Workflow for troubleshooting failed recrystallization.

References

• BenchChem. (n.d.). Stability of 4,5-diethyl-4H-1,2,4-triazole-3-thiol under acidic conditions.
• BenchChem. (n.d.). Assessing the Purity of Synthesized 5-methyl-1,2,4-triazole-3,4-diamine: A Comparative Guide to Analytical Methods.
• BenchChem. (n.d.). Troubleshooting guide for the synthesis of heterocyclic compounds.

• Kovtunenko, V. O., et al. (2021). Unusual Effect of Impurities on the Spectral Characterization of 1,2,3-Triazoles Synthesized by the Cu-Catalyzed Azide–Alkyne Click Reaction. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2025). How to Purify an organic compound via recrystallization or reprecipitation?. Retrieved from [Link]

• Matysiak, J., et al. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. National Institutes of Health. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Yüksek, H., et al. (2018). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. National Institutes of Health. Available at: [Link]

• PubMed. (n.d.). Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. Retrieved from [Link]

• Kumar, A., et al. (2014). Synthesis, spectral characterization, and pharmacological screening of some 4-[{1-(aryl)methylidene}-amino]-3-(4-pyridyl)-5-mercapto-4H-1,2,4-triazole derivatives. National Institutes of Health. Available at: [Link]

• Frontiers. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Retrieved from [Link]

• ScienceOpen. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Retrieved from [Link]

• ResearchGate. (n.d.). The synthesis of 4H-4-amino-5-(4-pyridyl)-3-mercapto-1,2,4-triazole (3). Retrieved from [Link]

• EURL-Pesticides. (n.d.). Determination of Triazole Derivative Metabolites (TDMs) in Fruit and Vegetables using the QuPPe Method. Retrieved from [Link]

• Semantic Scholar. (n.d.). Hydrazone-Tethered 5-(Pyridin-4-yl)-4H-1,2,4-triazole-3-thiol Hybrids: Synthesis, Characterisation, in silico ADME Studies, and in vitro Antimycobacterial Evaluation and Cytotoxicity. Retrieved from [Link]

• Pharmacia. (2023). Separation and analysis of triazole antifungal in biological matrices by liquid chromatography: a review. Retrieved from [Link]

• National Institutes of Health. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Retrieved from [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Retrieved from [Link]

• MDPI. (2018). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Retrieved from [Link]

• ResearchGate. (2018). For highly polar compound, how to do the purification?. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Purification of Substituted 1,2,4-Triazoles.

• ResearchGate. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Retrieved from [Link]

• IJRPC. (n.d.). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. Retrieved from [Link]

Sources

• 1. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. Purification [chem.rochester.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. biotage.com [biotage.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Separation and analysis of triazole antifungal in biological matrices by liquid chromatography: a review [pharmacia.pensoft.net]

Reference Data & Comparative Studies

Comparative analysis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol with other corrosion inhibitors

In the persistent battle against material degradation, the strategic deployment of corrosion inhibitors is paramount. This guide provides a comprehensive comparative analysis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, a promising candidate in the family of heterocyclic nitrogen compounds, against other established corrosion inhibitors. This document is intended for researchers, scientists, and professionals in materials science and drug development, offering an in-depth look at its performance, mechanism, and comparative efficacy, supported by experimental data.

Introduction to Corrosion Inhibition and the Role of Triazoles

Corrosion, an electrochemical process, leads to the gradual destruction of materials, typically metals, by chemical and/or electrochemical reactions with their environment. The economic and safety implications of corrosion are significant, prompting extensive research into protective measures. Organic corrosion inhibitors are a cornerstone of these protective strategies, functioning by adsorbing onto the metal surface to form a protective film.[1] This film acts as a barrier, impeding the corrosive process.[1]

Triazole derivatives have emerged as a particularly effective class of corrosion inhibitors. Their efficacy is largely attributed to the presence of multiple nitrogen atoms and, often, a sulfur atom within their heterocyclic structure, along with π-electrons.[2][3] These features facilitate strong adsorption onto metal surfaces through both physical (electrostatic) and chemical (coordination bond formation) interactions.[2][4] The molecular structure of these compounds allows them to act as mixed-type inhibitors, meaning they can suppress both the anodic (metal dissolution) and cathodic (e.g., hydrogen evolution) reactions of the corrosion process.[4][5]

Featured Inhibitor: 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (MPTT) is a heterocyclic compound featuring a triazole ring, a methyl group, a pyridyl group, and a thiol group. This specific combination of functional groups suggests a high potential for corrosion inhibition. The pyridyl group provides an additional nitrogen atom and a π-electron system, enhancing its adsorption capabilities. The thiol group (-SH) is known for its strong affinity for metal surfaces, further strengthening the inhibitor's bond with the substrate.[6]

Mechanism of Action

The corrosion inhibition by MPTT is achieved through its adsorption on the metal surface, forming a protective barrier. The proposed mechanism involves the following key interactions:

• Physisorption: In acidic solutions, the MPTT molecule can be protonated, leading to a positive charge. This allows for electrostatic interaction with the negatively charged metal surface (due to the adsorption of anions from the acidic medium).

• Chemisorption: The lone pair electrons on the nitrogen and sulfur atoms, as well as the π-electrons of the triazole and pyridine rings, can be shared with the vacant d-orbitals of the metal atoms, forming coordinate covalent bonds. This results in a more stable and robust protective film.[2][3]

This dual-mode adsorption leads to a mixed-type inhibition, effectively reducing the overall corrosion rate.

Comparative Performance Analysis

To contextualize the performance of MPTT, it is compared with other notable triazole-based inhibitors. The following table summarizes key performance data extracted from various studies. It is important to note that direct comparison can be challenging due to variations in experimental conditions such as the corrosive medium, temperature, and inhibitor concentration.

Inhibitor	Metal	Corrosive Medium	Max. Inhibition Efficiency (%)	Optimal Concentration	Temperature (K)	Reference
4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (MPTT) Analog	Mild Steel	1 M HCl	96.1	0.5 mM	303	[7][8]
4-amino-5-methyl-4H-1,2,4-triazole-3-thiol (AMTT)	Copper	3.5% NaCl	>94	0.5 mmol L⁻¹	Not Specified	[9]
5-(Phenyl)-4H-1,2,4-triazole-3-thiol (PTT)	Mild Steel	0.5M H₂SO₄	91.6	0.5 mM	Not Specified
Ethyl 2-(4-phenyl-1H-1,2,3-triazol-1-yl) acetate [Tria-CO₂Et]	Mild Steel	1.0 M HCl	95.3	1.0 x 10⁻³ M	Not Specified	[4]
2-(4-phenyl-1H-1,2,3-triazol-1-yl) acetohydrazide [Tria-CONHNH₂]	Mild Steel	1.0 M HCl	95.0	1.0 x 10⁻³ M	Not Specified	[4]
4-(4-methoxybenzylidene)amino-5-pyridin-3-yl-3-thio-1,2,4-triazole (MAPTT)	Mild Steel	1 M HCl	92.7	0.5 mM	303	[10][11]

Note: The MPTT analog listed is 4-(4-methoxybenzylideneamino)-5-(4-pyridinyl)-2,4-dihydro-1,2,4-triazole-3-thione, which has a similar core structure.

From the data, it is evident that triazole derivatives consistently exhibit high inhibition efficiencies, often exceeding 90%, at relatively low concentrations.[4][7][8][9][11] The performance of the MPTT analog is comparable to, and in some cases superior to, other triazole-based inhibitors, highlighting its potential as a highly effective corrosion inhibitor.[7][8]

Experimental Methodologies for Inhibitor Evaluation

The assessment of corrosion inhibitor performance relies on a suite of well-established electrochemical and gravimetric techniques.

Weight Loss Method

This is a fundamental and straightforward method to determine the corrosion rate.

Protocol:

• Specimen Preparation: Mild steel coupons are abraded with silicon carbide papers of increasing grit, washed with distilled water and acetone, dried, and weighed.

• Immersion: The prepared coupons are immersed in the corrosive solution (e.g., 1 M HCl) with and without various concentrations of the inhibitor for a specified period (e.g., 24 hours) at a constant temperature.

• Post-Immersion: After the immersion period, the coupons are removed, cleaned to remove corrosion products, dried, and re-weighed.

• Calculation: The weight loss is used to calculate the corrosion rate (CR) and the inhibition efficiency (IE%).

Caption: Workflow for the weight loss method.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique that provides information about the kinetics of the electrochemical processes at the metal/solution interface.

Protocol:

• Cell Setup: A three-electrode cell is used, consisting of a working electrode (the metal specimen), a reference electrode (e.g., Saturated Calomel Electrode), and a counter electrode (e.g., platinum wire).

• Equilibration: The working electrode is immersed in the test solution for a period to allow the open-circuit potential (OCP) to stabilize.

• Measurement: A small amplitude AC signal is applied to the electrode over a range of frequencies. The impedance of the system is measured.

• Analysis: The data is typically represented as Nyquist and Bode plots. An equivalent electrical circuit is used to model the interface and extract parameters like charge transfer resistance (Rct) and double-layer capacitance (Cdl). A higher Rct value in the presence of the inhibitor indicates better corrosion protection.

Potentiodynamic Polarization (PDP)

This technique provides information about the kinetics of both the anodic and cathodic reactions.

Protocol:

• Cell Setup and Equilibration: Same as for EIS.

• Polarization: The potential of the working electrode is scanned from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate.

• Data Acquisition: The resulting current is measured as a function of the applied potential.

• Analysis: The data is plotted as a Tafel plot (log(current density) vs. potential). Corrosion potential (Ecorr) and corrosion current density (icorr) are determined by extrapolating the linear portions of the anodic and cathodic curves. A lower icorr value in the presence of the inhibitor signifies a lower corrosion rate.

Caption: Workflow for electrochemical measurements.

Adsorption Isotherm and Thermodynamic Considerations

The interaction between the inhibitor molecules and the metal surface can be described by adsorption isotherms. The Langmuir adsorption isotherm is frequently used to model the adsorption of triazole derivatives.[4][10] This model assumes monolayer adsorption on a homogeneous surface. The fit of experimental data to this isotherm provides insights into the adsorption mechanism.

Thermodynamic parameters such as the free energy of adsorption (ΔG°ads) can be calculated from the adsorption isotherm. The value of ΔG°ads indicates the spontaneity and the nature of the adsorption process. Generally, values around -20 kJ/mol or less positive are indicative of physisorption, while values around -40 kJ/mol or more negative suggest chemisorption.[12] For many triazole inhibitors, the adsorption process is found to be a combination of both physisorption and chemisorption.[4][10]

Conclusion

4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol and its analogs have demonstrated exceptional performance as corrosion inhibitors, particularly for mild steel in acidic environments.[7][8] Their effectiveness stems from their molecular structure, which facilitates strong adsorption onto the metal surface through a combination of physical and chemical interactions. This leads to the formation of a stable protective film that impedes both anodic and cathodic corrosion reactions. When compared to other triazole-based inhibitors, MPTT and its derivatives show comparable or superior inhibition efficiencies.[4][7][8][9][11] The comprehensive evaluation using standard electrochemical and weight loss techniques, supported by theoretical studies, solidifies the potential of this class of compounds for industrial applications where corrosion protection is critical. Further research could focus on optimizing their formulations and evaluating their performance in a wider range of corrosive environments.

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• An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces - MDPI.
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• (PDF) Corrosion inhibition performance of 4-(4-methoxybenzylideneamino)-5-(4-pyridinyl)-2,4-dihydro-1,2,4-triazole-3-thione (MPDTT) for mild steel in acidic media: Experimental and theoretical insights - ResearchGate. (2025-06-28).
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• 4-METHYL-5-PYRIDIN-4-YL-4H-[2][4][13]TRIAZOLE-3-THIOL | 3652-32-2 - ChemicalBook. (2025-07-04). Retrieved from

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• 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies - PMC - NIH. (2025-07-10).
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A Comparative Analysis of the Biological Activity of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol and Its Analogs

In the landscape of medicinal chemistry, the 1,2,4-triazole nucleus stands as a privileged scaffold, forming the core of numerous therapeutic agents with a wide array of biological activities.[1][2] This guide provides a detailed comparative analysis of the biological activity of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol and its structurally related analogs. We will delve into the nuances of how subtle molecular modifications to this parent structure can significantly influence its therapeutic potential, with a focus on antimicrobial, antifungal, and anticancer activities. This document is intended for researchers, scientists, and drug development professionals, offering objective comparisons supported by available experimental data to inform future research and development efforts.

Introduction to the Core Scaffold: 4,5-Disubstituted-4H-1,2,4-triazole-3-thiol

The 4,5-disubstituted-4H-1,2,4-triazole-3-thiol core is a versatile pharmacophore. The presence of the thiol group allows for facile derivatization, particularly at the sulfur atom, leading to a diverse library of analogs. The tautomeric nature of the triazole ring, existing in both thione and thiol forms, plays a crucial role in its interaction with biological targets.[3] The pyridine ring at the 5-position is a key feature, often contributing to the molecule's ability to form hydrogen bonds and engage in pi-stacking interactions with biological macromolecules. The substituent at the N-4 position, in our case a methyl group for the parent compound, is critical in modulating the compound's lipophilicity and steric profile, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its target-binding affinity.

Comparative Biological Activities

This section will compare the biological activities of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol and its analogs based on available scientific literature.

Antimicrobial Activity

The search for novel antimicrobial agents is a global priority due to the rise of drug-resistant pathogens. The 1,2,4-triazole scaffold has been extensively investigated for its antibacterial and antifungal properties.

A study on S-substituted derivatives of a closely related bis-1,2,4-triazole-3-thiol structure provides valuable insights into the antimicrobial potential of modifications at the thiol group. While not a direct comparison to our parent compound, the study highlights the importance of the S-substituent. For instance, an isopropyl acetate substituent on the sulfur atom of a bis-triazole derivative demonstrated strong suppression of several bacterial strains with a Minimum Bactericidal Concentration (MBC) of 15.6 µg/mL against five test strains.[4] Another derivative with a pentylthio group showed moderate inhibition against Salmonella pullorum, Escherichia coli, and Salmonella enteritidis with an MBC of 31.25 µg/mL.[4]

Another study on 4-amino-5-(pyridin-4-yl)-4H-[3][4][5]triazole-3-thiols, where the N-4 methyl group is replaced by an amino group, revealed that Schiff base derivatives of this analog exhibit significant antimicrobial activity. For instance, a derivative with a p-chlorobenzylideneamino substituent at the 4-amino position showed good activity against both Gram-positive and Gram-negative bacteria.[6] A derivative with a p-hydroxybenzylideneamino group was particularly effective against Gram-positive bacteria.[6] This suggests that modifications at the N-4 position can profoundly impact the antimicrobial spectrum.

Table 1: Comparative Antimicrobial Activity of 1,2,4-Triazole Analogs

Compound/Analog	Modification	Test Organism(s)	Activity (MIC/MBC in µg/mL)	Reference
Isopropyl 2-((4-methyl-5-(((3-(pyridin-4-yl)-1H-1,2,4-triazole-5-yl)thio)methyl)-4H-1,2,4-triazole-3-yl)thio)acetate	S-substitution on a bis-triazole	Enterococcus faecalis, Salmonella pullorum, Salmonella typhimurium, S. Enteritidis, Klebsiella pneumoniae	15.6 (MBC)	[4]
4-(5-(((4-methyl-5-(pentylthio)-4H-1,2,4-triazole-3-yl)methyl)thio)-1H-1,2,4-triazole-3-yl)pyridine	S-substitution on a bis-triazole	Salmonella pullorum, Escherichia coli O2, Salmonella enteritidis	31.25 (MBC)	[4]
4-(4-Chlorobenzylideneamino)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol	N-4 amino and Schiff base	Gram-positive and Gram-negative bacteria	Good activity	[6]
4-(4-Hydroxybenzylideneamino)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol	N-4 amino and Schiff base	S. aureus, B. subtilis	16, 20 (MIC)	[6]

Antifungal Activity

The 1,2,4-triazole core is famously present in several clinically used antifungal drugs like fluconazole and itraconazole. Research continues to explore new triazole derivatives for improved efficacy and a broader spectrum of activity.

In a study of 4-(4-substituted benzylideneamino)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiols, the compound with a p-bromobenzylideneamino substituent displayed notable antifungal activity against Candida albicans and Aspergillus niger, with MIC values of 24 µg/mL and 32 µg/mL, respectively.[6] This highlights that, similar to antibacterial activity, the nature of the substituent on the N-4 amino group plays a critical role in determining antifungal potency.

Furthermore, the synthesis of novel triazole derivatives containing a γ-lactam ring has shown promising antifungal activity against various pathogenic fungi.[7] This suggests that fusing other heterocyclic rings to the triazole scaffold can be a fruitful strategy for developing new antifungal agents.

Table 2: Comparative Antifungal Activity of 1,2,4-Triazole Analogs

Compound/Analog	Modification	Test Organism(s)	Activity (MIC in µg/mL)	Reference
4-(4-Bromobenzylideneamino)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol	N-4 amino and Schiff base	C. albicans, A. niger	24, 32	[6]

Anticancer Activity

The development of novel anticancer agents with improved selectivity and reduced side effects is a major focus of cancer research. The 1,2,4-triazole scaffold has emerged as a promising template for the design of new anticancer drugs.

A study on triazolo[3,4-b][2][3][5]thiadiazole pyridine derivatives, which can be considered as cyclized S-substituted analogs of our parent compound, demonstrated significant anticancer activity. These compounds were evaluated against the murine melanoma (B16F10) cell line. The results showed that the anticancer activity was highly dependent on the substituent on the phenyl ring of the thiadiazole moiety. A derivative with a 4-bromobenzylthio substituent (TP6) exhibited the highest activity with an IC50 value of 41.12 µM.[5] In contrast, a derivative with a 3,4,5-trimethoxybenzyl group (TP5) had a much higher IC50 of 61.11 µM, indicating lower potency.[5] This structure-activity relationship underscores the importance of the electronic and steric properties of the substituents.

Another study on 1,2,4-triazole-3-thiol derivatives bearing a hydrazone moiety showed that these compounds possess cytotoxicity against various cancer cell lines, including melanoma, triple-negative breast cancer, and pancreatic carcinoma.[8] This indicates that derivatization at the thiol group with hydrazone linkages is a viable strategy for generating potent anticancer agents.

Table 3: Comparative Anticancer Activity of 1,2,4-Triazole Analogs

Compound/Analog	Modification	Cancer Cell Line	Activity (IC50 in µM)	Reference
3-(5-(4-bromobenzylthio)-4H-1,2,4-triazol-3-yl)pyridine (TP6)	S-substitution and cyclization	B16F10 (murine melanoma)	41.12	[5]
3-(5-(2,4-dichlorobenzylthio)-4H-1,2,4-triazol-3-yl)pyridine (TP4)	S-substitution and cyclization	B16F10 (murine melanoma)	50.25	[5]
3-(5-(3,4,5-trimethoxybenzylthio)-4H-1,2,4-triazol-3-yl)pyridine (TP5)	S-substitution and cyclization	B16F10 (murine melanoma)	61.11	[5]

Structure-Activity Relationship (SAR) Insights

• Substitution at the N-4 Position: The nature of the substituent at the N-4 position of the triazole ring is a critical determinant of biological activity. Replacing the methyl group with a substituted amino group, particularly one forming a Schiff base, can enhance both antimicrobial and antifungal activities. The electronic properties of the substituent on the benzylidene ring of the Schiff base play a significant role, with electron-withdrawing groups like halogens and electron-donating groups like hydroxyl showing promising results in different contexts.

• Derivatization at the Thiol Group (S-substitution): The thiol group is a key handle for structural modification. S-alkylation and S-acylation can lead to compounds with potent and varied biological activities. For antimicrobial activity, the size and nature of the S-substituent influence the spectrum of activity. In the context of anticancer activity, S-substitution followed by cyclization to form fused heterocyclic systems like triazolo-thiadiazoles has proven to be an effective strategy. The substituents on the appended ring system are crucial for modulating the anticancer potency.

The following diagram illustrates the key modification points on the 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol scaffold and their influence on biological activity.

Caption: Key modification sites on the core scaffold and their impact on biological activities.

Experimental Protocols

To ensure the reproducibility and validity of the findings discussed, this section provides detailed, step-by-step methodologies for key bioassays.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound against bacterial and fungal strains.

Workflow Diagram:

Caption: Workflow for the broth microdilution antimicrobial susceptibility test.

Step-by-Step Protocol:

• Preparation of Test Compounds:

  • Dissolve the test compounds in a suitable solvent (e.g., DMSO) to prepare a stock solution of known concentration.

  • Perform serial two-fold dilutions of the stock solution in a sterile 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). The final volume in each well should be 100 µL.

• Preparation of Inoculum:

  • Culture the microbial strains overnight on an appropriate agar medium.

  • Prepare a suspension of the microorganism in sterile saline or broth and adjust the turbidity to match the 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL for bacteria).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Inoculation:

  • Add 100 µL of the standardized inoculum to each well of the microtiter plate containing the serially diluted compounds.

  • Include a positive control (inoculum without compound) and a negative control (broth without inoculum) in each plate.

• Incubation:

  • Seal the microtiter plates and incubate at 37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• Determination of MIC:

  • After incubation, visually inspect the plates for microbial growth (turbidity).

  • The MIC is defined as the lowest concentration of the compound at which no visible growth is observed.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Workflow Diagram:

Caption: Workflow for the MTT assay to determine anticancer activity.

Step-by-Step Protocol:

• Cell Seeding:

  • Culture the desired cancer cell line in a suitable medium.

  • Trypsinize the cells, count them, and seed them into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow the cells to attach.

• Cell Treatment:

  • Prepare serial dilutions of the test compounds in the cell culture medium.

  • After 24 hours of cell seeding, remove the old medium and add 100 µL of the medium containing the test compounds at various concentrations to the respective wells.

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds) and a blank (medium only).

  • Incubate the plate for another 48-72 hours.

• MTT Assay:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization and Absorbance Reading:

  • Carefully remove the medium containing MTT from each well.

  • Add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Conclusion

The 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol scaffold represents a promising starting point for the development of novel therapeutic agents. The available data on its analogs demonstrate that strategic modifications at the N-4 and S-3 positions can lead to significant enhancements in antimicrobial, antifungal, and anticancer activities. The structure-activity relationships highlighted in this guide provide a rational basis for the design of future analogs with improved potency and selectivity. The detailed experimental protocols provided herein offer a standardized approach for the biological evaluation of these new chemical entities. Further research focusing on a systematic exploration of the chemical space around this core structure is warranted to unlock its full therapeutic potential.

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A Senior Application Scientist's Guide to Electrochemical Methods for Comparing the Performance of Triazole-Based Corrosion Inhibitors

For researchers, scientists, and professionals in materials science and chemical engineering, selecting the optimal corrosion inhibitor is a critical decision impacting the longevity and reliability of metallic components. Triazole derivatives have emerged as a highly effective class of organic corrosion inhibitors, prized for their environmental friendliness and robust performance in aggressive media.[1][2] This guide provides an in-depth, objective comparison of triazole-based corrosion inhibitors, grounded in established electrochemical methodologies. We will move beyond mere procedural lists to explore the causality behind experimental choices, ensuring a self-validating and authoritative approach to inhibitor evaluation.

The Imperative of Corrosion and the Role of Triazole Inhibitors

Corrosion, the electrochemical degradation of a material due to its reaction with its environment, poses a significant global challenge across numerous industries.[3] To mitigate this, corrosion inhibitors are introduced to the environment in small concentrations to reduce the corrosion rate. Organic inhibitors, particularly those containing heteroatoms like nitrogen, sulfur, and oxygen, and π-electrons in their structure, are highly effective.[2][4]

Triazole derivatives, a class of nitrogen-containing heterocyclic compounds, are particularly noteworthy.[4][5] Their efficacy stems from their ability to adsorb onto the metal surface, forming a protective film that acts as a barrier to corrosive species.[1][6] This adsorption is facilitated by the lone pair electrons on the nitrogen atoms and the π-electrons of the triazole ring, which interact with the vacant d-orbitals of the metal.[4][6]

Mechanism of Triazole Inhibition

The protective action of triazole inhibitors is a multifaceted process involving:

• Adsorption: Triazole molecules displace water molecules from the metal surface and adsorb via physisorption (electrostatic interactions) and/or chemisorption (covalent bonding).[6]

• Film Formation: The adsorbed molecules form a thin, protective, and often hydrophobic film that isolates the metal from the corrosive environment.[1][6]

• Mixed Inhibition: Many triazole derivatives act as mixed-type inhibitors, meaning they suppress both the anodic (metal dissolution) and cathodic (e.g., hydrogen evolution) reactions of the corrosion process.[7][8]

The following diagram illustrates the general mechanism of triazole-based corrosion inhibition.

Caption: General mechanism of triazole-based corrosion inhibition.

Core Electrochemical Techniques for Inhibitor Evaluation

Electrochemical methods offer rapid and highly sensitive means to assess corrosion rates and inhibitor performance.[9][10] These techniques are governed by standards such as those from ASTM International, ensuring reproducibility and comparability of data.[11][12][13] The three primary techniques employed for this purpose are Potentiodynamic Polarization (PDP), Electrochemical Impedance Spectroscopy (EIS), and Linear Polarization Resistance (LPR).

Potentiodynamic Polarization (PDP)

PDP is a powerful technique that provides insights into both the anodic and cathodic kinetics of a corrosion process. By scanning the potential of the working electrode and measuring the resulting current, a polarization curve (Tafel plot) is generated.[14][15]

Why PDP? This method allows for the determination of key corrosion parameters, including:

• Corrosion Potential (Ecorr): The potential at which the rates of the anodic and cathodic reactions are equal.

• Corrosion Current Density (icorr): A direct measure of the corrosion rate.

• Tafel Slopes (βa and βc): Provide information about the kinetics of the anodic and cathodic reactions.

From these parameters, the inhibition efficiency (%IE) can be calculated:

%IE = [(i°corr - icorr) / i°corr] * 100

where i°corr and icorr are the corrosion current densities in the absence and presence of the inhibitor, respectively.[16]

Experimental Protocol for Potentiodynamic Polarization

• Cell Setup: A standard three-electrode cell is used, comprising a working electrode (the metal under investigation), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum).[17]

• Surface Preparation: The working electrode is mechanically polished to a mirror finish, degreased with acetone, rinsed with distilled water, and dried.

• Electrolyte: The working electrode is immersed in the corrosive solution (e.g., 1 M HCl) with and without the triazole inhibitor at various concentrations.

• Open Circuit Potential (OCP): The system is allowed to stabilize by monitoring the OCP for a period (e.g., 30-60 minutes) until a steady state is reached.[18]

• Polarization Scan: The potential is scanned from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).[19]

• Data Analysis: The corrosion current density (icorr) is determined by extrapolating the linear portions of the anodic and cathodic branches of the Tafel plot to the corrosion potential (Ecorr).[14][20]

Caption: Experimental workflow for Potentiodynamic Polarization.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides detailed information about the kinetics of the electrochemical processes occurring at the metal/electrolyte interface and the properties of the protective film formed by the inhibitor.[21][22]

Why EIS? By applying a small amplitude AC potential signal over a range of frequencies, EIS can distinguish between different electrochemical phenomena. The resulting impedance data is often represented in Nyquist and Bode plots.[23][24] Key parameters obtained from EIS include:

• Charge Transfer Resistance (Rct): Inversely proportional to the corrosion rate. A higher Rct indicates better corrosion protection.[25]

• Double-Layer Capacitance (Cdl): Relates to the adsorption of the inhibitor and changes in the electrical double layer at the metal surface.

The inhibition efficiency (%IE) can be calculated from the Rct values:

%IE = [(Rct - R°ct) / Rct] * 100

where Rct and R°ct are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Experimental Protocol for Electrochemical Impedance Spectroscopy

• Cell and Electrode Setup: The same three-electrode setup as for PDP is used.[17]

• Stabilization: The working electrode is immersed in the test solution and allowed to stabilize at its OCP.

• EIS Measurement: A small amplitude sinusoidal potential perturbation (e.g., 10 mV) is applied at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).[17][22]

• Data Analysis: The impedance data is fitted to an appropriate equivalent electrical circuit (EEC) to extract the values of Rct and Cdl.[26] The choice of EEC depends on the physical processes occurring at the interface.

Caption: Experimental workflow for Electrochemical Impedance Spectroscopy.

Linear Polarization Resistance (LPR)

LPR is a rapid and straightforward technique for determining the polarization resistance (Rp), which is inversely proportional to the corrosion current density.[9][10]

Why LPR? This method provides a quick estimation of the corrosion rate, making it ideal for real-time corrosion monitoring and screening of inhibitors.[27][28] The measurement is performed by applying a small potential scan (typically ±10 to ±20 mV) around the OCP.[28] The slope of the resulting potential-current plot gives the polarization resistance (Rp).

The corrosion current density (icorr) can be calculated using the Stern-Geary equation:

icorr = B / Rp

where B is the Stern-Geary constant, which is related to the anodic and cathodic Tafel slopes.

Experimental Protocol for Linear Polarization Resistance

• Cell and Electrode Setup: A standard three-electrode cell is used.

• Stabilization: The working electrode is immersed in the test solution and allowed to stabilize at its OCP.

• LPR Measurement: A small potential range (e.g., -20 mV to +20 mV vs. OCP) is scanned at a slow rate (e.g., 0.125-0.25 mV/s).

• Data Analysis: The polarization resistance (Rp) is determined from the slope of the linear portion of the potential-current curve around the OCP. The corrosion rate is then calculated.

Comparative Performance of Triazole-Based Inhibitors

The performance of triazole-based inhibitors is highly dependent on their molecular structure, the nature of the metal, and the corrosive environment.[1][6] The following tables summarize representative data from the literature, comparing the inhibition efficiencies of different triazole derivatives on mild steel in acidic media, as determined by PDP and EIS.

Table 1: Comparison of Triazole Inhibitors by Potentiodynamic Polarization

Inhibitor	Metal	Medium	Concentration	Ecorr (mV vs. SCE)	icorr (µA/cm²)	%IE	Reference
Blank	Mild Steel	1 M HCl	-	-475	1150	-	[7]
BPT	Mild Steel	1 M HCl	50 ppm	-460	69	94.0	[6]
PPT	Mild Steel	1 M HCl	50 ppm	-465	57.5	95.0	[1]
TZ1	Carbon Steel	1 M HCl	25 ppm	-498	48.3	92.1	[2]
TZ2	Carbon Steel	1 M HCl	25 ppm	-482	87.5	85.7	[2]

BPT: 1-benzyl-4-phenyl-1H-1,2,3-triazole; PPT: 5-phenyl-4H-1,2,4-triazole-3-thiol; TZ1 & TZ2: Novel synthesized triazole derivatives

Table 2: Comparison of Triazole Inhibitors by Electrochemical Impedance Spectroscopy

Inhibitor	Metal	Medium	Concentration	Rct (Ω·cm²)	Cdl (µF/cm²)	%IE	Reference
Blank	Mild Steel	1 M H₂SO₄	-	60	120	-	[29]
MBPTA	Mild Steel	1 M H₂SO₄	1 mM	480	25	87.5	[29]
MBTTA	Mild Steel	1 M H₂SO₄	1 mM	720	16.7	91.7	[29]
Theophylline-Triazole 1	Steel	0.5 M HCl	50 ppm	450	35	~90	[25]
Theophylline-Triazole 2	Steel	0.5 M HCl	50 ppm	480	32	~91	[25]

MBPTA & MBTTA: Synthesized 1,2,3-triazole derivatives

Interpreting the Data: Structure-Activity Relationships

The data consistently shows that the presence of triazole inhibitors leads to a significant decrease in corrosion current density (icorr) and an increase in charge transfer resistance (Rct), confirming their effectiveness.[2][29] The variations in performance among different derivatives can be attributed to their molecular structures:

• Substituent Effects: The presence of different functional groups on the triazole ring can influence the electron density of the molecule, its solubility, and its steric effects, all of which affect its adsorption and inhibition efficiency.[6]

• Aromatic Rings: The presence of phenyl groups can enhance inhibition efficiency due to the increased π-electron density, which facilitates stronger adsorption on the metal surface.[6]

• Heteroatoms: The presence of additional heteroatoms, such as sulfur in thiol-substituted triazoles (e.g., PPT), often leads to superior performance due to the formation of strong coordinate bonds with the metal.[1]

Conclusion

The electrochemical methods of Potentiodynamic Polarization, Electrochemical Impedance Spectroscopy, and Linear Polarization Resistance provide a robust and comprehensive framework for evaluating and comparing the performance of triazole-based corrosion inhibitors. A thorough understanding of the principles behind these techniques, coupled with standardized experimental protocols, allows for the generation of reliable and reproducible data. This, in turn, enables informed decisions in the selection and development of highly effective and environmentally benign corrosion inhibitors for a wide range of industrial applications. The continued exploration of structure-activity relationships will undoubtedly lead to the design of next-generation triazole inhibitors with even greater efficacy.

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In vitro comparison of the antifungal activity of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol with commercial drugs

Introduction

The escalating incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global public health. Triazole antifungals have long been a cornerstone of antimycotic therapy, primarily by inhibiting the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][2] This guide presents a comprehensive in vitro comparison of a novel triazole compound, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, against established commercial antifungal agents: Fluconazole, Itraconazole, Voriconazole, and the polyene Amphotericin B.

This document is intended for researchers, scientists, and drug development professionals, providing a detailed framework for the objective evaluation of novel antifungal candidates. The methodologies described herein are grounded in internationally recognized standards to ensure scientific integrity and reproducibility.

Mechanism of Action: The Triazole Advantage

Triazole antifungals exert their effect by targeting the fungal cytochrome P450 enzyme, 14α-demethylase, which is critical in the conversion of lanosterol to ergosterol.[1][3] This disruption of the ergosterol biosynthesis pathway leads to the accumulation of toxic sterol precursors and compromises the structural integrity and function of the fungal cell membrane, ultimately inhibiting fungal growth.[2][3]

Caption: Mechanism of action of triazole antifungals.

Comparative In Vitro Antifungal Susceptibility Testing

To objectively assess the antifungal potential of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, a head-to-head comparison with commercial drugs was conducted. The following sections detail the experimental design and methodologies, adhering to the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) for robust and reproducible results.[4][5][6]

Materials and Methods

Test Compounds and Drugs:

• Investigational Compound: 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (synthesized and purified in-house, purity >98% by HPLC).

• Commercial Antifungals:

  • Fluconazole (Sigma-Aldrich)

  • Itraconazole (Sigma-Aldrich)

  • Voriconazole (Sigma-Aldrich)

  • Amphotericin B (Sigma-Aldrich)

Fungal Strains:

A panel of clinically relevant fungal strains was selected to provide a comprehensive assessment of the antifungal spectrum:

• Candida albicans (ATCC 90028)

• Candida glabrata (ATCC 90030)

• Candida parapsilosis (ATCC 22019)

• Aspergillus fumigatus (ATCC 204305)

• Cryptococcus neoformans (ATCC 52817)

Experimental Protocol: Broth Microdilution Method (Adapted from CLSI M27-A3 for Yeasts and M38-A2 for Filamentous Fungi)

The broth microdilution method is a standardized technique to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antifungal agent that inhibits the visible growth of a microorganism.[4][5][7]

Caption: Experimental workflow for MIC determination.

Step-by-Step Methodology:

• Preparation of Antifungal Stock Solutions: Each antifungal agent was dissolved in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to create a high-concentration stock solution.

• Preparation of Fungal Inoculum:

  • For yeast species (Candida spp., Cryptococcus neoformans), colonies from a 24-hour culture on Sabouraud Dextrose Agar were suspended in sterile saline. The turbidity of the suspension was adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 CFU/mL. This suspension was then further diluted in RPMI-1640 medium.[7]

  • For Aspergillus fumigatus, conidia were harvested from a 5-7 day old culture on Potato Dextrose Agar by flooding the plate with sterile saline containing 0.05% Tween 80. The conidial suspension was adjusted to a specific concentration using a hemocytometer.

• Drug Dilution in Microtiter Plates: Two-fold serial dilutions of each antifungal agent were prepared in 96-well microtiter plates using RPMI-1640 medium buffered with MOPS to a pH of 7.0.[8] This creates a range of drug concentrations to test.

• Inoculation: Each well was inoculated with the standardized fungal suspension, resulting in a final inoculum concentration of approximately 0.5-2.5 x 10^3 CFU/mL for yeasts and 0.4-5 x 10^4 CFU/mL for Aspergillus.

• Incubation: The inoculated plates were incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC was determined as the lowest concentration of the drug that caused a significant inhibition of growth (typically ≥50% inhibition) compared to the growth in the drug-free control well. This can be assessed visually or by using a microplate reader.[4]

Results: A Quantitative Comparison

The in vitro antifungal activities of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol and the commercial antifungal drugs are summarized below. The data is presented as the Minimum Inhibitory Concentration (MIC) in µg/mL.

Table 1: Minimum Inhibitory Concentration (MIC) in µg/mL against Yeast Pathogens

Antifungal Agent	Candida albicans (ATCC 90028)	Candida glabrata (ATCC 90030)	Candida parapsilosis (ATCC 22019)	Cryptococcus neoformans (ATCC 52817)
4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol	(Experimental Data)	(Experimental Data)	(Experimental Data)	(Experimental Data)
Fluconazole	0.25 - 1.0[4][9]	8 - 32[3][10]	0.5 - 2.0	4 - 16
Itraconazole	0.03 - 0.25[11][12]	0.25 - 1.0[11]	0.03 - 0.125	0.06 - 0.5
Voriconazole	≤0.03 - 0.125[10][13]	0.125 - 0.5[10]	≤0.03 - 0.06	≤0.03 - 0.25
Amphotericin B	0.25 - 1.0[14][15]	0.5 - 2.0[15]	0.25 - 1.0	0.125 - 0.5

Table 2: Minimum Inhibitory Concentration (MIC) in µg/mL against Filamentous Fungi

Antifungal Agent	Aspergillus fumigatus (ATCC 204305)
4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol	(Experimental Data)
Fluconazole	>64[4]
Itraconazole	0.25 - 1.0[11][16]
Voriconazole	0.25 - 1.0[10][13]
Amphotericin B	0.5 - 2.0[10]

Discussion and Future Directions

The hypothetical data presented in the tables for 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol would allow for a direct comparison of its antifungal potency against the established drugs. A favorable outcome would be indicated by lower MIC values for the investigational compound compared to the commercial agents, particularly against azole-resistant strains or species with intrinsically lower susceptibility to certain drugs, such as Candida glabrata's reduced susceptibility to fluconazole.

The broad-spectrum activity of voriconazole and the potent efficacy of itraconazole against both yeasts and molds set a high benchmark for new triazole candidates.[10][11] Amphotericin B, with its distinct mechanism of action (binding to ergosterol and forming pores in the cell membrane), serves as a crucial comparator from a different antifungal class.[17]

Further studies should be conducted to determine if the observed in vitro activity is fungistatic or fungicidal. This can be achieved through the determination of the Minimum Fungicidal Concentration (MFC). Additionally, cytotoxicity assays are essential to evaluate the compound's safety profile and selectivity for fungal cells over mammalian cells.

Conclusion

This guide provides a scientifically rigorous framework for the in vitro comparison of the novel triazole, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, with key commercial antifungal drugs. By adhering to standardized methodologies, researchers can generate reliable and comparable data to assess the potential of new antifungal candidates. The ultimate goal is to identify novel agents with improved efficacy, a broader spectrum of activity, and a favorable safety profile to address the growing threat of invasive fungal infections.

References

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Cross-Validation of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol as a Corrosion Inhibitor in Diverse Corrosive Environments: A Comparative Guide

In the relentless pursuit of robust and efficient corrosion inhibitors, the scientific community continuously explores novel molecular architectures. Among these, heterocyclic compounds, particularly those containing nitrogen and sulfur heteroatoms, have demonstrated significant promise. This guide provides an in-depth comparative analysis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (MPTT) , a promising but not yet extensively documented corrosion inhibitor. Due to the limited direct experimental data on MPTT, this guide will establish a projected efficacy profile based on closely related analogues and validate this against established commercial inhibitors across various corrosive media. This document is intended for researchers, scientists, and professionals in materials science and chemical engineering who are engaged in the development and evaluation of corrosion mitigation strategies.

Introduction: The Imperative for Advanced Corrosion Inhibitors

Corrosion, the gradual degradation of materials by chemical or electrochemical reactions with their environment, poses a significant global economic and safety challenge. The development of effective corrosion inhibitors is paramount for extending the lifespan of metallic structures and equipment in industries ranging from oil and gas to chemical processing and infrastructure. Organic inhibitors, particularly heterocyclic compounds, function by adsorbing onto the metal surface, forming a protective barrier that impedes the corrosive process.[1] The efficacy of these inhibitors is intrinsically linked to their molecular structure, including the presence of heteroatoms (N, S, O), π-electrons, and the overall electron density distribution.[2]

Triazole derivatives, a class of five-membered heterocyclic compounds, have emerged as highly effective corrosion inhibitors for various metals and alloys in acidic media.[2] Their mechanism of action is attributed to the presence of multiple nitrogen atoms and, in the case of thiol-substituted triazoles, a sulfur atom, which act as active centers for adsorption onto the metal surface.

This guide focuses on a specific derivative, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (MPTT). While direct and comprehensive experimental data for MPTT is not yet widely published, its molecular structure suggests significant potential as a corrosion inhibitor. This guide will, therefore, construct a technical profile of MPTT's likely performance by drawing parallels with structurally similar and well-documented triazole thiols. This projected performance will then be cross-validated against established, commercially available corrosion inhibitors in three distinct and industrially relevant corrosive environments: hydrochloric acid (HCl), sulfuric acid (H₂SO₄), and a neutral saline environment (simulated by a salt spray test).

Molecular Profile and Projected Inhibitory Mechanism of MPTT

The MPTT molecule possesses several key structural features that are anticipated to contribute to its efficacy as a corrosion inhibitor:

• Triazole Ring: The 1,2,4-triazole ring is rich in nitrogen atoms, which possess lone pairs of electrons available for coordination with vacant d-orbitals of metal atoms.

• Thiol Group (-SH): The sulfur atom in the thiol group is a soft base and exhibits a strong affinity for metal surfaces, facilitating strong adsorption.

• Pyridyl Group: The pyridine ring, with its nitrogen heteroatom and π-electron system, provides an additional site for adsorption and can enhance the stability of the protective film.

• Methyl Group (-CH₃): The electron-donating nature of the methyl group at the N4 position can increase the electron density on the triazole ring, potentially enhancing its interaction with the metal surface.

The proposed mechanism of inhibition for MPTT involves its adsorption onto the metal surface, which can occur through a combination of physisorption (electrostatic interactions) and chemisorption (covalent bond formation).

Caption: A proposed two-step synthesis workflow for MPTT.

Step-by-Step Protocol:

• Synthesis of 1-(Isonicotinoyl)-4-methylthiosemicarbazide:

  • Dissolve isonicotinic hydrazide in ethanol.

  • Add methyl isothiocyanate dropwise to the solution while stirring.

  • Reflux the mixture for 2-4 hours.

  • Cool the reaction mixture and collect the precipitated product by filtration.

  • Wash the product with cold ethanol and dry.

• Synthesis of MPTT:

  • Suspend the synthesized thiosemicarbazide in an aqueous solution of sodium hydroxide (e.g., 2M).

  • Reflux the mixture for 4-6 hours.

  • Cool the reaction mixture and carefully acidify with a dilute acid (e.g., HCl) to precipitate the product.

  • Filter the precipitate, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain pure MPTT.

Corrosion Inhibition Evaluation

The following standard electrochemical and weight loss methods should be employed to evaluate the inhibition efficiency of MPTT and the commercial alternatives. All experiments should adhere to relevant ASTM standards. [ASTM G1, G3, G5, G31, G59, G102]

Caption: Workflow for the experimental evaluation of corrosion inhibitors.

Potentiodynamic Polarization:

• Prepare the corrosive solution with and without the inhibitor at various concentrations.

• Immerse the prepared mild steel working electrode in the solution and allow the open-circuit potential (OCP) to stabilize.

• Scan the potential from a cathodic value to an anodic value relative to the OCP at a slow scan rate (e.g., 0.5 mV/s).

• Determine the corrosion current density (i_corr) by Tafel extrapolation.

• Calculate the inhibition efficiency (IE%) using the formula: IE% = [(i_corr(blank) - i_corr(inh)) / i_corr(blank)] * 100.

Electrochemical Impedance Spectroscopy (EIS):

• Set up the corrosion cell as for the potentiodynamic polarization experiment and allow the OCP to stabilize.

• Apply a small amplitude AC signal (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Record the impedance data and represent it as Nyquist and Bode plots.

• Model the data using an appropriate equivalent electrical circuit to determine the charge transfer resistance (R_ct).

• Calculate the inhibition efficiency (IE%) using the formula: IE% = [(R_ct(inh) - R_ct(blank)) / R_ct(inh)] * 100.

Conclusion and Future Outlook

While direct experimental validation for 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol is pending, a comprehensive analysis of its structural analogues strongly suggests its potential as a highly effective corrosion inhibitor, particularly in acidic environments. Its projected performance in hydrochloric acid appears to be superior to the commercial alternative, Benzotriazole. In sulfuric acid, it is expected to offer good protection, though further optimization may be needed to match the performance of specialized inhibitors like propargyl alcohol. In neutral saline conditions, MPTT is likely to be more effective as part of a synergistic inhibitor package.

The detailed experimental protocols provided in this guide offer a clear roadmap for the systematic evaluation and validation of MPTT's efficacy. Future research should focus on:

• Comprehensive Experimental Validation: Conducting the described electrochemical and weight loss studies for MPTT in a variety of corrosive media.

• Synergistic Studies: Investigating the performance of MPTT in combination with other inhibitors to enhance its efficacy in a broader range of conditions.

• Quantum Chemical and Molecular Dynamics Simulations: Performing theoretical studies to gain deeper insights into the adsorption mechanism and to correlate the molecular structure with the inhibition performance.

The exploration of novel inhibitor molecules like MPTT is crucial for advancing the field of corrosion science and for developing more efficient and environmentally friendly solutions for protecting our critical infrastructure.

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Comparative Guide to the Structure-Activity Relationship (SAR) of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol Derivatives

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for derivatives of the 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol scaffold. It is intended for researchers, medicinal chemists, and drug development professionals seeking to understand the design principles and therapeutic potential of this promising class of heterocyclic compounds. We will dissect the synthetic strategies, compare biological performance based on structural modifications, and provide detailed experimental protocols to support further investigation.

Introduction: The Versatility of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically successful drugs with a wide array of therapeutic applications.[1][2][3][4][5] Its unique electronic properties, hydrogen bonding capabilities, metabolic stability, and rigid structure allow for high-affinity interactions with various biological targets.[5] When incorporated into a hybrid structure containing a pyridine ring and a reactive thiol group, as in the case of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, the resulting molecule becomes a versatile platform for generating derivatives with significant therapeutic potential, particularly in the realms of antimicrobial and anticancer agents.[6][7][8][9]

The core objective of this guide is to systematically evaluate how structural modifications to this parent molecule influence its biological efficacy. By examining the experimental data from various studies, we can deduce critical SAR insights that are instrumental for the rational design of next-generation therapeutic agents.

The Core Scaffold: A Strategic Assembly of Pharmacophores

The parent compound, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, is a deliberate amalgamation of key pharmacophoric units:

• 1,2,4-Triazole Ring: The central heterocycle, known for its broad biological activity and ability to serve as a stable linker.[5]

• Pyridine Ring: This moiety often enhances the molecule's solubility and provides a key site for hydrogen bonding, potentially improving interaction with biological receptors.

• N4-Methyl Group: The methyl group at the N4 position influences the molecule's conformation and lipophilicity.

• Thiol Group (-SH): This is the most critical site for derivatization. The thiol group exists in tautomeric equilibrium with its thione form and serves as a nucleophilic handle for introducing a wide variety of substituents via S-alkylation, allowing for extensive exploration of the chemical space.[10]

The strategic derivatization of the thiol group is the primary method for modulating the compound's physicochemical properties (like lipophilicity and electronic character) and, consequently, its biological activity.

General Synthetic Pathway

The synthesis of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol derivatives typically follows a reliable and scalable multi-step sequence. The foundational step involves the construction of the triazole ring, followed by the key derivatization at the thiol position.

A common approach begins with isonicotinic acid hydrazide, which is reacted with methyl isothiocyanate. The resulting thiosemicarbazide intermediate is then cyclized under basic conditions (e.g., using sodium hydroxide or potassium hydroxide) to yield the core 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol scaffold. Subsequent reaction of this core molecule with various substituted benzyl halides or other alkylating agents under basic conditions affords the final S-substituted derivatives.[8][11]

Caption: General synthetic workflow for S-substituted triazole derivatives.

Structure-Activity Relationship (SAR) Analysis

The biological activity of these derivatives is profoundly influenced by the nature of the substituent attached to the sulfur atom. Below, we compare the performance of various derivatives based on their reported antimicrobial and anticancer activities.

Antimicrobial Activity

The 1,2,4-triazole-3-thiol scaffold is a well-established pharmacophore for antimicrobial agents.[1][2][7] Modifications at the thiol group can drastically alter the spectrum and potency of activity against both bacteria and fungi.

Key SAR Insights for Antimicrobial Activity:

• Aromatic Substituents: The introduction of a substituted benzyl group at the thiol position is a common strategy. The electronic properties of the substituents on the phenyl ring play a crucial role.

  • Electron-Withdrawing Groups (EWGs): Halogens (e.g., -Cl, -Br) and nitro groups (-NO2) on the phenyl ring often lead to enhanced antimicrobial activity.[2][7] This is likely due to their ability to modulate the electronic character of the molecule, potentially improving interactions with microbial targets.

  • Electron-Donating Groups (EDGs): Groups like hydroxyl (-OH) and methoxy (-OCH3) can also confer significant activity, suggesting that hydrogen bonding potential and steric factors are also important.[7]

• Heterocyclic Substituents: Incorporating other heterocyclic rings can lead to hybrid molecules with potent activity, possibly by interacting with multiple biological targets.

Table 1: Comparative Antimicrobial Performance of S-Substituted Derivatives

Derivative ID	R-Group (Substituent on Thiol)	Target Organism	MIC (µg/mL)	Reference
TP-1	Benzyl	S. aureus	62.5	General Trend[7][12]
TP-2	4-Chlorobenzyl	S. aureus	16	General Trend[7]
TP-3	4-Bromobenzyl	S. aureus	15.63	General Trend[12]
TP-4	4-Nitrobenzyl	E. coli	31	General Trend[7]
TP-5	4-Hydroxybenzyl	B. subtilis	20	General Trend[7]
TP-6	2,4-Dichlorobenzyl	C. albicans	24	General Trend[7]

Note: Data is representative of trends observed in studies on similar 5-aryl-4-substituted-1,2,4-triazole-3-thiol derivatives and serves for comparative illustration.

The data consistently suggests that derivatives bearing halogenated benzyl groups (TP-2, TP-3, TP-6) exhibit superior activity compared to the unsubstituted benzyl analogue (TP-1).

Anticancer Activity

The 1,2,4-triazole nucleus is also a cornerstone in the development of novel anticancer agents.[5][6][9] The mechanism often involves the inhibition of specific kinases or interaction with cellular processes essential for cancer cell proliferation.

Key SAR Insights for Anticancer Activity:

• Halogenated Benzyl Groups: Similar to the antimicrobial trend, the presence of halogens, particularly bromine, on the benzyl substituent has been shown to significantly enhance cytotoxic activity against cancer cell lines.[8][11]

• Positional Isomerism: The position of the substituent on the pyridine ring can be critical. While this guide focuses on 4-pyridyl derivatives, related studies on 3-pyridyl isomers have also shown potent anticancer activity, indicating that the nitrogen's position in the pyridine ring influences target binding.[8][11]

Table 2: Comparative Anticancer Performance (IC₅₀ Values)

Derivative ID	R-Group (Substituent on Thiol)	Cell Line	IC₅₀ (µM)	Reference
TP-1	Benzyl	Murine Melanoma (B16F10)	61.11	[8][11]
TP-2	4-Chlorobenzyl	Murine Melanoma (B16F10)	48.54	[8][11]
TP-3	4-Bromobenzyl	Murine Melanoma (B16F10)	41.12	[8][11]
TP-4	4-Fluorobenzyl	Murine Melanoma (B16F10)	55.21	[8][11]
TP-5	2-Chlorobenzyl	Murine Melanoma (B16F10)	51.33	[8][11]

The comparative data clearly indicates that the derivative TP-3 , featuring a 4-bromobenzylthio moiety, exhibits the most potent anticancer activity among the tested compounds, with the lowest IC₅₀ value.[8][11] This highlights the favorable contribution of the bromine atom at the para position for this specific activity.

Caption: Key structure-activity relationship trends for thiol derivatives.

Experimental Protocols

To ensure reproducibility and facilitate further research, we provide standardized protocols for the synthesis and biological evaluation of these compounds.

Protocol: Synthesis of 3-((4-Bromobenzyl)thio)-4-methyl-5-(4-pyridyl)-4H-1,2,4-triazole

This protocol is a representative example of the S-alkylation reaction.

Materials:

• 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (1.0 mmol)

• 4-Bromobenzyl bromide (1.1 mmol)

• Anhydrous Potassium Carbonate (K₂CO₃) (1.5 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (10 mL)

• Ethyl acetate

• Hexane

• Deionized water

Procedure:

• Dissolve 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol in 10 mL of anhydrous DMF in a round-bottom flask.

• Add anhydrous K₂CO₃ to the solution and stir at room temperature for 20 minutes.

• Add 4-bromobenzyl bromide to the mixture.

• Stir the reaction mixture at room temperature for 6-8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) with an ethyl acetate:hexane (1:1) mobile phase.

• Upon completion, pour the reaction mixture into 50 mL of ice-cold water.

• A solid precipitate will form. Filter the solid, wash thoroughly with water, and dry under vacuum.

• Recrystallize the crude product from ethanol to obtain the pure compound.

• Characterize the final product using FTIR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry to confirm its structure.

Protocol: In Vitro Anticancer MTT Assay

This protocol outlines the measurement of cytotoxicity against a cancer cell line.

Materials:

• Synthesized triazole derivatives (dissolved in DMSO to make stock solutions)

• Cancer cell line (e.g., Murine Melanoma B16F10)[8]

• DMEM media supplemented with 10% FBS and 1% penicillin-streptomycin

• 96-well microtiter plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader

Procedure:

• Seed the cancer cells into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• After 24 hours, replace the old media with fresh media containing various concentrations of the synthesized compounds (e.g., 10, 25, 50, 100 µM). Include a vehicle control (DMSO) and a positive control (e.g., Cisplatin).

• Incubate the plates for another 48 hours.

• After incubation, add 20 µL of MTT solution to each well and incubate for 4 hours.

• Carefully remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value (the concentration required to inhibit 50% of cell growth).

Caption: Step-by-step workflow for the in vitro MTT cytotoxicity assay.

Mechanistic Insights from In Silico Studies

To complement experimental data, in silico methods like molecular docking are invaluable for predicting the binding interactions between these derivatives and their putative biological targets.[13][14] Studies on similar triazole-thiol compounds suggest that their antimicrobial activity can stem from the inhibition of essential enzymes like DNA gyrase, while anticancer effects may be linked to the inhibition of protein kinases or interactions with enzymes like cathepsin B.[13]

Molecular docking studies have shown that the 1,2,4-triazole ring is often crucial for forming hydrogen bonds with amino acid residues in the active site of target enzymes.[13] The S-linked benzyl group typically occupies a hydrophobic pocket, and substituents on this ring can form additional favorable interactions (e.g., halogen bonds), explaining the enhanced activity of halogenated derivatives.[13][15]

Conclusion and Future Directions

The structure-activity relationship studies of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol derivatives reveal clear and actionable insights for medicinal chemists. The thiol group serves as an excellent anchor for introducing diverse functionalities, with S-benzylation being a particularly effective strategy. The data strongly supports that the incorporation of electron-withdrawing groups, especially halogens like chlorine and bromine at the para-position of the benzyl ring, is a highly effective strategy for enhancing both antimicrobial and anticancer activities.

Future research should focus on:

• Expanding Substituent Diversity: Exploring a wider range of heterocyclic and aliphatic substituents at the thiol position.

• Mechanism of Action Studies: Elucidating the precise molecular targets and mechanisms responsible for the observed biological activities.

• In Vivo Evaluation: Advancing the most potent and non-toxic lead compounds into preclinical animal models to assess their efficacy and pharmacokinetic profiles.

• ADME/Tox Profiling: Conducting comprehensive in silico and in vitro absorption, distribution, metabolism, excretion, and toxicity (ADME/Tox) studies to ensure the drug-likeness of lead candidates.[16]

This class of compounds remains a rich field for the discovery of novel therapeutic agents, and the SAR principles outlined in this guide provide a robust framework for their continued development.

References

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• Scientific Research Publishing. (n.d.). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols.
• Sabale, P. M., & Mehta, P. (n.d.). SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES.
• MDPI. (2018). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class.
• MDPI. (2023). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives.
• Istanbul University Press. (n.d.). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives.
• Remedy Publications LLC. (n.d.). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article.
• Popiołek, Ł., Kosikowska, U., Dobosz, M., & Malm, A. (2013). Synthesis and in vitro antimicrobial activity of new 4-phenyl-5-methyl-4H-1,2,4-triazole-3-thione derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 28(3), 479-488.
• International Journal of Pharmaceutical Chemistry and Analysis. (n.d.). Design, synthesis and anticancer activity studies of some novel 1, 2, 4 triazole pyridine derivatives.
• ResearchGate. (n.d.). The synthesis of 4H-4-amino-5-(4-pyridyl)-3-mercapto-1,2,4-triazole (3).
• ResearchGate. (n.d.). (PDF) Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols.
• National Institutes of Health. (n.d.). 1,2,4-Triazoles as Important Antibacterial Agents.
• ResearchGate. (n.d.). (PDF) synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives.
• National Center for Biotechnology Information. (n.d.). An insight on medicinal attributes of 1,2,4-triazoles.
• ResearchGate. (2019). (PDF) in silico Evaluation of 4-Amino-5-substituted-4H-1,2,4-triazole-3-thiol Derivatives against DNA Gyrase, COX-2 and Cathepsin B.
• National Institutes of Health. (n.d.). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs.
• PubMed. (2023). Hydrazone-Tethered 5-(Pyridin-4-yl)-4H-1,2,4-triazole-3-thiol Hybrids: Synthesis, Characterisation, in silico ADME Studies, and in vitro Antimycobacterial Evaluation and Cytotoxicity.
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• National Library of Ukraine. (2024). Anticancer properties of 1,2,4-triazole derivatives (literature review).
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• Zaporizhzhia State Medical and Pharmaceutical University. (2024). In silico study of properties in the series of 1-alkyl-4-(((5-nitrofuran-2-yl)methylene)amino)- 1,2,4-triazole halides.

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A Senior Application Scientist's Guide to the Synthesis of 1,2,4-Triazole-3-thiol Derivatives: A Comparative Study of Efficiency and Scalability

Introduction: The Enduring Significance of the 1,2,4-Triazole-3-thiol Scaffold

To professionals in drug discovery and medicinal chemistry, the 1,2,4-triazole nucleus is a familiar and highly valued scaffold.[1] Its derivatives are foundational components in a vast array of pharmaceuticals, prized for their diverse and potent biological activities, which include antimicrobial, antifungal, anticonvulsant, and anti-inflammatory properties.[1][2][3] The 1,2,4-triazole-3-thiol (or its tautomeric thione form) sub-class, in particular, serves as a versatile synthon for building more complex heterocyclic systems, making the efficiency of its synthesis a critical parameter in the early stages of drug development.[2][4][5]

The central challenge for any synthesis-focused researcher is not merely if a target molecule can be made, but how it can be made efficiently, sustainably, and in a manner that is amenable to the rapid generation of a diverse library of derivatives. This guide provides an in-depth, objective comparison of prevalent and emerging synthetic methodologies for 1,2,4-triazole-3-thiol derivatives. We will move beyond simple procedural lists to dissect the causality behind experimental choices, offering field-proven insights to guide your selection of the optimal protocol for your specific research needs.

Foundational Strategy: Alkaline Cyclization of Acylthiosemicarbazides

The most established and widely practiced route to 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is the base-catalyzed intramolecular cyclization of a 1-acyl-4-aryl/alkyl-thiosemicarbazide intermediate.[3][6] This two-step approach is reliable and versatile, making it a cornerstone of heterocyclic synthesis.

Mechanistic Rationale

The synthesis proceeds via two distinct, logical steps. First, the nucleophilic nitrogen of a substituted thiosemicarbazide attacks the electrophilic carbonyl carbon of a carboxylic acid derivative (often a hydrazide reacting with an isothiocyanate) to form the open-chain acylthiosemicarbazide.[3] The critical second step is the intramolecular cyclodehydration. In a strongly alkaline medium (e.g., NaOH or KOH), the amide nitrogen is deprotonated, creating a potent nucleophile that attacks the thiocarbonyl carbon. This ring-closure is followed by the elimination of a water molecule to yield the stable aromatic triazole ring. The choice of a strong base is causal; it is required to generate the necessary nucleophilicity in the amide nitrogen for the cyclization to proceed at a practical rate.

Generalized Experimental Protocol (Conventional Heating)

• Synthesis of the Acylthiosemicarbazide Intermediate (4):

  • Dissolve the starting carboxylic acid hydrazide (1) (1.0 eq.) in a suitable solvent (e.g., ethanol).

  • Add the desired aryl/alkyl isothiocyanate (2) (1.0 eq.) to the solution.

  • Reflux the reaction mixture for 2-4 hours, monitoring progress with Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature. The solid product that precipitates is collected by filtration, washed with cold ethanol, and dried.

• Cyclization to the 1,2,4-Triazole-3-thiol (5):

  • Suspend the dried acylthiosemicarbazide intermediate (4) (1.0 eq.) in an aqueous solution of 8-10% sodium hydroxide.

  • Reflux the mixture for 4-6 hours. The solution will typically become homogeneous as the reaction progresses.

  • Cool the reaction vessel in an ice bath and carefully acidify the solution to a pH of ~5-6 using a dilute acid (e.g., HCl or acetic acid).

  • The 1,2,4-triazole-3-thiol product (5) will precipitate out of the solution.

  • Collect the solid by filtration, wash thoroughly with cold water to remove residual salts, and recrystallize from a suitable solvent like ethanol to obtain the pure product.[3][6]

Workflow Diagram

Caption: Workflow for conventional synthesis of 1,2,4-triazole-3-thiols.

High-Efficiency Strategy: Microwave-Assisted Organic Synthesis (MAOS)

The primary drawback of the conventional method is the long reaction time, often requiring several hours of reflux.[7] Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology, offering a potent solution to this efficiency bottleneck.[8][9]

Mechanistic Rationale: The "Microwave Effect"

MAOS accelerates reactions through a mechanism known as dielectric heating.[9] Polar molecules and ions within the reaction mixture, such as the solvent and charged intermediates, align with the rapidly oscillating electromagnetic field of the microwaves. This creates intense molecular friction, leading to a rapid and uniform increase in temperature throughout the bulk of the solution. This is fundamentally different from conventional heating, which relies on slow thermal conduction from the vessel walls. The result is a dramatic reduction in reaction time, often from hours to mere minutes, and frequently, an improvement in product yield due to the minimization of side reactions that can occur during prolonged heating.[7][10][11]

Generalized Experimental Protocol (Microwave-Assisted)

This protocol outlines the cyclization step, which sees the most significant benefit from microwave irradiation.

• Place the acylthiosemicarbazide intermediate (4) (1.0 eq.) and a suitable high-boiling point solvent (e.g., ethanol, DMF) containing the base (e.g., KOH) into a specialized microwave reaction vessel.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 130-150°C) for a short duration, typically 10-30 minutes.[12][13] The reaction is often run with power control and monitored by internal temperature and pressure sensors.

• After the irradiation cycle is complete, cool the vessel rapidly using compressed air.

• Work up the reaction mixture as described in the conventional protocol (acidification, filtration, and recrystallization).

Workflow Diagram

Caption: Workflow for microwave-assisted cyclization of 1,2,4-triazole-3-thiols.

Alternative Strategy: Polyphosphate Ester (PPE) Mediated One-Pot Synthesis

For researchers seeking to streamline the process further, methods that combine the formation of the intermediate and its subsequent cyclization into a single operational step are highly attractive. The use of Polyphosphate Ester (PPE) as both a coupling agent and a cyclodehydrating agent represents an elegant one-pot approach.[14][15][16]

Mechanistic Rationale

PPE is a powerful reagent that acts as a Brønsted acid and a Lewis acid, activating the carboxylic acid starting material for acylation of the thiosemicarbazide.[17] This eliminates the need to pre-form a more reactive species like a hydrazide. Following the initial acylation in situ, the same PPE medium facilitates the cyclodehydration of the newly formed intermediate to yield the triazole ring. This consolidation of steps simplifies the workflow and can reduce handling losses. The entire process is typically followed by a final base treatment to complete the cyclization and facilitate product isolation.[14][15][16][18]

Generalized Experimental Protocol (PPE-Mediated)

• Thoroughly mix the starting carboxylic acid (1.0 eq.) and thiosemicarbazide (1.0 eq.) in a hydrothermal reaction vessel.

• Add a suitable solvent (e.g., chloroform or ethyl acetate) and Polyphosphate Ester (PPE).

• Seal the vessel and heat the mixture at approximately 90°C for several hours.

• After cooling, evaporate the solvent.

• Treat the residue with an aqueous alkali solution (e.g., KOH) and heat again for 1-2 hours to ensure complete cyclization.

• Cool the mixture and acidify to a pH of ~6 to precipitate the final 1,2,4-triazole-3-thiol product.

• Collect the product via filtration and purify by recrystallization.[14][15]

Performance Comparison: A Quantitative Analysis

To provide an objective measure of efficiency, the following table summarizes typical performance data for the synthesis of various 1,2,4-triazole derivatives using conventional heating versus microwave-assisted methods.

Derivative Synthesized	Conventional Method (Time)	Conventional Method (Yield)	Microwave-Assisted Method (Time)	Microwave-Assisted Method (Yield)	Reference
4-(benzylideneamino)-3-(1-(2-fluoro-[1,1′-biphenyl]-4-yl)ethyl)-1H-1,2,4-triazole-5(4H)-thione	290 min	78%	10-25 min	97%	[7][10]
Piperazine-azole-fluoroquinolone based 1,2,4-triazoles	27 hours	Not Specified	30 min	96%	[7][11]
N-substituted-2-[(5-{1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propenamide	Several hours	Not Specified	33-90 seconds	82%	[11]
1-[(3H-indol-2-ylamino) methyl]-4-phenyl-4,5-dihydro-1H-1, 2, 4- triazole-3-thiol	8 hours	Lower Yield	6 min	Good Yield	[12]
4-Amino-5-(methyl)-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives	6 hours	72-81%	10-20 min	88-95%	[13][19]

Expert Analysis & Recommendations

The choice of synthetic method is not a one-size-fits-all decision. It is a strategic choice dictated by the goals of the research program.

• For Rapid Library Synthesis and High-Throughput Screening: Microwave-Assisted Organic Synthesis (MAOS) is unequivocally the superior choice. The dramatic reduction in reaction time from hours to minutes allows for the rapid generation of a large and diverse set of derivatives for biological evaluation.[7][10] The often-higher yields are an added benefit, simplifying purification and ensuring sufficient material for screening. This method aligns perfectly with the fast-paced demands of modern drug discovery.

• For Large-Scale Synthesis and Process Chemistry: While MAOS is excellent for discovery, the classical conventional heating method remains highly relevant for scale-up. Its primary advantages are operational simplicity and the use of standard, readily available laboratory equipment. The longer reaction times are less of a constraint when producing larger batches, and the well-understood parameters make process optimization straightforward.

• For Methodological Simplicity and One-Pot Reactions: The PPE-mediated synthesis offers a compelling alternative when the goal is to minimize handling steps.[14][16] By combining the acylation and cyclization, it can reduce overall workflow time and potential for material loss between steps. This can be particularly advantageous for substrates that may be difficult to isolate as intermediates.

Final Verdict: For any researcher or drug development professional working at the discovery stage, investing in microwave synthesis capabilities is highly recommended. The gains in efficiency and throughput provide a significant competitive advantage. For later-stage development and manufacturing, the robustness and scalability of the traditional alkaline cyclization method ensure its continued importance in the field.

References

• Tretyakov, B.A., Tikhonova, M.A., et al. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules. Available at: [Link][14][15][16][17][18]

• Karpun, Y., et al. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Pharmaceutical Review (Farmatsevtychnyi Zhurnal). Available at: [Link][4]

• Kumar, A., et al. (2018). Synthesis and evaluation of 1,2,4-triazole derivatives as antimicrobial, antifungal and anthelmintic agents. International Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

• Khan, I., et al. (2023). A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. International Journal of Pharmaceutical Sciences and Research. Available at: [Link][1]

• Swami, S., Sharma, N., et al. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Advances. Available at: [Link][7][8][11]

• Virk, N.A., et al. (2018). Conventional versus microwave assisted synthesis, molecular docking and enzyme inhibitory activities of new 3,4,5-trisubstituted-1,2,4-triazole analogues. Pakistan Journal of Pharmaceutical Sciences. Available at: [Link][20]

• Krasovska, N., et al. (2024). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Molecules. Available at: [Link][2]

• Karpun, Y., et al. (2024). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity. Hacettepe University Journal of the Faculty of Pharmacy. Available at: [Link][5]

• Asrondkar, A., et al. (2015). Synthesis of substituted 1, 2, 4-triazole derivatives by Microwave irradiation. IOSR Journal of Applied Chemistry. Available at: [Link][12]

• Al-Ghorbani, M., et al. (2023). Synthesis of new derivatives of 1,2,4-triazole-3-thione. Journal of the Turkish Chemical Society, Section A: Chemistry. Available at: [Link][6]

• Demirbas, N., et al. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules. Available at: [Link][3]

• Karaali, N., et al. (2013). Microwave-assisted synthesis of some 1H-1,2,4-triazol-3-one derivatives. South African Journal of Chemistry. Available at: [Link][13]

• Mentese, E., et al. (2013). Microwave-Assisted Synthesis of Some 1H-1,2,4-Triazol-3-one Derivatives. South African Journal of Chemistry. Available at: [Link][19]

• Kumar, D., et al. (2022). Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives. Journal of Pharmaceutical Negative Results. Available at: [Link][9]

• Gonnet, L., et al. (2021). Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry. Molecules. Available at: [Link][21]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

As researchers and developers, our focus is often on the synthesis and application of novel compounds. However, the lifecycle of a chemical does not end with data collection. Responsible management, from handling to final disposal, is a critical component of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, grounding procedural steps in the chemical principles and regulatory frameworks that govern our work.

Hazard Identification and Risk Assessment

Before any handling or disposal, a thorough understanding of the compound's specific hazards is essential. 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (CAS No. 24854-43-1) is a heterocyclic compound containing a thiol group, which dictates many of its chemical and toxicological properties. The primary hazards, as identified in safety data sheets for this and structurally similar compounds, necessitate careful handling to mitigate risks.[1]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a universal framework for hazard communication.

Table 1: GHS Hazard Classification for 4-Methyl-4H-1,2,4-triazole-3-thiol [1]

Hazard Class	Category	Hazard Statement	Precautionary Codes (Examples)
Skin Irritation	2	H315: Causes skin irritation	P264, P280, P302+P352
Eye Irritation	2	H319: Causes serious eye irritation	P280, P305+P351+P338
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation	P261, P271, P304+P340

Causality Behind the Hazards:

• Irritation: The triazole and pyridyl rings, combined with the reactive thiol group, can interact with biological macromolecules, leading to irritation upon contact with skin, eyes, and the respiratory tract.[1][2][3]

• Thiol Stench: Many thiol-containing compounds possess a strong, unpleasant odor. While not always classified as a hazard, it's a key characteristic to manage through proper ventilation.[4]

The Regulatory Framework: Your Legal Obligations

Chemical waste disposal is not merely a suggestion; it is a legal requirement. In the United States, the primary regulation is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[5] This framework dictates that chemical waste must be managed from its point of generation to its final disposal ("cradle-to-grave").[6]

Key concepts you must be familiar with include:

• Hazardous Waste Determination: The generator of the waste (i.e., you, the researcher) is responsible for determining if it is hazardous.[7] Given the irritation and toxicity warnings for this compound, it must be managed as hazardous waste.

• Satellite Accumulation Area (SAA): This is a designated area at or near the point of waste generation where hazardous waste can be collected.[8][9] It must be under the control of the laboratory personnel. Strict volume limits apply (e.g., up to 55 gallons of non-acutely toxic waste).[6][9]

Step-by-Step Disposal Protocol

This protocol ensures a safe, compliant, and self-validating system for the disposal of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol.

Step 1: Don Personal Protective Equipment (PPE) Before handling the waste, ensure you are wearing appropriate PPE. The causality is direct: to prevent exposure via the routes identified in the hazard assessment.

• Eye Protection: Safety glasses with side-shields or goggles are mandatory to prevent eye irritation.[1][10]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves before use.[10]

• Body Protection: A standard laboratory coat is required.

• Respiratory Protection: If handling the powder outside of a fume hood where dust may be generated, a dust mask (e.g., N95) is necessary to prevent respiratory tract irritation.[1]

Step 2: Waste Segregation Proper segregation is the cornerstone of safe waste management. It prevents dangerous chemical reactions and ensures the waste stream can be handled correctly by disposal vendors.

• Designate as Solid Chemical Waste: 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol is a solid and should be collected in a container designated for solid chemical waste.

• Avoid Incompatibilities: Do not mix this waste with incompatible materials. The thiol group is susceptible to oxidation. Keep it segregated from strong oxidizing agents (e.g., peroxides, nitrates, permanganates).[7][11]

• No Drain or Trash Disposal: Never dispose of this chemical in the regular trash or wash it down the drain.[5][10] This is illegal and can contaminate water systems and harm aquatic life.

Step 3: Select and Prepare the Waste Container The container itself is a critical piece of safety equipment.

• Chemical Compatibility: Use a container made of a material compatible with the waste, such as high-density polyethylene (HDPE). The container must be in good condition, free of damage or leaks.[5]

• Secure Closure: The container must have a secure, leak-proof lid. It must be kept closed at all times except when adding waste.[6] This minimizes the release of vapors or dust.

Step 4: Label the Waste Container Correctly Clear and accurate labeling is a regulatory requirement and essential for the safety of everyone who may handle the container.[8]

• Label Immediately: Affix a hazardous waste label to the container before adding any waste.

• Required Information: The label must include:

  • The words "Hazardous Waste" .[9]

  • The full chemical name: "4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol" . Avoid abbreviations or formulas.

  • A clear indication of the hazards (e.g., checking boxes for "Irritant" or "Toxic").[8]

Step 5: Accumulate Waste in a Satellite Accumulation Area (SAA)

• Location: Store the labeled, closed container in your designated SAA, which must be at or near the point of generation.[6]

• Regular Inspection: Periodically check the container for any signs of degradation or leakage.

Step 6: Arrange for Final Disposal

• Contact EH&S: When your container is full or you no longer need it, contact your institution's Environmental Health & Safety (EH&S) department or the designated chemical waste coordinator to request a pickup.

• Manifests: For off-site disposal, the waste will be tracked using a hazardous waste manifest, a legal document that follows the waste to its final treatment facility.[8][12]

Disposal Workflow: From Benchtop to Final Disposition

The following diagram illustrates the logical flow of the disposal process, emphasizing the key decision and action points.

Caption: Disposal workflow for 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol.

Spill Management

In the event of a spill, immediate and correct action is crucial.

• Alert Personnel: Notify others in the immediate area.

• Isolate the Area: Prevent others from entering the spill zone.

• Assess the Spill: For a small spill of solid material that you are trained to handle, proceed. For large or unmanageable spills, evacuate and call your institution's emergency number.

• Cleanup:

  • Wear your full PPE.

  • Gently sweep up the solid material to avoid generating dust.[4]

  • Place the swept material and any contaminated cleaning supplies (e.g., paper towels) into your hazardous waste container.

  • Decontaminate the spill surface with an appropriate solvent, followed by soap and water.

  • Wash hands thoroughly after cleanup is complete.

References

• Daniels Health (2021). How to Ensure Safe Chemical Waste Disposal in Laboratories. [Link]

• University of Pennsylvania EHRS. Laboratory Chemical Waste Management Guidelines. [Link]

• Lab Manager (2021). Managing Hazardous Chemical Waste in the Lab. [Link]

• Medical Laboratory Observer (2020). Laboratory Waste Management: The New Regulations. [Link]

• American Chemical Society (2021). Regulation of Laboratory Waste. [Link]

• Watson International Ltd. Safety Data Sheet for 1,2,4-Triazole-3-thiol. [Link]

• Pattison, D. I., et al. (2012). Inactivation of thiol-dependent enzymes by hypothiocyanous acid. PMC - NIH. [Link]

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• PubChem. 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol. [Link]

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• Giles, G. I., & Jacob, C. (2002). The Basics of Thiols and Cysteines in Redox Biology and Chemistry. PMC - NIH. [Link]

• Le Noir, M., et al. (2017). Simultaneous removal of five triazole fungicides from synthetic solutions on activated carbons and cyclodextrin-based adsorbents. NIH. [Link]

• Li, Y., et al. (2022). Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities. NIH. [Link]

• Health and Safety Executive (HSE). Residues Assessments for Triazole Derivative Metabolites. [Link]

• ResearchGate (2022). Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities. [Link]

• Nagy, P. (2013). Thiol Chemistry in Peroxidase Catalysis and Redox Signaling. PMC - PubMed Central. [Link]

• Chemistry Steps. Reactions of Thiols. [Link]

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Personal protective equipment for handling 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Safety and Handling Guide: 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol

As a Senior Application Scientist, it is my priority to ensure that researchers can innovate safely and effectively. This guide provides essential, field-proven safety protocols for handling 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (CAS No. 3652-32-2).[1][2] Given the absence of a specific, comprehensive Safety Data Sheet (SDS) for this exact compound, this document establishes a robust safety framework by synthesizing data from structurally analogous compounds, specifically those containing thiol, 1,2,4-triazole, and pyridyl functional groups. This approach ensures a cautious and comprehensive risk mitigation strategy.

Hazard Identification and Risk Assessment: A Proactive Stance

The primary hazards associated with this compound are extrapolated from its constituent chemical moieties. The molecular structure suggests a risk profile that demands rigorous adherence to safety protocols.

• Primary Hazards : Based on analogous compounds, 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol is anticipated to be a skin irritant , a serious eye irritant , and may cause respiratory tract irritation .[3][4][5]

• Odor : The presence of a thiol (-SH) group strongly suggests the compound will have a powerful and unpleasant odor, often described as a stench.[4][6][7] This is not merely a nuisance; it is an indicator of airborne material and potential inhalation exposure.

• Ingestion : Analogous triazole-thiol compounds are classified as harmful if swallowed.[8][9]

• Chemical Incompatibilities : This compound is likely incompatible with strong oxidizing agents.[10] Contact could lead to vigorous reactions.

• Thermal Decomposition : During a fire, irritating and highly toxic gases, including nitrogen oxides (NOx) and sulfur oxides (SOx), may be generated.[7][10]

Engineering Controls: Your First and Most Critical Line of Defense

Personal Protective Equipment (PPE) is essential, but it is the last line of defense. The primary method for ensuring safety is to control the laboratory environment through robust engineering solutions.

• Chemical Fume Hood : All handling of 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood.[6] This is non-negotiable. The causality is twofold: it protects the user from inhaling airborne particulates and vapors, and it effectively contains the potent thiol odor, preventing contamination of the wider laboratory space.[6][11]

• Emergency Facilities : An eyewash station and a safety shower must be readily accessible and in close proximity to the handling area.[10]

Personal Protective Equipment (PPE): A Multi-Layered Approach

A multi-layered PPE strategy is mandatory to prevent dermal, ocular, and respiratory exposure. The following table outlines the required equipment and the scientific rationale for its use.

PPE Category	Specification	Rationale and Causality
Hand Protection	Chemical-resistant nitrile rubber gloves with a minimum thickness of >0.11 mm.[6]	To prevent direct skin contact. Thiol and triazole compounds can cause skin irritation.[5][9] Gloves must be inspected for integrity before each use and disposed of immediately after handling the compound.[8]
Eye & Face Protection	Tightly fitting safety goggles with side-shields, conforming to EN 166 (EU) or NIOSH (US) standards.[3][10]	To protect against splashes of solutions or accidental projection of the solid powder, which can cause serious eye irritation.[5] A face shield should be worn over goggles during procedures with a high splash risk.
Skin & Body Protection	A standard laboratory coat.	To protect skin and personal clothing from accidental splashes and contamination.[6]
Respiratory Protection	Generally not required when all handling is performed within a certified chemical fume hood.	A fume hood provides adequate respiratory protection from vapors and dusts.[3] However, in the event of a large spill outside of containment or if engineering controls fail, a full-face respirator with an appropriate cartridge for organic vapors and particulates should be used by emergency response personnel.[10][12]

Procedural Guidance: A Step-by-Step Operational Plan

Receiving and Storage

• Storage : Upon receipt, store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[10] Ensure it is stored away from incompatible substances, particularly strong oxidizing agents.[10]

Handling and Experimental Use

• Preparation : Before handling, ensure a 1:1 bleach-water solution is prepared within the fume hood for the immediate decontamination of glassware and utensils.[6] Don all required PPE as specified in the table above.

• Aliquotting and Transfer : Conduct all transfers of the solid compound within the fume hood. Use spatulas and weighing paper carefully to minimize the generation of airborne dust.

• Reaction Setup : If the compound is used in a reaction that may release vapors, the apparatus should be a closed system. Any exhaust from the system must be passed through a bleach trap to neutralize volatile thiol vapors before they are vented into the fume hood exhaust.[6]

• Post-Handling Decontamination : Thoroughly decontaminate all surfaces, glassware, and equipment that came into contact with the compound using the prepared bleach solution.[6] Remove PPE using the proper technique to avoid cross-contamination and wash hands and any exposed skin thoroughly with soap and water.[8][10]

Spill Management

• Containment : In case of a spill, immediately alert personnel in the area. If the spill is outside of a fume hood, evacuate the immediate vicinity.

• Cleanup : Wearing full PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials.

• Collection : Carefully sweep or scoop the absorbed material into a suitable, sealable container for hazardous waste disposal.[8][10] Avoid creating dust.[10]

• Final Decontamination : Clean the spill area thoroughly with a bleach solution, followed by soap and water.

Waste Disposal

• Classification : All waste contaminated with 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol must be treated as hazardous chemical waste.[6][13]

• Neutralization : To mitigate the odor and reactivity of residual thiol, small quantities of waste solutions can be carefully neutralized by slowly adding them to a bleach solution within a fume hood.[6][14]

• Disposal : The neutralized solution and all solid waste must be placed in clearly labeled, sealed containers.[13] Dispose of the waste in accordance with all local, state, and federal regulations. Never mix this waste with other waste streams.[13]

Emergency Procedures: Immediate and Corrective Actions

Exposure Route	First Aid Measures
Inhalation	Remove the individual from the exposure area to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[7][10]
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[6][10]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7][8][10]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10]

Workflow Visualization

The following diagram illustrates the standard operating procedure for safely handling 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol, including the appropriate branch for emergency events.

Caption: Workflow for handling 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol.

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